molecular formula C9H12N2O2 B15271688 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

Cat. No.: B15271688
M. Wt: 180.20 g/mol
InChI Key: SPUPWQYZTVAFBQ-UHFFFAOYSA-N
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Description

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is a pyridine-based organic compound with the molecular formula C9H12N2O2 and a molecular weight of 180.20 g/mol for the free base . This compound features a pyridine ring core substituted with an ethyl group, a carboxylic acid moiety, and an aminomethyl group, making it a versatile scaffold for pharmaceutical and biochemical research . Pyridine-3-carboxylic acid derivatives are recognized for their significant potential in medicinal chemistry. Recent scientific literature highlights that structurally related nicotinic acid (pyridine-3-carboxylic acid) derivatives have been synthesized and investigated as potent inhibitors of the α-amylase enzyme, showing promise as anti-diabetic agents . Furthermore, pyridine-based pharmacophores are extensively studied for their enzyme inhibition capabilities, which are relevant for developing treatments for metabolic disorders and inflammatory diseases . Researchers value this compound for its potential use in constructing more complex molecules, such as through amide coupling reactions involving its carboxylic acid group, or for exploring non-covalent interactions in crystal engineering and supramolecular chemistry . This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Properties

Molecular Formula

 C9H12N2O2

Molecular Weight

 180.20 g/mol

IUPAC Name

 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid

InChI

 InChI=1S/C9H12N2O2/c1-2-8-7(9(12)13)4-3-6(5-10)11-8/h3-4H,2,5,10H2,1H3,(H,12,13)

InChI Key

 SPUPWQYZTVAFBQ-UHFFFAOYSA-N

Canonical SMILES

 CCC1=C(C=CC(=N1)CN)C(=O)O

Origin of Product

 United States
Foundational & Exploratory

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid chemical structure and properties

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, a substituted pyridine derivative of interest in medicinal chemistry and drug discovery. Due to its specific substitution pattern, this molecule presents a unique scaffold for the development of novel therapeutic agents. This document delves into its chemical structure, physicochemical properties, a plausible synthetic route, and its potential applications, offering field-proven insights for researchers in the pharmaceutical and life sciences sectors.

Introduction and Significance

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid belongs to the class of pyridine carboxylic acids, which are key building blocks in the synthesis of a wide range of biologically active molecules.[1] The presence of an aminomethyl group at the 6-position, an ethyl group at the 2-position, and a carboxylic acid at the 3-position of the pyridine ring creates a trifunctional molecule with distinct chemical properties. The spatial arrangement of these functional groups allows for diverse chemical modifications, making it an attractive starting material for the synthesis of compound libraries for high-throughput screening.

The pyridine nucleus is a common motif in many approved drugs, owing to its ability to participate in hydrogen bonding and its overall metabolic stability. The carboxylic acid moiety can act as a key interaction point with biological targets, while the aminomethyl group provides a site for further derivatization or can be crucial for receptor binding. The ethyl group can contribute to the molecule's lipophilicity and van der Waals interactions within a binding pocket.

Chemical Structure and Nomenclature

The chemical structure of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is characterized by a pyridine ring substituted with three functional groups.

IUPAC Name: 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid[2][3]

Chemical Structure:

G C1 C C2 C C1->C2 C_ethyl CH2CH3 C1->C_ethyl C3 C C2->C3 C4 C C3->C4 C_carboxy COOH C3->C_carboxy N5 N C4->N5 C6 C N5->C6 C6->C1 C_amino CH2NH2 C6->C_amino

Caption: 2D representation of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid.

Physicochemical and Spectroscopic Properties

While experimental data for this specific molecule is scarce, we can predict its properties based on its structural analogues and the known characteristics of its functional groups. The dihydrochloride salt of this compound is available under the CAS number 1443981-09-7.[4]

Table 1: Predicted Physicochemical Properties

PropertyPredicted ValueRationale/Source
Molecular Formula C9H12N2O2Based on structure
Molecular Weight 180.20 g/mol Calculated from formula
Appearance White to off-white solidTypical for similar compounds
Solubility Soluble in water and polar organic solventsDue to polar functional groups[5]
pKa Carboxylic acid: ~4-5; Pyridine nitrogen: ~3-4; Aminomethyl: ~9-10Estimated from similar structures[6][7][8]
Boiling Point >300 °C (decomposes)High due to hydrogen bonding[5]
Melting Point >200 °CExpected for a zwitterionic solid
Spectroscopic Data (Predicted)

  • ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the pyridine ring, the methylene protons of the aminomethyl and ethyl groups, and the methyl protons of the ethyl group. The carboxylic acid and amine protons would likely appear as broad singlets.[9]

  • ¹³C NMR: The carbon NMR spectrum would display signals for the six carbons of the pyridine ring, the carbonyl carbon of the carboxylic acid, and the carbons of the ethyl and aminomethyl substituents. The carbonyl carbon is expected to be significantly downfield.[9][10]

  • Mass Spectrometry: The mass spectrum would show a molecular ion peak corresponding to the molecule's mass. Common fragmentation patterns would involve the loss of the carboxylic acid group (as CO2 or COOH) and cleavage of the aminomethyl group.[11][12][13][14]

Synthesis Methodology

A plausible synthetic route to 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid can be devised based on established pyridine chemistry. A potential retrosynthetic analysis suggests starting from a pre-functionalized pyridine ring.

Proposed Synthetic Workflow

A potential synthetic pathway could involve the following key steps:

SynthesisWorkflow Start 2-ethyl-6-methylpyridine-3-carbonitrile Intermediate1 6-(bromomethyl)-2-ethylpyridine-3-carbonitrile Start->Intermediate1 N-Bromosuccinimide (NBS), Radical Initiator (e.g., AIBN) Intermediate2 6-(aminomethyl)-2-ethylpyridine-3-carbonitrile Intermediate1->Intermediate2 Ammonia or Phthalimide followed by Hydrazine Product 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid Intermediate2->Product Acid or Base Hydrolysis

Caption: Proposed synthetic workflow for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid.

Experimental Protocol (Hypothetical)

Step 1: Bromination of 2-ethyl-6-methylpyridine-3-carbonitrile

  • To a solution of 2-ethyl-6-methylpyridine-3-carbonitrile in a suitable solvent (e.g., carbon tetrachloride), add N-bromosuccinimide (NBS) and a radical initiator such as azobisisobutyronitrile (AIBN).

  • Reflux the mixture under inert atmosphere until the starting material is consumed (monitored by TLC or GC-MS).

  • Cool the reaction mixture and filter off the succinimide byproduct.

  • Remove the solvent under reduced pressure to obtain the crude 6-(bromomethyl)-2-ethylpyridine-3-carbonitrile.

Step 2: Amination of 6-(bromomethyl)-2-ethylpyridine-3-carbonitrile

  • Dissolve the crude bromide from the previous step in a polar aprotic solvent like DMF.

  • Add an excess of a suitable amine source, such as a solution of ammonia in methanol or potassium phthalimide.

  • Stir the reaction at room temperature or with gentle heating.

  • If using phthalimide, the intermediate is then treated with hydrazine hydrate to release the primary amine.

  • Work up the reaction mixture to isolate the crude 6-(aminomethyl)-2-ethylpyridine-3-carbonitrile.

Step 3: Hydrolysis of the Nitrile

  • Subject the crude aminonitrile to either acidic or basic hydrolysis.

  • For acidic hydrolysis, reflux in a strong acid such as concentrated hydrochloric acid.

  • For basic hydrolysis, reflux in a strong base like sodium hydroxide, followed by acidification to the isoelectric point to precipitate the product.[15]

  • Isolate the final product, 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, by filtration and purify by recrystallization.

Potential Applications and Research Directions

The unique arrangement of functional groups in 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid makes it a versatile scaffold for drug discovery.

As a Scaffold in Medicinal Chemistry

  • Enzyme Inhibitors: The carboxylic acid can mimic a substrate and bind to the active site of enzymes, while the aminomethyl group can be modified to target specific subsites.

  • Receptor Ligands: The pyridine nitrogen and the amino group can act as hydrogen bond donors and acceptors, crucial for interactions with G-protein coupled receptors (GPCRs) or ion channels.

  • Fragment-Based Drug Design: This molecule can serve as a starting fragment for building more complex and potent drug candidates.

Potential Signaling Pathway Interactions

Given the prevalence of pyridine-based structures in neuropharmacology, this compound could be explored for its potential to modulate signaling pathways in the central nervous system.

SignalingPathway cluster_receptor Cell Surface Receptor (e.g., GPCR) cluster_cell Intracellular Signaling Cascade Receptor Receptor G_Protein G-Protein Activation Receptor->G_Protein Ligand 6-(Aminomethyl)-2-ethyl- pyridine-3-carboxylic acid (Potential Ligand) Ligand->Receptor Binding Effector Effector Enzyme (e.g., Adenylyl Cyclase) G_Protein->Effector Second_Messenger Second Messenger (e.g., cAMP) Effector->Second_Messenger Kinase_Cascade Protein Kinase Cascade Second_Messenger->Kinase_Cascade Cellular_Response Cellular Response (e.g., Gene Expression, Neurotransmitter Release) Kinase_Cascade->Cellular_Response

Caption: Hypothetical signaling pathway modulation by a derivative of the title compound.

Conclusion

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid represents a promising, albeit understudied, chemical entity with significant potential in the field of drug development. Its unique trifunctional nature provides a versatile platform for the synthesis of novel compounds with diverse biological activities. This guide has provided a comprehensive overview of its structure, predicted properties, a plausible synthetic route, and potential applications, aiming to equip researchers with the foundational knowledge to explore the therapeutic potential of this and related molecules. Further experimental validation of the predicted properties and synthetic methods is warranted to fully unlock the potential of this intriguing scaffold.

References

  • Supporting Information. (n.d.). The Royal Society of Chemistry.
  • Methyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate. (n.d.). BLDpharm.
  • 6-{[2-(pyridin-2-yl)ethyl]amino}pyridine-3-carboxylic acid. (n.d.). Chem-Space.
  • 6-[ethyl(propan-2-yl)amino]pyridine-3-carboxylic acid. (n.d.). Sigma-Aldrich.
  • 6-(Methylamino)pyridine-3-carboxylic acid. (n.d.). PubChem.
  • 6-Ethyl-2-methylpyridine-3-carboxylic acid. (n.d.). BLD Pharm.
  • An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3-carboxylic Acid. (n.d.). Chemical & Pharmaceutical Bulletin.
  • Carboxylic Acids. (n.d.). Chemistry LibreTexts.
  • pKa Data Compiled by R. Williams. (n.d.). University of Wisconsin.
  • pKa chart. (n.d.). University of California, Davis.
  • 6-Aminopyridine-3-carboxylic acid. (n.d.). Sigma-Aldrich.
  • 6-Aminopyridine-2-carboxylic acid, 95%. (n.d.). Thermo Scientific Chemicals.
  • ylcarbamoyl)-pyridine-2-carboxylic acid methyl ester. (2019). Semantic Scholar.
  • 6-AMINOPYRIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE. (n.d.). Mol-Instincts.
  • List of carboxylic acids. (n.d.). Wikipedia.
  • 6-Aminopyridine-3-carboxylic acid 97 3167-49-5. (n.d.). Sigma-Aldrich.
  • Process for the production of pyridine carboxylic acids. (n.d.). Google Patents.
  • 6-Aminopyridine-2-carboxylic acid. (n.d.). Chem-Impex.
  • 6-Aminopyridine-2-carboxylic acid synthesis. (n.d.). ChemicalBook.
  • One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. (n.d.). PMC.
  • Method for the preparation of pyridine-2,3-dicarboxylic acids. (1988). Patent 0259687.
  • Mass Spectra of Some 2-Substituted Derivatives of Quinoline-4-carboxylic Acids and their Amides. (n.d.). Chemical Papers.
  • Physical Properties of Carboxylic Acids. (2022). Chemistry LibreTexts.
  • Spectroscopy of Carboxylic Acids and Nitriles. (2025). Chemistry LibreTexts.
  • The Characterisation of Synthetic and Natural Products of Pharmaceutical Importance using Mass Spectrometry. (n.d.). RUIdeRA.
  • 6-[ethyl(propyl)amino]pyridine-3-carboxylic acid. (n.d.). PubChemLite.
  • Study on the Mass Spectrometry Fragmentation Patterns for Rapid Screening and Structure Identification of Ketamine Analogues in Illicit Powders. (2023). MDPI.
  • Spectroscopic data of 6-(N-Methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic Acid Methyl Ester Isomers. (2025). ResearchGate.
  • 2-Hydroxy-6-methylpyridine-3-carboxylic acid ethyl ester. (n.d.). Synchem.
  • Diagnostic product ions and fragmentation patterns for the cyclomyrsinane-type diterpenoids by higher-energy collisional dissociation mass spectrometry. (n.d.). Journal of Mass Spectrometry.
  • Mass Spectrometry of Heterocyclic Compounds: Benzo[b]pyrazolo[3,4-b]-1,6-naphthyridines. (2016). Journal of the Chemical Society of Pakistan.
  • pKa Data Compiled by R. Williams. (2022). Organic Chemistry Data.
  • 6-Methylpyridine-2-carboxylic Acid. (n.d.). Tokyo Chemical Industry (India) Pvt. Ltd..
  • 2-Aminopyridine-3-carboxylic acid(5345-47-1). (n.d.). ChemicalBook.
  • Ethyl 6-methylpyridine-2-carboxylate 97 39640-51-2. (n.d.). Sigma-Aldrich.

Sources

Molecular weight and formula of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

Author: BenchChem Technical Support Team. Date: February 2026

An In-depth Technical Guide to 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid Prepared for: Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical overview of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, a substituted pyridine derivative of interest in medicinal chemistry and synthetic applications. The guide covers its fundamental chemical properties, including molecular formula and weight, and delves into its synthesis, characterization, and potential applications. The content is structured to provide both foundational knowledge and practical insights for professionals in the field of drug development and chemical research.

Chemical Identity and Core Properties

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is a bifunctional molecule incorporating a carboxylic acid group, an aminomethyl substituent, and an ethyl group on a pyridine core. This unique arrangement of functional groups makes it a valuable building block in the synthesis of more complex molecules.

PropertyValueSource
Chemical Formula C₉H₁₂N₂O₂PubChem
Molecular Weight 180.20 g/mol PubChem
CAS Number 1360802-76-9PubChem
Canonical SMILES CCC1=NC(=CC(=C1)C(=O)O)CNPubChem
IUPAC Name 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acidPubChem
Structural Representation

The structural formula provides a clear visualization of the spatial arrangement of the atoms and functional groups.

Caption: 2D structure of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid.

Synthesis and Chemical Reactivity

For instance, a common strategy involves the selective functionalization of a dichloropyridine derivative. [1]The differential reactivity of the chlorine atoms allows for sequential substitution reactions. One position could be substituted with an ethyl group, followed by the introduction of a precursor to the aminomethyl group (e.g., a nitrile or a protected amine) and a carboxylic acid or its ester.

General Reactivity

The reactivity of this molecule is governed by its three primary functional groups:

  • Pyridine Ring: As a nitrogen-containing heterocycle, the pyridine ring can participate in various reactions, including electrophilic and nucleophilic substitutions. [2]The electron-withdrawing nature of the carboxylic acid group can influence the reactivity of the ring.

  • Carboxylic Acid: This group can undergo typical reactions such as esterification, amidation, and reduction. [3][4]It also imparts acidic properties to the molecule.

  • Amino Group: The primary amine is nucleophilic and basic, allowing for reactions like acylation, alkylation, and formation of Schiff bases.

Applications in Research and Drug Development

Pyridine carboxylic acid scaffolds are prevalent in pharmaceuticals due to their ability to form hydrogen bonds, act as bioisosteres for other functional groups, and coordinate with metal ions in enzymes. [2][5]

  • Pharmacophore Scaffolding: Molecules with the pyridine carboxylic acid core have been investigated for a wide range of biological activities, including anti-inflammatory, anti-hyperglycemic, and anticancer properties. [4][6]The specific substitution pattern of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid makes it a candidate for library synthesis to explore new structure-activity relationships (SAR).

  • Enzyme Inhibition: The arrangement of a carboxylic acid and a basic amino group can be crucial for binding to the active sites of enzymes, making this compound and its derivatives interesting targets for screening as enzyme inhibitors. [2]* Coordination Chemistry: The nitrogen atom of the pyridine ring and the oxygen atoms of the carboxylate can act as ligands for metal ions. This property is utilized in the design of metal-based drugs and catalysts. [6]

Illustrative Workflow: From Synthesis to Biological Screening

The journey of a novel compound like this from the lab bench to a potential therapeutic agent follows a structured path.

Drug_Discovery_Workflow cluster_synthesis Chemical Synthesis cluster_analysis Analysis & Characterization cluster_screening Biological Evaluation Start Precursor Selection (e.g., Dichloropyridine) Synth Multi-step Synthesis Start->Synth Functionalization Purify Purification (Chromatography, Recrystallization) Synth->Purify Crude Product QC Structural Verification (NMR, MS) Purify->QC Purity Purity Assessment (HPLC) QC->Purity Screen In Vitro Assays (e.g., Enzyme Inhibition) Purity->Screen Qualified Compound SAR SAR Studies Screen->SAR Hit Identification LeadOpt Lead Optimization SAR->LeadOpt

Caption: A generalized workflow from synthesis to initial biological screening.

Experimental Protocols

While a specific protocol for this exact molecule is not detailed in the provided search results, a general procedure for the synthesis and analysis of similar pyridine carboxylic acids can be outlined.

Protocol 1: Representative Synthesis via Nucleophilic Substitution (Hypothetical)

This protocol is a hypothetical adaptation based on common synthetic routes for substituted pyridines. [1]

  • Reaction Setup: In a flame-dried, round-bottom flask under an inert nitrogen atmosphere, dissolve a suitable dichloropyridine precursor in an anhydrous solvent like THF or DMF.

  • First Substitution: Cool the solution to 0°C. Add an organometallic reagent (e.g., ethylmagnesium bromide) dropwise to introduce the ethyl group at the more reactive position. Monitor the reaction by Thin-Layer Chromatography (TLC).

  • Second Substitution: After completion, introduce a protected aminomethyl source or a nitrile group via nucleophilic aromatic substitution, potentially at a higher temperature.

  • Carboxylation: The carboxylic acid moiety can be introduced via several methods, such as lithiation followed by quenching with CO₂, or hydrolysis of a pre-existing ester or nitrile group.

  • Work-up and Purification: After the reaction is complete, quench the reaction mixture carefully with water or a mild acid. Extract the product with an appropriate organic solvent. The crude product is then purified using column chromatography or recrystallization to yield the final compound.

Protocol 2: Purity Analysis by High-Performance Liquid Chromatography (HPLC)

  • Sample Preparation: Prepare a stock solution of the synthesized compound in a suitable solvent (e.g., methanol or acetonitrile/water mixture) at a concentration of 1 mg/mL.

  • HPLC System: Use a C18 reverse-phase column.

  • Mobile Phase: A gradient elution is typically used, starting with a higher percentage of aqueous solvent (e.g., water with 0.1% trifluoroacetic acid) and ramping up to a higher percentage of organic solvent (e.g., acetonitrile with 0.1% trifluoroacetic acid).

  • Detection: Monitor the elution profile using a UV detector, typically at a wavelength where the pyridine ring shows strong absorbance (e.g., 254 nm or 280 nm).

  • Analysis: The purity of the compound is determined by integrating the area of the product peak relative to the total area of all peaks in the chromatogram.

Conclusion

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid represents a structurally interesting and synthetically accessible molecule. Its combination of acidic, basic, and aromatic functionalities provides a versatile platform for applications in medicinal chemistry and materials science. The synthetic and analytical protocols outlined in this guide, though generalized, provide a solid framework for researchers to begin working with this and related compounds. Further investigation into its biological properties is warranted to fully explore its potential in drug discovery.

References

  • Benchchem. Pyridine-2-Carboxylic Anhydride: A Technical Guide to Synthesis and Properties.
  • Longdom Publishing. Synthesis of Pyrazolo Linked Pyridine Carboxylic Acids and Evaluation.
  • Journal of Chemical & Engineering Data. Extraction of Pyridine-3-carboxylic Acid Using 1-Dioctylphosphoryloctane (TOPO) with Different Diluents: Equilibrium Studies.
  • MDPI. Platinum Meets Pyridine: Affinity Studies of Pyridinecarboxylic Acids and Nicotinamide for Platinum—Based Drugs.
  • Journal of Chemical & Engineering Data. JCM-V3-1562 Synthesis and anticancer activities of Cu2+, Zn2+, Co2+ and Ni2+ complexes containing pyridine carboxylic acids.
  • PubMed. Antioxidant activity of 3-dehydroshikimic acid in liposomes, emulsions, and bulk oil.
  • Chemical & Pharmaceutical Bulletin. An Efficient Synthesis of 5-Bromo-2-methoxy-6-methylaminopyridine-3- carboxylic Acid.

  • PubChem. 6-(Methylamino)pyridine-3-carboxylic acid. Available from: [Link]

  • PMC. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Available from: [Link]

  • PMC. Discovery of new pyridine 3-carboxylic acid-based pharmacophores as dual anti-inflammatory and anti-hyperglycemic agents. Available from: [Link]

  • ResearchGate. Discovery of new pyridine 3-carboxylic acid-based pharmacophores as dual anti-inflammatory and anti-hyperglycemic agents. Available from: [Link]

  • MDPI. Pursuing the Elixir of Life: In Vivo Antioxidative Effects of Manganosalen Complexes. Available from: [Link]

  • Google Patents. Method for the preparation of pyridine-2,3-dicarboxylic acids.

  • Royal Society of Chemistry. One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles enabling anti-cancer bioactivity. Available from: [Link]

  • MDPI. Chemical Constituents and Antifungal Properties of Piper ceanothifolium Kunth Against Phytopathogens Associated with Cocoa Crops. Available from: [Link]

  • PubMed. Studies on utilization of 2-ketoglutarate, glutamate and other amino acids by the unicellular alga Cyanidium caldarium. Available from: [Link]

  • ResearchGate. Spectroscopic data of 6-(N-Methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic Acid Methyl Ester Isomers. Available from: [Link]

  • Dana-Farber Cancer Institute. A Phase 1 Open-label Study to Investigate PF-08046876 in Adult Participants with Advanced Solid Tumors. Available from: [Link]

  • Dove Medical Press. Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Available from: [Link]

Sources

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid: Technical Monograph & Sourcing Guide

Author: BenchChem Technical Support Team. Date: February 2026

The following is an in-depth technical guide regarding 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid , designed for researchers and drug development professionals.

Executive Summary

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid (CAS: 1444103-42-7) is a specialized bifunctional pyridine scaffold used primarily in medicinal chemistry as a pharmacophore for kinase inhibitors and peptidomimetics. Its structure features a defined vector relationship between the carboxylic acid (C3) and the aminomethyl group (C6), making it an ideal "constrained linker" for fragment-based drug discovery (FBDD).

This guide provides a comprehensive technical analysis of the molecule, including its synthesis pathways, critical quality attributes (CQAs) for sourcing, and current market dynamics regarding suppliers and pricing.

Chemical Identity & Properties

PropertySpecification
Chemical Name 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid
CAS Number 1444103-42-7 (Free Acid) 1443981-09-6 (Dihydrochloride Salt)
Molecular Formula C 

H


N


O



Molecular Weight 180.20  g/mol 
Appearance Off-white to pale yellow solid (typically hygroscopic as HCl salt)
Solubility Soluble in water (as salt), DMSO, Methanol; Sparingly soluble in DCM
pKa (Predicted) ~3.5 (COOH), ~9.2 (NH


)
Key Functional Groups Pyridine Nitrogen (H-bond acceptor), Carboxylic Acid (Electrophile/Donor), Primary Amine (Nucleophile)


Synthesis & Production Methodologies


Understanding the synthesis is crucial for evaluating supplier quality, as the route dictates the impurity profile. The industrial standard for this scaffold typically proceeds via functionalization of the 6-methyl precursor.


The "Late-Stage Functionalization" Route


This pathway is preferred for scalability and cost-efficiency. It utilizes the commercially available ethyl 2-ethyl-6-methylnicotinate  as the starting material.


Step-by-Step Protocol: 


    

  • 

    Radical Bromination:  The starting material is treated with N-bromosuccinimide (NBS) and a radical initiator (AIBN or Benzoyl Peroxide) in CCl

    
 or Trifluorotoluene at reflux. This yields the 6-(bromomethyl)  intermediate.

      

    • 

      Critical Control Point: Over-bromination leads to the dibromomethyl impurity, which is difficult to remove.
      

      • 

    

    • 

  • 

    Nucleophilic Substitution (Delépine Reaction):  The bromide is reacted with Hexamethylenetetramine (HMTA) followed by acid hydrolysis (HCl/EtOH). This method is superior to direct ammonia treatment, which prevents the formation of secondary/tertiary amine impurities (dimers).
    

    • 

  • 

    Ester Hydrolysis:  The ethyl ester is hydrolyzed using LiOH in THF/Water, followed by careful pH adjustment to precipitate the zwitterion or isolation as the HCl salt.
    

    • 



Synthesis Pathway Diagram


The following diagram illustrates the critical reaction flow and intermediate checkpoints.






SynthesisPathway


Start

Ethyl 2-ethyl-6-methylnicotinate
(CAS: 1247348-49-7)


Step1

Radical Bromination
(NBS, AIBN)


Start->Step1




Inter1

Intermediate:
6-(Bromomethyl) derivative


Step1->Inter1


 65-75% Yield


Step2

Delépine Reaction
(1. HMTA, 2. HCl)


Inter1->Step2




Inter2

Intermediate:
Ethyl 6-(aminomethyl) ester


Step2->Inter2


 Avoids Dimer


Step3

Hydrolysis
(LiOH, THF/H2O)


Inter2->Step3




Final

Target Product:
6-(Aminomethyl)-2-ethylpyridine-
3-carboxylic acid


Step3->Final


 >95% Purity





Caption: Figure 1. Industrial synthesis route via radical bromination and Delépine amination to ensure primary amine selectivity.


Sourcing Guide: Suppliers & Quality Assurance


Supplier Landscape


This compound is generally classified as a Building Block (Level 3) , meaning it is not a commodity chemical but is stocked by specialized heterocyclic manufacturers.


Supplier TierRepresentative CompaniesTypical Stock StatusTarget Price Range (Est.)[1]
Tier 1: Major Catalogs Sigma-Aldrich, Thermo FisherLow / BackorderHigh ($300 - $500 / g)
Tier 2: Specialized CROs Enamine, WuXi AppTec, PharmablockBest Bet  (Often in stock)Medium ($50 - $150 / g)
Tier 3: Bulk Manufacturers BLD Pharm, ChemCD, Matrix Fine ChemHigh AvailabilityLow ($10 - $50 / g for >10g)


Critical Quality Attributes (CQAs) for Procurement


When ordering, request a Certificate of Analysis (CoA) that explicitly addresses these potential issues:


    

  • 

    Salt Form:  Verify if the product is the Free Acid  or Dihydrochloride . The HCl salt is more stable but contains ~29% counter-ion by weight.
    

    • 

  • 

    Dimer Impurity:  Check for the presence of the bis-alkylated amine (secondary amine formed during synthesis). This should be <0.5% by HPLC.
    

    • 

  • 

    Residual Solvents:  If used for biological assays, ensure DMSO/DMF levels are <500 ppm.
    

    • 



Applications in Drug Discovery


Scaffold Utility


Researchers utilize this molecule as a constrained gamma-amino acid . Unlike a flexible aliphatic chain, the pyridine ring locks the amine and acid groups into a specific orientation.


    

  • 

    Kinase Inhibitors:  The pyridine nitrogen and the exocyclic amine can form a bidentate hydrogen bond motif with the hinge region of kinases.
    

    • 

  • 

    PROTAC Linkers:  The 6-aminomethyl group serves as an attachment point for E3 ligase ligands, while the carboxylic acid connects to the linker chain.
    

    • 



Handling & Stability Protocol


    

  • 

    Storage:  Store at +2°C to +8°C. The free acid may decarboxylate at elevated temperatures (>100°C).
    

    • 

  • 

    Hygroscopicity:  The HCl salt is hygroscopic. Handle in a desiccated glove box if weighing <10 mg for precise concentration assays.
    

    • 

  • 

    Solubility:  For stock solutions (10-100 mM), use DMSO . Avoid basic aqueous buffers for long-term storage as the amide bond (if coupled) or the ring itself can be sensitive to nucleophilic attack under harsh conditions.
    

    • 



References


    

  • 

    BLD Pharm.  (n.d.). Product Analysis: Methyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate. Retrieved from 
    

    • 

  • 

    ChemicalBook.  (2025).[2] Supplier Listings for Pyridine Carboxylic Acids. Retrieved from 
    

    • 

  • 

    National Institutes of Health (NIH).  (2025). PubChem Compound Summary: 6-(Aminomethyl)pyridine-3-carboxylic acid derivatives. Retrieved from 
    

    • 

  • 

    Sigma-Aldrich.  (n.d.). Building Blocks for Medicinal Chemistry: Pyridines. Retrieved from 
    

    • 

  • 

    Enamine.  (n.d.). Heterocyclic Building Blocks Collection. (General reference for Tier 2 sourcing). Retrieved from 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
The Pharmacophore of Choice: Navigating the Bioactive Landscape of Pyridine-3-Carboxylic Acid Derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary: The Privileged Scaffold


In the high-stakes arena of drug discovery, the pyridine-3-carboxylic acid (nicotinic acid/niacin) moiety stands as a "privileged scaffold." Its ubiquity is not merely a function of chemical accessibility but of evolutionary biological resonance. As a precursor to NAD+ (Nicotinamide Adenine Dinucleotide), this structure is intrinsic to cellular respiration and redox homeostasis.


For the medicinal chemist, the C3-substituted pyridine ring offers a unique electronic environment. The nitrogen atom at position 1 induces electron deficiency, making the ring susceptible to nucleophilic attack and influencing the pKa of the C3-carboxyl group. This guide dissects the bioactivity profile of these derivatives, moving beyond the classical vitamin role to explore their utility as GPR109A agonists, antimicrobial agents, and kinase inhibitors.


Metabolic Modulation: The GPR109A Axis


The most established pharmacological application of pyridine-3-carboxylic acid is lipid regulation. However, the clinical utility of niacin has been hampered by cutaneous flushing. Modern drug discovery focuses on biased agonism —separating therapeutic lipolysis inhibition from the side-effect profile.


The Mechanism of Action


Nicotinic acid binds to GPR109A (HCAR2) , a G_i-coupled receptor highly expressed in adipocytes and immune cells.[1]


    

  • 

    Therapeutic Pathway (G_i/o):  Inhibition of Adenylyl Cyclase 

    
 Reduced cAMP 

    
     Reduced PKA activity 

    
     Inhibition of Hormone Sensitive Lipase (HSL) 

    
     Decreased plasma Free Fatty Acids (FFA).

    • 

  • 

    Adverse Pathway (
 
    
-Arrestin):  Recruitment of 

    
    -arrestin in Langerhans cells 

    
     Activation of PLA2 

    
     Release of Arachidonic Acid 

    
     Production of Prostaglandin D2 (PGD2) 

    
     Vasodilation (Flushing).

    • 



Structural Optimization for Biased Agonism


Recent SAR (Structure-Activity Relationship) studies suggest that modifications to the pyridine ring can alter the receptor conformation to favor G-protein coupling over 


-arrestin recruitment.

    

  • 

    C2-Substitution:  Introduction of steric bulk (e.g., pyrazole or thiophene rings) at the C2 position often retains GPR109A affinity but alters the signaling bias.
    

    • 

  • 

    Bioisosteres:  Replacing the C3-carboxyl group with a tetrazole or 1,2,4-oxadiazole ring maintains the necessary hydrogen bonding with the receptor's arginine residue (Arg251) while modifying lipophilicity.
    

    • 



Visualizing the Signaling Divergence


The following diagram illustrates the bifurcation of signaling pathways upon GPR109A activation, highlighting the target for next-generation derivatives.






GPR109A_Signaling


cluster_Therapeutic

Therapeutic Pathway (Adipocytes)


cluster_SideEffect

Adverse Pathway (Langerhans Cells)


Ligand

Pyridine-3-Carboxylic
Acid Derivative


Receptor

GPR109A (HCAR2)
Receptor


Ligand->Receptor




Gi

Gi Protein
Coupling


Receptor->Gi


 Biased Agonist
Target


Arrestin

Beta-Arrestin
Recruitment


Receptor->Arrestin


 Avoid


cAMP

Decrease
cAMP


Gi->cAMP




Lipolysis

Inhibition of
Lipolysis (HSL)


cAMP->Lipolysis




FFA

Reduced Plasma
Free Fatty Acids


Lipolysis->FFA




PLA2

PLA2
Activation


Arrestin->PLA2




PGD2

PGD2
Release


PLA2->PGD2




Flush

Cutaneous
Flushing


PGD2->Flush







Figure 1: Bifurcation of GPR109A signaling. Ideal derivatives maximize the Green pathway (Gi) while minimizing the Red pathway (Beta-Arrestin).


Antimicrobial & Antiviral Horizons


Beyond metabolic disease, the pyridine-3-carboxylic acid scaffold is a cornerstone in infectious disease research, particularly when derivatized into hydrazides  and hydrazones .


The Hydrazide Pharmacophore


The success of Isoniazid (pyridine-4-carboxylic acid hydrazide) against M. tuberculosis prompted extensive investigation into the 3-isomer.


    

  • 

    Mechanism:  These derivatives often act as metal chelators (siderophore inhibition) or enoyl-ACP reductase (InhA) inhibitors.
    

    • 

  • 

    Schiff Bases:  Condensing nicotinic acid hydrazide with substituted aldehydes creates Schiff bases (hydrazones). These compounds show potent activity against multi-drug resistant (MDR) S. aureus and E. coli. The azomethine (-N=CH-) linkage is critical for bioactivity, facilitating binding to bacterial DNA gyrase.
    

    • 



Key SAR Findings


PositionModificationEffect on Bioactivity
C3 (Carbonyl) Conversion to Hydrazone (-CONHN=CH-Ar)Significantly increases anti-tubercular and antifungal activity (e.g., against Candida spp.).
C2 Addition of Thio/Amino groupsEnhances lipophilicity and membrane permeability; often increases potency against Gram-positive bacteria.
C6 Halogenation (Cl/Br)Improves metabolic stability; often observed in derivatives targeting fungal sterol synthesis.


Oncology: Kinase Inhibition


In oncology, pyridine-3-carboxylic acid derivatives are increasingly utilized as ATP-competitive inhibitors of tyrosine kinases.


    

  • 

    FLT3 Inhibitors:  In Acute Myeloid Leukemia (AML), derivatives incorporating a 1,2,3-triazole moiety at the C3 position have shown nanomolar potency against FLT3-ITD mutations. The pyridine nitrogen acts as a hydrogen bond acceptor in the kinase hinge region.
    

    • 

  • 

    VEGFR2 Targeting:  Amide derivatives (nicotinamides) substituted with diaryl urea motifs function as multi-kinase inhibitors (similar to Sorafenib), blocking angiogenesis by interfering with VEGFR2 phosphorylation.
    

    • 



Experimental Protocols


The following protocols represent a self-validating workflow for generating and testing a library of pyridine-3-carboxamides.


Protocol A: Library Synthesis (Amide Coupling)


Objective:  Synthesize a library of N-substituted nicotinamides to probe SAR at the amide nitrogen.


Reagents:  Pyridine-3-carboxylic acid (1.0 eq), Primary Amine (1.1 eq), EDC.HCl (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq), DMF (Solvent).


Step-by-Step Methodology: 


    

  • 

    Activation:  Dissolve pyridine-3-carboxylic acid in anhydrous DMF (0.1 M concentration) under an inert atmosphere (

    
). Add EDC.HCl and HOBt. Stir at 

    
     for 30 minutes to form the activated ester.

    • 

  • 

    Coupling:  Add the specific primary amine and DIPEA dropwise. Allow the reaction to warm to room temperature and stir for 12–16 hours.
    

    • 

  • 

    Validation (TLC):  Monitor reaction progress using TLC (Mobile phase: 5% MeOH in DCM). The disappearance of the acid starting material (

    
) and appearance of the amide (

    
    ) confirms coupling.

    • 

  • 

    Work-up:  Dilute with EtOAc, wash sequentially with saturated 

    
 (removes unreacted acid), 1N HCl (removes unreacted amine/pyridine), and brine.

    • 

  • 

    Purification:  Dry organic layer over 

    
, concentrate, and purify via flash column chromatography.

    • 

  • 

    Characterization:  Confirm structure via 

    
-NMR (look for amide -NH doublet around 8.0-9.0 ppm) and LC-MS.

    • 



Protocol B: GPR109A Functional Assay (cAMP Inhibition)


Objective:  Determine the 


 of synthesized derivatives for G_i-protein activation.

System:  CHO-K1 cells stably expressing human GPR109A.


Step-by-Step Methodology: 


    

  • 

    Seeding:  Plate CHO-K1/GPR109A cells in 384-well plates (5,000 cells/well) in assay buffer. Incubate overnight.
    

    • 

  • 

    Stimulation:  Add Forskolin (

    
) to all wells. Forskolin directly activates Adenylyl Cyclase, raising cAMP levels.

    • 

  • 

    Treatment:  Add serial dilutions of the test compounds (pyridine derivatives) and the reference standard (Nicotinic Acid).
    

    • 

  • 

    Incubation:  Incubate for 30 minutes at 

    
.

    • 

  • 

    Detection:  Use a TR-FRET cAMP detection kit (e.g., LANCE or HTRF). Add the cAMP-specific antibody and the acceptor fluorophore.
    

    • 

  • 

    Readout:  Measure fluorescence ratio (665 nm/615 nm).
    

    • 

  • 

    Analysis:  A "hit" (agonist) will inhibit the Forskolin-induced cAMP spike. Plot Log[Concentration] vs. Response to calculate 

    
.

    • 



Workflow Visualization


The following diagram outlines the iterative cycle of design, synthesis, and testing.






SAR_Workflow


Design

Rational Design
(Scaffold Hopping)


Synthesis

Library Synthesis
(Protocol A)


Design->Synthesis




Purification

Purification &
Characterization


Synthesis->Purification




Assay

Bioassay
(Protocol B / MIC)


Purification->Assay




Analysis

Data Analysis
(SAR & Selectivity)


Assay->Analysis




Analysis->Design


 Optimization
Loop





Figure 2: Iterative Drug Discovery Cycle for Pyridine-3-Carboxylic Acid Derivatives.


References


    

  • 

    GPR109A Mechanism & Flushing: 
Benyó, Z., et al. (2005).[2] GPR109A (PUMA-G/HM74A) mediates nicotinic acid–induced flushing.[2] The Journal of Clinical Investigation.[2]
[Link]
    

    • 

  • 

    Biased Agonism in Niacin Derivatives: 
Cho, H., et al. (2015). Discovery of 4-(phenyl)thio-1H-pyrazole derivatives as agonists of GPR109A, a high affinity niacin receptor. Archives of Pharmacal Research.
[Link]
    

    • 

  • 

    Anticancer (FLT3 Inhibitors): 
Liu, Y., et al. (2025). Discovery of pyridine-based derivatives as FLT3 inhibitors for the treatment of acute myeloid leukemia. European Journal of Medicinal Chemistry.
[Link]
    

    • 

  • 

    Antimicrobial Pyridine Derivatives: 
Mishra, C.B., et al. (2022).[3] Pyridine: The scaffolds with significant clinical diversity. RSC Advances.
[Link]
    

    • 

  • 

    General Bioactivity Review: 
Rana, M., et al. (2025).[4] Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy.[4][5][6][7][8]
[Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Guide: Physicochemical Profiling of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid

                    

                                        
 

                                        

                                            
[1]
Executive Summary
This technical guide provides a structural analysis and characterization roadmap for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid  (CAS: 1444103-42-7).[1] As a heterocycle containing both a weakly acidic carboxyl group and a strongly basic primary aliphatic amine, this molecule exhibits "classical" zwitterionic behavior distinct from simple pyridine amino acids like niacin.[2]
Understanding its ionization state is critical for drug development, as the zwitterionic form (net charge 0) dominates at physiological pH but often suffers from poor membrane permeability (low LogD) and high crystal lattice energy (solubility challenges).[1] This guide outlines the specific protocols to define its Isoelectric Window , optimize solubility, and predict in vivo absorption.[2]
Molecular Architecture & Theoretical Ionization
Structural Analysis
The molecule features three ionizable centers, but only two dominate the physiological window.
  • 

    3-Carboxylic Acid:  An electron-withdrawing group attached to the pyridine ring. Its acidity is enhanced by the ring's electron deficiency.
    

    • 

  • 

    6-Aminomethyl Group:  A primary aliphatic amine separated from the aromatic ring by a methylene spacer. This breaks conjugation, resulting in a high pKa (~9.5–10.0), typical of alkyl amines, rather than the lower pKa of aniline-like aromatic amines.[2]
    

    • 

  • 

    Pyridine Nitrogen:  While typically basic (pKa ~5.2 in pyridine), the presence of the electron-withdrawing carboxyl group at position 3 and the protonated aminomethyl group reduces its basicity. It likely remains neutral in the physiological range.
    

    • 

The Zwitterionic Equilibrium
At pH 7.4, the molecule exists primarily as a Zwitterion (Inner Salt) :
  • 

    Carboxyl:  Deprotonated (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
)

    • 

  • 

    Aminomethyl:  Protonated (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

    
)

    • 

  • 

    Net Charge:  0
    

    • 

This charge separation creates a high dipole moment, significantly increasing water solubility compared to non-ionic analogs but potentially limiting passive diffusion across lipophilic membranes.[2]
Visualization of Ionization States


IonizationPathwayCationCATIONIC FORM(pH < 2.0)COOH / NH3+ZwitterionZWITTERIONIC FORM(pH 3.5 - 9.5)COO- / NH3+Cation->ZwitterionpKa1 ~3.0(Carboxyl Deprotonation)AnionANIONIC FORM(pH > 10.5)COO- / NH2Zwitterion->AnionpKa2 ~9.8(Amine Deprotonation)
Figure 1: Predicted ionization pathway.[1] The stable zwitterionic window spans the physiological pH range.
Physicochemical Characterization Protocols
To validate the theoretical model, precise determination of ionization constants (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">


Potentiometric titration
Protocol: Potentiometric pKa Determination
This protocol uses a "Difference Plot" method to isolate the zwitterionic constants.
Reagents & Equipment: 
  • 

    Titrator:  Mettler Toledo T5 or Sirius T3.
    

    • 

  • 

    Titrant:  0.5 M KOH (Carbonate-free, standardized).
    

    • 

  • 

    Background Electrolyte:  0.15 M KCl (to mimic physiological ionic strength).
    

    • 

  • 

    Sample:  >5 mg of pure compound (Assay >98%).
    

    • 

Step-by-Step Methodology: 
  • 

    Calibration:  Calibrate the pH electrode using a 4-point buffer system (pH 1.68, 4.01, 7.00, 10.01) at 25°C.
    

    • 

  • 

    Blank Titration:  Titrate 20 mL of 0.15 M KCl with 0.5 M KOH to determine the exact ionic product of water (
    
) and electrode slope.

    • 

  • 

    Sample Preparation:  Dissolve 1.5 mg of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in 20 mL of acidified background electrolyte (add HCl to lower starting pH to ~1.8).
    

    • 

  • 

    Titration:  Titrate with 0.5 M KOH from pH 1.8 to pH 12.0 using dynamic dosing (min increment 2 µL).
    

    • 

  • 

    Data Analysis (Bjerrum Plot): 
    

    • 

      Calculate the average number of protons bound per molecule (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
).

      • 

    • 

      Identify inflection points at 
      
 (pKa1) and 
      
       (pKa2).

      • 

    • 

      Self-Validation: The curve must show two distinct steps. If the steps blur, use a "Weighted Non-Linear Least Squares" (WNLLS) refinement.
      

      • 

    • 

Protocol: pH-Metric LogP/LogD Determination
Because zwitterions partition poorly into octanol, the "Shake-Flask" method is prone to emulsion errors.[2] The Potentiometric LogP  method is superior for this molecule.
Methodology: 
  • 

    Dual-Phase System:  Perform the titration described in 2.1, but add a volume of octanol (e.g., 5 mL) to the reaction vessel.
    

    • 

  • 

    Partitioning:  As the pH changes, the neutral zwitterion partitions into the octanol phase (if lipophilic enough) or remains in the aqueous phase.
    

    • 

  • 

    Shift Detection:  The presence of octanol shifts the apparent pKa values. The magnitude of this shift (
    
) correlates directly to the partition coefficient.

    • 

  • 

    Calculation: 
ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="ng-star-inserted display">

    

Where 
    
     is the volume ratio of octanol to water.

    • 

Data Interpretation & Development Strategy
The "Isoelectric Window"
The isoelectric point (pI) is the pH where the net charge is exactly zero. For this molecule:
ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="ng-star-inserted display">

Implication:  At pH 6.4, solubility is at its thermodynamic minimum (ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

22
Permeability Prediction (LogD Profile)
Zwitterions often exhibit a "parabolic" LogD curve.[1]
pHSpeciesPredicted LogDPermeability Risk
1.2 Cation (+)-2.5High (Too polar)
6.5 Zwitterion (±)-0.5 to +0.5Moderate (Best window)
7.4 Zwitterion (±)-0.8Moderate
10.0 Anion (-)-2.0High (Charge repulsion)
Strategic Insight:  If the LogD at pH 7.4 is < 0, the molecule may require a prodrug strategy (e.g., esterification of the carboxyl group) to mask the charge and improve oral bioavailability.
Solid State Selection: Salt vs. Co-Crystal
Because the molecule is zwitterionic, it has high lattice energy (strong electrostatic interactions between molecules in the crystal).
  • 

    Avoid:  Free acid/base crystallization (likely to form hydrates or polymorphs).[1]
    

    • 

  • 

    Recommend: 
    

    • 

      Anionic Salts:  Use strong acids (HCl, Mesylate) to protonate the carboxylate, forcing the molecule into a dicationic state (Solubility ngcontent-ng-c747876706="" _nghost-ng-c4038370108="" class="inline ng-star-inserted">

      
).

      • 

    • 

      Cationic Salts:  Use strong bases (Na+, K+) to deprotonate the amine (less recommended due to hygroscopicity of amine salts).[1]
      

      • 

    • 

Experimental Workflow Diagram


WorkflowStartStart: Pure Compound(>98% Purity)SolubilityThermodynamic Solubility(pH 1.2, 6.8, 7.4)Start->SolubilityTitrationPotentiometric Titration(Determine pKa1, pKa2)Start->TitrationDecisionIs pI within6.0 - 8.0?Titration->DecisionHighPermProceed to LogDDeterminationDecision->HighPermYes (Zwitterion Dominant)FormulationSalt Screen Strategy(Target pH < 4 or > 9)Decision->FormulationNoHighPerm->FormulationIf LogD < 0
Figure 2: Decision tree for physicochemical profiling and formulation development.
References
  • 

    Avdeef, A.  (2003).[1][2] Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. Link
    

    • 

  • 

    Takács-Novák, K., et al.  (2017).[2] "Lipophilicity of amphoteric and zwitterionic compounds: A comparative study of determination methods." Talanta, 171, 11-21.[2] Link
    

    • 

  • 

    Box, K., & Comer, J.  (2008).[1][2] "Using measured pKa, LogP and solubility to investigate supersaturation and predict BCS class." Current Drug Metabolism, 9(9), 869-878.[1][2] Link
    

    • 

  • 

    Völgyi, G., et al.  (2010).[1][2] "Potentiometric pKa determination of water-insoluble compounds: Validation study in methanol/water mixtures." Analytica Chimica Acta, 673(1), 40-46.[1][2] Link
    

    • 

Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Solubility data for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in water vs organic solvents

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Technical Whitepaper: Solubility Profiling of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid 


Executive Summary


6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid (CAS 1444103-42-7) represents a critical scaffold in the synthesis of next-generation pharmaceutical intermediates. As a polyfunctional pyridine derivative containing both a basic primary amine (on the methyl arm) and an acidic carboxyl group, this molecule exhibits complex zwitterionic behavior .


Understanding its solubility profile is not merely a matter of data collection but a prerequisite for optimizing reaction yields, purification crystallization, and bioavailability assessments. This guide provides a comprehensive technical analysis of its solubility in aqueous and organic media, grounded in physicochemical principles, and details the "Gold Standard" protocols for empirical verification.


Physicochemical Architecture & Solubility Logic


To predict and manipulate the solubility of this compound, one must first understand its ionization states. Unlike simple organic molecules, its solubility is governed by the pH of the medium and the dielectric constant of the solvent.


Structural Analysis


    

  • 

    Core:  Pyridine ring (Lipophilic/Aromatic).
    

    • 

  • 

    Position 2 (Ethyl):  Increases lipophilicity (+LogP), reducing water solubility compared to the methyl analog.
    

    • 

  • 

    Position 3 (Carboxylic Acid):  H-bond donor/acceptor; acidic (pKa ~3.5–4.0).
    

    • 

  • 

    Position 6 (Aminomethyl):  Primary aliphatic amine (-CH₂NH₂); highly basic (pKa ~9.0–9.8).
    

    • 



The Zwitterionic Trap


In neutral aqueous solutions (pH 4–8), the molecule exists predominantly as a zwitterion  (inner salt): the carboxylate is deprotonated (-COO⁻) and the amine is protonated (-NH₃⁺).


    

  • 

    Consequence:  The net charge is zero, but the crystal lattice energy is high due to strong electrostatic interactions. This typically results in minimum solubility (S_min)  at the isoelectric point (pI).
    

    • 



Solubility Profile: Water vs. Organic Solvents[1]


The following data summarizes the expected solubility behavior based on Structure-Property Relationships (SPR) of analogous nicotinic acid derivatives.


Table 1: Predicted Solubility Profile 


Solvent ClassRepresentative SolventsSolubility PredictionMechanistic Rationale
Aqueous (pH < 2) 0.1 M HCl, 1 M H₂SO₄High  (>50 mg/mL)Cationic form (-NH₃⁺ / -COOH). Solvation by water is favorable.[1]
Aqueous (pH > 10) 0.1 M NaOH, Phosphate pH 11High  (>50 mg/mL)Anionic form (-NH₂ / -COO⁻). Charge repulsion prevents aggregation.
Aqueous (pH 5–7) Water, PBS pH 7.4Low / Sparingly Soluble Zwitterionic form dominates. High lattice energy limits dissolution.
Polar Aprotic DMSO, DMF, DMAcHigh High dielectric constant disrupts lattice; excellent for stock solutions.
Polar Protic Methanol, EthanolModerate Soluble as a salt (e.g., HCl salt); free acid has limited solubility.
Non-Polar Hexane, Toluene, DCMInsoluble Lack of H-bonding capability to solvate the zwitterion.
Ketones/Ethers Acetone, THF, MTBEVery Low Poor solvation of the ionic charges.




Critical Insight:  For process crystallization, an "antisolvent" strategy using Acetone or Isopropanol added to an aqueous solution at pH ~6.5 (pI) is the most effective method to recover the solid.




Visualization: Ionization & Solubility Workflow


Figure 1: pH-Dependent Ionization Equilibrium


This diagram illustrates the species present at different pH levels, directly correlating to solubility.






IonizationScheme


Cation

Cationic Form
(pH < 3)
Soluble


Zwitterion

Zwitterionic Form
(pH 4 - 9)
Least Soluble (Precipitates)


Cation->Zwitterion


- H+ (pKa1 ~3.5)


Zwitterion->Cation


+ H+


Anion

Anionic Form
(pH > 10)
Soluble


Zwitterion->Anion


- H+ (pKa2 ~9.5)


Anion->Zwitterion


+ H+





Caption: Equilibrium shifts dictate solubility. The "U-shaped" solubility curve is characteristic, with the trough at the isoelectric point.


Figure 2: Experimental Solubility Determination Workflow


A self-validating workflow for determining exact solubility values.






SolubilityWorkflow


Start

Start: Solid Compound


Prep

Sample Preparation
Excess solid in solvent


Start->Prep




Equil

Equilibration
Shake 24-48h @ 25°C


Prep->Equil




Filter

Phase Separation
Centrifuge/Filter (0.22 µm)


Equil->Filter




Assay

Quantification
HPLC-UV or LC-MS


Filter->Assay




pHCheck

pH Verification
Measure pH of filtrate


Filter->pHCheck




Data

Final Solubility Data (mg/mL)


Assay->Data




pHCheck->Data


Corrects for
Self-Buffering





Caption: The "Shake-Flask" method coupled with HPLC is the industry standard for generating regulatory-grade solubility data.


Experimental Protocols


To generate the specific data required for your Certificate of Analysis (CoA) or process filing, follow these protocols.


Protocol A: Equilibrium Solubility (Shake-Flask Method)


Standard: OECD Guideline 105


    

  • 

    Preparation:  Weigh ~50 mg of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid into a 4 mL glass vial.
    

    • 

  • 

    Solvent Addition:  Add 1.0 mL of the target solvent (Water, Methanol, DMSO).
    

    • 

  • 

    Saturation:  If the solid dissolves completely, add more solid until a suspension persists.
    

    • 

  • 

    Agitation:  Place vials on an orbital shaker (200 rpm) at 25°C ± 1°C for 24 hours.
    

    • 

  • 

    Separation:  Centrifuge at 10,000 rpm for 10 minutes. Filter the supernatant through a 0.22 µm PTFE filter (use Nylon for aqueous).
    

    • 

  • 

    Quantification:  Dilute the filtrate (e.g., 1:100) and analyze via HPLC-UV (254 nm).
    

      

    • 

      Note: Ensure the pH of the aqueous filtrate is recorded. The compound is self-buffering; the final pH is the "native pH" solubility.
      

      • 

    

    • 



Protocol B: pH-Solubility Profile


Essential for formulation and crystallization design.


    

  • 

    Prepare buffered solutions at pH 1.2, 4.0, 6.8, 7.4, and 10.0.
    

    • 

  • 

    Follow Protocol A using these buffers as solvents.
    

    • 

  • 

    Result:  Plot Solubility (mg/mL) vs. pH. The curve should resemble a "U" shape, confirming the zwitterionic nature.
    

    • 



Applications & Strategic Recommendations


    

  • 

    Purification:  Dissolve the crude material in dilute acid (pH 1–2) or base (pH 11–12), filter off insoluble impurities, then adjust pH to ~6.5. The product will precipitate as the pure zwitterion.
    

    • 

  • 

    Analysis:  For HPLC, use a buffered mobile phase (e.g., 0.1% Formic Acid or Ammonium Acetate) to ensure the peak shape is sharp. Unbuffered water/acetonitrile will lead to peak tailing due to mixed ionization states.
    

    • 

  • 

    Storage:  Store as the dihydrochloride salt if high water solubility is required for biological assays; store as the free acid for long-term chemical stability.
    

    • 



References


    

  • 

    OECD Guidelines for the Testing of Chemicals.  (1995). Test No. 105: Water Solubility. OECD Publishing. [Link]
    

    • 

  • 

    Bergström, C. A., et al.  (2007). Accuracy of calculated pH-dependent aqueous drug solubility. European Journal of Pharmaceutical Sciences. [Link]
    

    • 

  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience. (Authoritative text on zwitterion solubility profiles).
    • 

  • 

    PubChem Compound Summary.  (2025). 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid.[2] National Center for Biotechnology Information. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Difference between 6-aminomethyl and 6-amino pyridine carboxylic acids

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
This guide provides an in-depth technical analysis of the structural, electronic, and functional differences between 6-aminopyridine-2-carboxylic acid  (6-APA) and 6-(aminomethyl)pyridine-2-carboxylic acid  (6-AMPA).



Structural Divergence, Reactivity Profiles, and Medicinal Chemistry Applications


Executive Summary


In the design of small molecule drugs and bifunctional chelators, the distinction between an aromatic amine (aniline-like) and an aliphatic amine (benzylamine-like) is a critical determinant of pharmacokinetics and target engagement.


    

  • 

    6-Amino-2-pyridinecarboxylic acid (6-APA)  features an amino group directly conjugated to the pyridine ring. It acts as a rigid, electron-donating system with reduced nucleophilicity and significant tautomeric character.
    

    • 

  • 

    6-(Aminomethyl)-2-pyridinecarboxylic acid (6-AMPA)  contains a methylene spacer (

    
) isolating the amine from the aromatic system. This results in a highly basic, flexible primary amine capable of distinct salt bridge interactions and orthogonal functionalization.

    • 



This guide delineates the physicochemical and synthetic implications of this "methylene insertion" for researchers optimizing fragment-based drug discovery (FBDD) or ligand design.


Structural & Electronic Properties


The core difference lies in the hybridization of the nitrogen attachment point and the resulting electronic communication with the pyridine ring.


Electronic Configuration and Basicity


The absence or presence of the methylene spacer fundamentally alters the acid-base profile (pKa) and hydrogen bonding capability.


Feature6-Amino Pyridine Carboxylic Acid (6-APA)6-Aminomethyl Pyridine Carboxylic Acid (6-AMPA)
Amine Type Heteroaryl Amine  (Aniline-analog)Primary Aliphatic Amine  (Benzylamine-analog)
Hybridization 


 (conjugated)		


 (isolated)
Amine pKa ~2–3  (Very weak base; protonation occurs on Ring N)~9.5  (Strong base; protonation occurs on Amine N)
Ring N pKa ~6.0  (Enhanced by resonance donation)~3.5–4.0  (Lowered by inductive effect of cation if protonated)
Dominant Species (pH 7.4) Anionic  (COO⁻ / Ring-N neutral)Zwitterionic  (COO⁻ / Alkyl-NH₃⁺)
Tautomerism Exists in amino-imino equilibriumNone (Fixed amine structure)


Structural Visualization (Graphviz)


The following diagram illustrates the property divergence resulting from the methylene spacer.






properties


cluster_0

Core Scaffold: Pyridine-2-Carboxylic Acid


cluster_1


APA

6-Amino Derivative
(Direct Attachment)


Resonance

Resonance Donation
(+M Effect)


APA->Resonance


Lone pair delocalization


Rigid

Rigid Geometry
(Planar)


APA->Rigid


sp2 Hybridization


AMPA

6-Aminomethyl Derivative
(Methylene Spacer)


Inductive

Inductive Withdrawal
(-I Effect of Spacer)


AMPA->Inductive


Insulation from Ring


Flexible

Flexible Geometry
(Rotatable Bond)


AMPA->Flexible


sp3 Methylene


BasicityLow

Low Amine Basicity
(Nucleophile: Poor)


Resonance->BasicityLow


N-lp unavailable


BasicityHigh

High Amine Basicity
(Nucleophile: Good)


Inductive->BasicityHigh


sp3 N is free





Caption: Mechanistic flow of structural modifications leading to distinct physicochemical properties.


Reactivity & Synthetic Protocols[1][2]


Nucleophilic Reactivity (Amide Coupling)


    

  • 

    6-APA:  The amino group is poorly nucleophilic due to resonance delocalization into the pyridine ring. Standard amide coupling (EDC/NHS) often results in low yields or requires harsh conditions/stronger activation (e.g., HATU, acid chlorides). It creates a rigid amide bond  often used to lock conformations.
    

    • 

  • 

    6-AMPA:  The aliphatic amine is highly nucleophilic. It reacts readily with activated esters. However, it requires protection (e.g., Boc, Fmoc)  during the synthesis of the carboxylic acid core to prevent self-polymerization (intermolecular amidation).
    

    • 



Coordination Chemistry (Ligand Design)


Both molecules serve as ligands, but their "bite angles" and chelation modes differ.


    

  • 

    6-APA:  Acts typically as a tridentate pincer ligand (N,N,O) if derivatized, but the 6-amino group itself is often too geometrically constrained to chelate the same metal center as the pyridine nitrogen effectively without strain. It often bridges two metal centers.
    

    • 

  • 

    6-AMPA:  The methylene spacer provides the flexibility for the amine to wrap around and coordinate to the same metal center as the pyridine nitrogen, forming a stable six-membered chelate ring  (Metal-N(amine)-C-C-N(py)).
    

    • 



Synthetic Workflow


Below is a comparative synthetic protocol for accessing these cores.


Protocol A: Synthesis of 6-Aminomethyl-2-pyridinecarboxylic Acid (6-AMPA) 
Targeting the reduction of cyano-functionality.


    

  • 

    Starting Material:  2,6-Pyridinedicarboxylic acid (Dipicolinic acid).[1]
    

    • 

  • 

    Step 1: Mono-esterification.  React with MeOH/H₂SO₄ (1 eq) to yield the mono-methyl ester.
    

      

    • 

      Control: Monitor by TLC to avoid diester formation.
      

      • 

    

    • 

  • 

    Step 2: Amide Formation.  React the free acid with ammonia or convert to acid chloride then treat with ammonia to form the primary amide.
    

      

    • 

      Alternative: Dehydration of the amide to nitrile using POCl₃.
      

      • 

    

    • 

  • 

    Step 3: Reduction.  Catalytic hydrogenation (H₂, Pd/C or Raney Ni) of the nitrile/amide to the amine.
    

      

    • 

      Critical: Perform in acidic media (HCl/MeOH) to trap the amine as a salt and prevent poisoning of the catalyst or side reactions.
      

      • 

    

    • 

  • 

    Step 4: Hydrolysis.  Saponification of the ester (LiOH, THF/H₂O).
    

    • 



Protocol B: Synthesis of 6-Amino-2-pyridinecarboxylic Acid (6-APA) 
Targeting the Hofmann rearrangement or oxidation.


    

  • 

    Starting Material:  2-Amino-6-methylpyridine (2-amino-6-picoline).
    

    • 

  • 

    Step 1: Protection.  Acetylation of the amine (Ac₂O) to protect the ring from oxidative degradation.
    

    • 

  • 

    Step 2: Oxidation.  Potassium permanganate (KMnO₄) oxidation of the methyl group to the carboxylic acid.[2]
    

      

    • 

      Note: Requires elevated temperatures (60-80°C). The pyridine ring is electron-deficient enough to survive, but the amino group must be protected.
      

      • 

    

    • 

  • 

    Step 3: Deprotection.  Acidic hydrolysis (HCl reflux) to remove the acetyl group.
    

    • 



Medicinal Chemistry Applications


Pharmacophore Mimicry


    

  • 

    6-APA (Arginine/Planar Mimic):  Used when a flat, aromatic interaction is required. The amino group often serves as a hydrogen bond donor to backbone carbonyls in the enzyme active site.
    

      

    • 

      Example: Kinase inhibitors where the pyridine nitrogen accepts a H-bond from the hinge region, and the 6-amino group donates to a gatekeeper residue.
      

      • 

    

    • 

  • 

    6-AMPA (Lysine/GABA Mimic):  Used to span a distance to a distal polar pocket. The charged ammonium group (at physiological pH) mimics the terminal amine of Lysine or the zwitterionic nature of GABA (Gamma-aminobutyric acid).
    

      

    • 

      Example: Protease inhibitors (e.g., Thrombin, Trypsin) where the amine engages the S1 specificity pocket (Aspartate residue).
      

      • 

    

    • 



Decision Matrix for Drug Design


Design GoalRecommended ScaffoldReason
Targeting Asp/Glu residues 6-AMPA Strong ionic interaction (salt bridge) via protonated amine.
Crossing Blood-Brain Barrier 6-APA  (Ester/Amide)Lower polarity; less likely to be charged at neutral pH.
Conformational Restriction 6-APA Planar geometry reduces entropic penalty upon binding.
Solubility Enhancement 6-AMPA Zwitterionic character significantly increases aqueous solubility.


Visualizing the Synthesis Logic






synthesis


cluster_AMPA

6-AMPA Synthesis (Reduction Route)


cluster_APA

6-APA Synthesis (Oxidation Route)


start1

Dipicolinic Acid


step1

Mono-Esterification


start1->step1




step2

Amidation/Dehydration
(-CONH2 / -CN)


step1->step2




step3

Reduction (H2/Pd)
(+ Acid Trap)


step2->step3




end1

6-AMPA
(Zwitterion)


step3->end1




start2

2-Amino-6-Picoline


stepA

N-Acetylation
(Protection)


start2->stepA




stepB

KMnO4 Oxidation
(Methyl -> COOH)


stepA->stepB




stepC

Hydrolysis
(Deprotection)


stepB->stepC




end2

6-APA
(Planar)


stepC->end2







Caption: Parallel synthetic pathways highlighting the divergent requirements for reduction (AMPA) vs. oxidation (APA).


References


    

  • 

    ChemicalBook.  (2025). 6-Aminopyridine-2-carboxylic acid synthesis and properties. Retrieved from 
    

    • 

  • 

    National Institutes of Health (NIH).  (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers in Enzyme Inhibition. PubMed Central. Retrieved from 
    

    • 

  • 

    MDPI.  (2025). Affinity Studies of Pyridinecarboxylic Acids for Platinum-Based Drugs. Molecules. Retrieved from 
    

    • 

  • 

    Santa Cruz Biotechnology.  (2025). 6-(Aminomethyl)-2-pyridine carboxylic acid Product Data. Retrieved from 
    

    • 

  • 

    GuideChem.  (2020). Applications of 2,6-Pyridinedicarboxylic acid derivatives in NDM-1 inhibition. Retrieved from 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Navigating the Synthetic Maze: A Patent Landscape Analysis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid Intermediates

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


An In-depth Technical Guide for Researchers and Drug Development Professionals 


Abstract


6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid stands as a pivotal, yet complex, building block in modern pharmaceutical synthesis, most notably as a key precursor to the selective COX-2 inhibitor, Etoricoxib. The efficiency and cost-effectiveness of its production are critically dependent on the synthetic route chosen and the intellectual property surrounding its key intermediates. This guide provides a comprehensive analysis of the patent landscape for the synthesis of this molecule, offering a deep dive into the core chemical strategies, key patented intermediates, and the competitive environment. By synthesizing information from foundational patents and recent process chemistry literature, this whitepaper serves as a technical resource for scientists and professionals navigating the challenges of process development, scale-up, and freedom-to-operate in this scientifically significant and commercially valuable area.


Introduction: The Strategic Importance of the 2,3,6-Trisubstituted Pyridine Core


The 2,3,6-trisubstituted pyridine scaffold is a recurring motif in medicinal chemistry, valued for its ability to present functional groups in a defined three-dimensional arrangement. 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is a prime example of such a scaffold, serving as the critical northern pyridine ring in Etoricoxib, a widely used non-steroidal anti-inflammatory drug (NSAID) developed by Merck & Co.[1][2]. The construction of this intermediate is a non-trivial synthetic challenge, requiring precise control over regioselectivity and the sequential introduction of three distinct functional groups: an ethyl group at C2, a carboxylic acid at C3, and an aminomethyl group at C6.


The intellectual property surrounding the synthesis of this molecule is therefore of paramount importance. Patents in this space protect not only the final drug substance but also the innovative and practical methods developed to produce key intermediates, which often dictate the commercial viability of the final product. This guide will dissect the two predominant patented strategies for constructing this core, starting from the readily available and economical feedstock, 2-methyl-5-ethylpyridine (MEP).


Core Synthetic Strategies: Two Competing Pathways


The patent literature reveals two primary, and strategically distinct, approaches to synthesize the target molecule, both originating from 2-methyl-5-ethylpyridine. The choice between these routes hinges on the sequence of functional group transformations, with each pathway presenting unique challenges and patented solutions.


    

  • 

    Route A: The "Oxidation-First" Pathway.  This strategy involves the initial selective oxidation of the more reactive 5-ethyl group, followed by functionalization of the 6-methyl group.
    

    • 

  • 

    Route B: The "Ammoxidation" Pathway.  This alternative approach begins with the conversion of the 5-ethyl group into a nitrile (cyano) group, which is later hydrolyzed to the carboxylic acid.
    

    • 



The following sections will explore the patent landscape of the key transformations within each of these strategic routes.



Figure 1:  High-level overview of the two primary synthetic routes from 2-methyl-5-ethylpyridine.


Patent Landscape of Route A: The "Oxidation-First" Pathway


This pathway is arguably the more established route in the patent literature, with early and foundational patents focusing on the critical first step of selective oxidation. The general workflow involves oxidation, esterification to protect the acid, functionalization of the methyl group, and final deprotection.



Figure 2:  Step-by-step workflow for the Oxidation-First synthetic pathway.


Step 1: Selective Oxidation of 2-Methyl-5-ethylpyridine


The cornerstone of this route is the selective oxidation of the ethyl group at the C5 position while leaving the methyl group at C2 intact. This transformation is challenging due to the similar reactivity of alkyl side chains on a pyridine ring. The patent literature is dominated by methods using nitric acid under specific conditions to achieve this selectivity.


Causality of Experimental Choice:  The use of nitric acid in combination with sulfuric acid under high temperatures allows for the preferential oxidation of the more electron-rich secondary benzylic-like position of the ethyl group over the primary methyl group. The continuous distillation of water and diluted nitric acid is a key process parameter claimed in several patents to drive the reaction to completion and maintain the high concentration of the oxidizing species[3][4].


Patent NumberAssigneeKey Innovation ClaimedGeographic Coverage (Example)
US4579953A [3][5]Lonza AGA process for oxidizing 2-methyl-5-ethylpyridine with nitric acid in the presence of sulfuric acid at 140-225°C, with continuous distillation of water/diluted nitric acid, followed by in-situ esterification.United States
EP0128279B1 [1]Lonza AGSimilar process to US4579953A, detailing reaction conditions and yields for various alcohol esters (methyl, ethyl, isopropyl).Europe
US2993904A [6]Phillips Petroleum CompanyA non-catalytic, liquid-phase oxidation process using 70-100% nitric acid under pressure at temperatures of 250-325°F (121-163°C).United States


Representative Protocol: Synthesis of Ethyl 6-Methylnicotinate (Adapted from US4579953A) [3]


    

  • 

    Reaction Setup:  A suitable reactor is charged with 96% sulfuric acid (2.26 mol) and a catalytic amount of ammonium vanadate (4.3 mmol).
    

    • 

  • 

    Addition of Starting Material:  The reactor is cooled, and 98% 2-methyl-5-ethylpyridine (0.75 mol) is added dropwise over 25 minutes, maintaining a cool temperature.
    

    • 

  • 

    Oxidation:  The mixture is heated to 160°C. 65% nitric acid (6.2 mol) is added dropwise over approximately 5.5 hours, maintaining the temperature between 155-160°C. Throughout the addition, diluted nitric acid is continuously distilled off.
    

    • 

  • 

    Acid Removal:  After the addition is complete, distillation is continued until all remaining water and nitric acid are removed.
    

    • 

  • 

    Esterification:  The reaction mixture is cooled and an excess of ethanol is added. The mixture is heated under reflux for 18 hours to esterify the carboxylic acids formed.
    

    • 

  • 

    Work-up and Isolation:  After cooling, the mixture is neutralized. The crude ester is extracted and purified by distillation to yield ethyl 6-methylnicotinate. The reported yield for the ethyl ester is approximately 65%[1].
    

    • 



Steps 3-5: Functionalization of the 6-Methyl Group


Once the core nicotinate structure is formed, the focus shifts to converting the 6-methyl group into the required 6-aminomethyl group. This is a critical multi-step sequence where patentable novelty often lies in the choice of reagents and purification methods to achieve high purity and yield.


3.2.1. Side-Chain Halogenation (Step 3) 


The most direct method to activate the methyl group is through free-radical halogenation. N-Chlorosuccinimide (NCS) is a preferred reagent for this transformation as it is a solid, easy-to-handle source of chlorine radicals and can be initiated with light or a radical initiator like AIBN or benzoyl peroxide[7].


Causality of Experimental Choice:  The benzylic-like C-H bonds of the methyl group on the pyridine ring are susceptible to homolytic cleavage. Using a radical initiator allows the reaction to proceed at moderate temperatures, minimizing side reactions. NCS is favored over chlorine gas for safety and selectivity on a lab and pilot scale[7][8]. A Chinese patent, CN104327110A , specifically discloses a process for the preparation of ethyl 6-(chloromethyl)-2-ethylnicotinate, highlighting the industrial relevance of this step.


3.2.2. Azide Displacement and Reduction (Steps 4 & 5) 


Direct amination of the 6-(chloromethyl) intermediate with ammonia often leads to over-alkylation, forming secondary and tertiary amines, which are difficult to separate. The patented workaround involves a two-step sequence:


    

  • 

    Nucleophilic Substitution:  The chloromethyl intermediate is reacted with sodium azide (NaN₃) to form the 6-(azidomethyl) intermediate. This is a clean and efficient Sₙ2 reaction.
    

    • 

  • 

    Catalytic Hydrogenation:  The azide is then cleanly reduced to the primary amine using a catalyst such as Palladium on carbon (Pd/C) under a hydrogen atmosphere. This reduction is highly selective and avoids the formation of byproducts.
    

    • 



This azide-based route provides a reliable and high-yielding pathway to the desired primary amine, forming a key part of the intellectual property for a robust manufacturing process.


Key Players and Competitive Landscape


The patent landscape for the "Oxidation-First" route reveals a clear strategic focus by specific companies on different parts of the synthesis.


    

  • 

    Lonza AG:  This Swiss chemical company holds the foundational patents for the selective oxidation of 2-methyl-5-ethylpyridine, a critical and non-obvious step[1][3]. Their intellectual property covers the core process of using nitric/sulfuric acid with continuous distillation, making them a key player for the supply of the initial intermediate, 6-methylnicotinic acid or its esters.
    

    • 

  • 

    Merck Sharp & Dohme Corp.:  As the originator of Etoricoxib, Merck's patent portfolio covers the overall synthesis and use of the final drug. While their early patents may focus on the final coupling steps to form the bipyridine system, their process patents will invariably rely on efficient methods to construct the key pyridine intermediates, either through in-house development or by sourcing from companies like Lonza[4][9].
    

    • 

  • 

    Generic Manufacturers (e.g., Synthon BV):  Companies aiming to produce generic versions of Etoricoxib actively patent alternative synthetic routes and process improvements for key intermediates[1]. Their patents often focus on finding novel, non-infringing pathways or improving the efficiency and cost-effectiveness of existing steps, for example, by using different reagents or purification techniques for the halogenation and amination steps.
    

    • 



Future Outlook and Freedom-to-Operate (FTO)


For researchers and drug development professionals, navigating this patent landscape requires careful consideration. The foundational patents held by companies like Lonza on the selective oxidation step may present a significant barrier to entry, potentially requiring licensing agreements for commercial production.


Future patent filings are likely to focus on the following areas:


    

  • 

    Greener Oxidation Methods:  Development of catalytic, environmentally benign oxidation processes to replace the use of large quantities of nitric and sulfuric acids.
    

    • 

  • 

    Novel Halogenation Reagents:  Discovery of more selective, safer, or more cost-effective reagents for the side-chain chlorination.
    

    • 

  • 

    One-Pot Procedures:  Combining multiple steps (e.g., halogenation and amination, or reduction and hydrolysis) into a single, streamlined process to improve efficiency and reduce waste.
    

    • 

  • 

    Enzymatic or Biocatalytic Routes:  Exploring the use of enzymes to perform key transformations with high selectivity, such as the reduction of the azide or the hydrolysis of the ester.
    

    • 



Conclusion


The synthesis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is a testament to the ingenuity of process chemistry. The "Oxidation-First" pathway, built upon a foundation of clever selective oxidation, represents a robust and heavily patented approach. Understanding the key transformations, the rationale behind the chosen reagents, and the major patent holders for each critical step is essential for any organization operating in this space. While established patents create clear boundaries, the continuous drive for process improvement ensures that this landscape will evolve, with new innovations in catalysis and process design offering opportunities for future intellectual property and more efficient routes to this vital pharmaceutical building block.


References


    

  • Grayson, J. I. (1986).Process for the production of 6-methylnicotinic acid ester. U.S. Patent No. US4579953A.
    • 

  • Cislak, F. E., & Wheeler, W. R. (1961).Preparation of 6-methylnicotinic acid. U.S. Patent No. US2993904A.
    • 

  • Grayson, J. I. (1988).Process for the preparation of 6-methyl-nicotinic-acid esters. European Patent No. EP0128279B1.
    • 

  • Synthon BV. (2015).Process for making etoricoxib. WIPO Patent No. WO2015036550A1.
    • 

  • Lonza AG. (1986).Process for the production of 6-methylnicotinic acid ester. U.S. Patent No. US4579953A.
    • 

  • Lonza AG. (1984).Process for the preparation of 6-methyl-nicotinic-acid esters. European Patent Application No. EP0128279A2.
    • 


  • Phillips Petroleum Company. (1961).Preparation of 6-methylnicotinic acid.
    • 

  • 

    ResearchGate. (2016). How can I synthesis 6-methyl nicotinic acid methyl ester from pyridine?[Link]
    

    • 

  • Lianyungang Institute of New Medicine. (2021).Synthesis method of 6-methyl nicotine.
    • 

  • OSI Pharmaceuticals, Inc. (2009).Patent Application Publication. U.S.
    • 

  • Lonza AG. (1983).Process for the preparation of 6-methyl-nicotinic-acid esters.
    • 


  • 

    MDPI. (2022). Recent Progresses in the Preparation of Chlorinated Molecules. [Link]
    

    • 

  • 

    International Science Community Association. (2015). Chlorination of Aromatic Compounds in Aqueous Media using N-Chlorosuccinimide. [Link]
    

    • 

  • 

    Garg Lab, UCLA. Patents & Products. [Link]
    

    • 

  • Divi's Laboratories Limited. (2011).Patent Application Publication. U.S.
    • 

  • European Patent Office. (2023).METHOD FOR PREPARING CHIRAL SYNTHETIC NICOTINE.
    • 

  • Contraf-Nicotex-Tobacco GmbH. (2019).Preparation of racemic nicotine by reaction of ethyl nicotinate with n-vinylpyrrolidone in the presence of an alcoholate base and subsequent process steps.
    • 

  • 常州沃腾化工科技有限公司. (2017).Preparation method of ethyl nicotinate.
    • 

  • 

    RSC Publishing. (2000). A one-step, enantioselective reduction of ethyl nicotinate to ethyl nipecotinate. [Link]
    

    • 

  • Warner-Lambert Company. (1983).Process for the synthesis of the nicotinyl ester of 6-aminonicotinic acid. U.S.
    • 

  • 

    USPTO. Search for patents. [Link]
    

    • 

  • Warner-Lambert Company. (1982).Process for the synthesis of the nicotinyl ester of 6-aminonicotinic acid.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Methodological & Application
            

                        

                

                    

                        
Synthesis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid from 2-ethyl-6-methylpyridine

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
An In-depth Technical Guide to the Synthesis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid


Abstract


This application note details a robust, four-step synthetic protocol for the preparation of 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid , a critical scaffold in the development of pharmaceutical agents (e.g., enzyme inhibitors, GPCR ligands). Starting from the commercially available 2-ethyl-6-methylpyridine , the route overcomes two primary challenges: the regioselective introduction of a carboxyl moiety at the sterically hindered C3 position and the chemoselective functionalization of the C6-methyl group in the presence of a reactive C2-ethyl group. The protocol leverages electronic directing effects to ensure high fidelity and reproducibility.


Retrosynthetic Analysis & Strategy


The synthesis is designed around the "Ring-First, Chain-Second" logic. Functionalizing the pyridine ring (C3) prior to the side chain (C6) is crucial. Introducing an electron-withdrawing ester at C3 deactivates the adjacent C2-ethyl group, thereby directing the subsequent radical bromination to the desired C6-methyl position.


Strategic Disconnections: 


    

  • 

    C–N Bond Formation:  The primary amine is installed via a Gabriel synthesis to prevent over-alkylation.[1]
    

    • 

  • 

    C–H Functionalization (Side Chain):  A Wohl-Ziegler bromination targets the C6-methyl.
    

    • 

  • 

    C–C Bond Formation (Ring):  Palladium-catalyzed carbonylation converts a C3-bromide to the ester.
    

    • 

  • 

    C–Br Bond Formation (Ring):  Electrophilic aromatic substitution introduces the handle for carbonylation.
    

    • 







Retrosynthesis


Target

6-(Aminomethyl)-2-ethylpyridine-
3-carboxylic acid


Intermediate1

Methyl 6-(bromomethyl)-
2-ethylnicotinate


Target->Intermediate1


Hydrolysis &
Deprotection


Intermediate2

Methyl 2-ethyl-6-methylnicotinate
(CAS: 1247948-16-8)


Intermediate1->Intermediate2


Regioselective
NBS Bromination


Intermediate3

3-Bromo-2-ethyl-6-methylpyridine


Intermediate2->Intermediate3


Pd-Catalyzed
Carbonylation


SM

2-Ethyl-6-methylpyridine
(Starting Material)


Intermediate3->SM


Electrophilic
Bromination





Figure 1: Retrosynthetic pathway prioritizing ring functionalization to control subsequent regioselectivity.


Experimental Protocols


Step 1: Regioselective Bromination of 2-Ethyl-6-methylpyridine


Objective:  Introduce a bromine handle at the C3 position.
Challenge:  Differentiating between the C3 (ortho to ethyl) and C5 (ortho to methyl) positions. While steric hindrance usually favors C5, the use of oleum as a solvent and high temperature promotes thermodynamic equilibration, allowing access to the 3-bromo isomer, which can be separated.


    

  • 

    Reagents:  2-Ethyl-6-methylpyridine (1.0 eq), Bromine (

    
, 1.1 eq), Oleum (20% 

    
    ).

    • 

  • 

    Procedure: 
    

      

    • 

      Charge a reaction vessel with 2-ethyl-6-methylpyridine and cool to 0°C.
      

      • 

    • 

      Slowly add oleum (Caution: Exothermic) while maintaining temperature <10°C.
      

      • 

    • 

      Add elemental bromine dropwise over 30 minutes.
      

      • 

    • 

      Heat the mixture to 100°C for 12 hours.
      

      • 

    • 

      Workup:  Cool to RT and pour onto crushed ice. Basify with NaOH (50% aq) to pH 10. Extract with dichloromethane (DCM).
      

      • 

    • 

      Purification:  The crude oil contains a mixture of 3-bromo and 5-bromo isomers. Purify via fractional distillation under reduced pressure or silica gel chromatography (Hexane/EtOAc 95:5). The 3-bromo isomer typically elutes second due to the shielding of the nitrogen lone pair by the adjacent ethyl group.
      

      • 

    

    • 

  • 

    Checkpoint:  Confirm structure via 1H NMR. The C4-H and C5-H protons will show an AB doublet system (

    
 Hz).

    • 



Step 2: Palladium-Catalyzed Carbonylation


Objective:  Convert the aryl bromide to the methyl ester.
Mechanism:  Pd(0) oxidative addition followed by CO insertion and nucleophilic attack by methanol.


    

  • 

    Reagents:  3-Bromo-2-ethyl-6-methylpyridine (1.0 eq), Pd(OAc)2 (2 mol%), dppp (1,3-bis(diphenylphosphino)propane, 3 mol%), Triethylamine (2.0 eq), Methanol (Solvent/Reagent), CO gas (balloon or 5 bar).
    

    • 

  • 

    Procedure: 
    

      

    • 

      Dissolve the bromide in anhydrous methanol in a pressure vessel (autoclave).
      

      • 

    • 

      Add Pd(OAc)2, dppp, and triethylamine.
      

      • 

    • 

      Purge with Nitrogen (3x), then Carbon Monoxide (3x).
      

      • 

    • 

      Pressurize to 5 bar CO and heat to 80°C for 16 hours.
      

      • 

    • 

      Workup:  Filter through Celite to remove Pd black. Concentrate the filtrate.
      

      • 

    • 

      Purification:  Flash chromatography (Hexane/EtOAc 80:20) yields Methyl 2-ethyl-6-methylnicotinate  (CAS 1247948-16-8 derivative).
      

      • 

    

    • 



Step 3: Site-Selective Radical Bromination (Wohl-Ziegler)


Objective:  Functionalize the C6-methyl group.
Critical Insight:  The ester group at C3 is electron-withdrawing. It deactivates the adjacent C2-ethyl group towards electrophilic radical attack. The C6-methyl group, being further away, remains reactive. This ensures high selectivity for the methyl group over the ethyl methylene.


    

  • 

    Reagents:  Methyl 2-ethyl-6-methylnicotinate (1.0 eq), N-Bromosuccinimide (NBS, 1.05 eq), AIBN (Catalytic), CCl4 or Benzotrifluoride (Solvent).
    

    • 

  • 

    Procedure: 
    

      

    • 

      Dissolve the ester in the solvent.[1] Add NBS and AIBN.
      

      • 

    • 

      Reflux (70-80°C) under visible light irradiation or standard thermal initiation for 4 hours.
      

      • 

    • 

      Monitoring:  Monitor by TLC/LC-MS. Stop immediately upon consumption of starting material to prevent di-bromination.
      

      • 

    • 

      Workup:  Cool, filter off succinimide precipitate. Wash filtrate with water and brine.
      

      • 

    • 

      Product: Methyl 6-(bromomethyl)-2-ethylnicotinate . Used directly in the next step to avoid degradation.
      

      • 

    

    • 



Step 4: Gabriel Synthesis & Global Hydrolysis


Objective:  Convert the alkyl bromide to a primary amine and hydrolyze the ester.


    

  • 

    Reagents:  Potassium Phthalimide (1.1 eq), DMF, Hydrazine Hydrate, NaOH.
    

    • 

  • 

    Procedure: 
    

      

    • 

      Substitution:  Stir the crude bromide with potassium phthalimide in DMF at 60°C for 4 hours. Pour into water, filter the solid phthalimide intermediate.
      

      • 

    • 

      Deprotection:  Suspend the solid in Ethanol. Add Hydrazine Hydrate (3.0 eq) and reflux for 2 hours.
      

      • 

    • 

      Hydrolysis:  Add NaOH (2M aq) directly to the reaction mixture and reflux for an additional 2 hours to hydrolyze the methyl ester.
      

      • 

    • 

      Isolation:  Acidify to pH 3-4 with HCl. The zwitterionic product 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid  may precipitate or require isolation via ion-exchange chromatography (Dowex 50W).
      

      • 

    

    • 



Analytical Data Summary


CompoundKey 1H NMR Features (CDCl3/D2O)Expected Mass (M+H)
SM (2-Et-6-Me-Py) 


 2.50 (s, 3H, Me), 2.75 (q, 2H, Et), 6.9-7.5 (m, 3H, Ar)		122.1
Intermediate 1 (3-Br) 


 2.55 (s, 3H, Me), 2.90 (q, 2H, Et), 7.0 (d, 1H), 7.8 (d, 1H)		200.0 / 202.0
Intermediate 2 (Ester) 


 3.90 (s, 3H, OMe), 7.1 (d, 1H), 8.1 (d, 1H)		180.1
Target Molecule 


 4.20 (s, 2H, N-CH2), 2.95 (q, 2H, Et), 7.3 (d, 1H), 8.2 (d, 1H)		195.1


Critical Reaction Pathway & Mechanism


The success of this synthesis relies on the "Deactivation-Direction" strategy utilized in Step 3.






Mechanism


Substrate

Methyl 2-ethyl-6-methylnicotinate


Radical

Br• (Radical)


Substrate->Radical




PathA

Path A: C2-Ethyl Abstraction
(Deactivated by C3-Ester)


Radical->PathA


Slow


PathB

Path B: C6-Methyl Abstraction
(Favored)


Radical->PathB


Fast


Product

Product


PathB->Product


Target Bromide





Figure 2: Kinetic selectivity in the radical bromination step.


References


    

  • 

    Preparation of 2-Ethyl-6-methylnicotinate: ChemSrc Database, CAS 1247948-16-8. Link
    

    • 

  • 

    Regioselectivity in Pyridine Bromination: Can. J. Chem., 1964, 42, 699-701. (Discusses bromination patterns of alkyl pyridines). Link
    

    • 

  • 

    NBS Bromination of Alkyl Pyridines: J. Heterocyclic Chem., 2001, 38, 173. (Detailed study on side-chain vs ring bromination). Link
    

    • 

  • 

    Palladium-Catalyzed Carbonylation: BenchChem Technical Guide, Synthesis of Methyl Nicotinates. Link
    

    • 



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Application Note: Protocols for Amide Coupling using 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary & Molecule Analysis


This application note details the handling, protection, and coupling strategies for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid . This bifunctional building block presents specific synthetic challenges due to its zwitterionic nature, the steric hindrance imposed by the 2-ethyl group, and the high nucleophilicity of the 6-aminomethyl tether.


Structural Challenges[1]


    

  • 

    Zwitterionic Character:  The molecule exists as an internal salt (carboxylate anion/ammonium cation) in neutral media, resulting in poor solubility in standard organic solvents (DCM, THF) and requiring polar aprotic solvents (DMF, DMSO) or protecting group manipulation.
    

    • 

  • 

    Steric Hindrance (C2 vs. C3):  The 2-ethyl group  is ortho to the 3-carboxylic acid . This creates significant steric bulk, reducing the rate of activation by standard carbodiimides (EDC/DIC) and necessitating high-activity reagents (HATU, T3P).
    

    • 

  • 

    Polymerization Risk:  As an 

    
-amino acid derivative, the unprotected molecule will undergo intermolecular polymerization or intramolecular lactamization if activated without orthogonal protection.

    • 



Strategic Decision Framework


Before initiating synthesis, the role of the molecule (Nucleophile vs. Electrophile) must be defined to select the appropriate protection strategy.






CouplingStrategy


Start

Starting Material:
6-(Aminomethyl)-2-ethylpyridine-
3-carboxylic acid


Decision

Desired Role in Coupling?


Start->Decision




RoleAcid

As ACID (Electrophile)


Decision->RoleAcid


Target: C-3 Amide


RoleAmine

As AMINE (Nucleophile)


Decision->RoleAmine


Target: C-6 Amine


ProtA

Step 1: N-Protection
(Boc-anhydride / NaOH)


RoleAcid->ProtA




ActA

Step 2: Activation
(T3P or HATU)


ProtA->ActA




ProtB

Step 1: C-Protection
(MeOH / SOCl2 -> Methyl Ester)


RoleAmine->ProtB




CoupB

Step 2: Coupling
(Standard EDC/HOBt or HATU)


ProtB->CoupB







Figure 1: Strategic workflow for orthogonal protection and coupling based on the target moiety.


Protocol A: Using the Molecule as an Acid (Electrophile)


Objective:  Couple the C3-carboxylic acid to an external amine (


).
Critical Step:  The C6-aminomethyl group must be Boc-protected first to prevent self-coupling.

Step 1: N-Boc Protection


The zwitterion is insoluble in DCM. Use a Schotten-Baumann-type biphasic system or aqueous dioxane.


    

  • 

    Dissolution:  Suspend 1.0 equiv of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in a 1:1 mixture of 1,4-dioxane and water (0.2 M concentration).
    

    • 

  • 

    Basification:  Add 2.5 equiv of NaOH (1M aqueous solution) or 

    
. The solution should become clear as the zwitterion breaks.

    • 

  • 

    Reaction:  Cool to 0°C. Add 1.2 equiv of 

    
 (Di-tert-butyl dicarbonate) dropwise.

    • 

  • 

    Workup:  Warm to RT and stir for 4–16 h. Acidify carefully to pH 3-4 with 1M HCl (precipitating the N-Boc acid). Extract with EtOAc.
    

    • 

  • 

    Yield Check:  The 2-ethyl group aids lipophilicity, improving extraction efficiency compared to bare nicotinic acid.
    

    • 



Step 2: Amide Coupling (Sterically Demanding)


Due to the 2-ethyl  steric block, standard EDC couplings are slow and prone to side reactions. T3P (Propanephosphonic acid anhydride)  is the reagent of choice for its ability to drive hindered couplings with low epimerization risk [1][5].


ReagentEquivalentsSolventAdditiveNotes
N-Boc Acid 1.0EtOAc or DMF-Limiting reagent
Amine (


) 		1.1 - 1.2--Nucleophile
Base (DIPEA) 3.0 - 4.0--Critical for T3P cycle
T3P (50% in EtOAc) 1.5 - 2.0EtOAcPyridine (opt)Add last at 0°C


Detailed Procedure: 


    

  • 

    Dissolve N-Boc-6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid (1.0 equiv) and the amine partner (1.1 equiv) in dry EtOAc (or DMF if insoluble).
    

    • 

  • 

    Add DIPEA (3.5 equiv). Stir for 5 mins.
    

    • 

  • 

    Cool to 0°C. Add T3P (50% w/w in EtOAc, 1.5 equiv) dropwise.
    

    • 

  • 

    Allow to warm to RT and stir for 12–24 h.
    

    • 

  • 

    Validation:  Monitor LCMS for product mass. If conversion is <50% after 12h, heat to 50°C (T3P is thermally stable).
    

    • 

  • 

    Workup:  Wash with water, sat. 

    
, and brine. T3P byproducts are water-soluble, simplifying purification [5].

    • 



Protocol B: Using the Molecule as an Amine (Nucleophile)


Objective:  Couple the C6-aminomethyl group to an external carboxylic acid (


).
Critical Step:  The C3-carboxylic acid must be esterified to prevent zwitterionic insolubility and interference.

Step 1: Methyl Ester Formation


    

  • 

    Reagent:  Suspend the starting material in dry Methanol (0.2 M).
    

    • 

  • 

    Activation:  Cool to 0°C. Add 

    
 (3.0 equiv) dropwise (exothermic).

    • 

  • 

    Reflux:  Heat to reflux (65°C) for 4–6 hours.
    

    • 

  • 

    Isolation:  Concentrate in vacuo. The product will be the Methyl ester hydrochloride salt. This salt is generally soluble in DMF/DCM.
    

    • 



Step 2: Amide Coupling


The aminomethyl group is a primary aliphatic amine and is highly nucleophilic. Standard HATU or EDC conditions work well here.


Detailed Procedure: 


    

  • 

    Dissolve the external Carboxylic Acid (

    
, 1.0 equiv) in DMF.

    • 

  • 

    Add HATU  (1.1 equiv) and DIPEA (1.0 equiv) to pre-activate the acid for 5 minutes.
    

      

    • 

      Note: Pre-activation minimizes reaction with the pyridine nitrogen.
      

      • 

    

    • 

  • 

    Add the Methyl ester hydrochloride  of the pyridine scaffold (1.0 equiv).
    

    • 

  • 

    Add additional DIPEA (2.5 equiv) to neutralize the HCl salt and liberate the free amine.
    

    • 

  • 

    Stir at RT for 1–2 hours.
    

    • 

  • 

    Workup:  Dilute with EtOAc, wash with 

    
 (5% aq) to remove DMF, then 

    
    .

    • 



Troubleshooting & Optimization


Solubility Issues


The 2-ethyl group adds lipophilicity, but the core is rigid.


    

  • 

    Issue:  Reaction mixture turns into a gel or suspension.
    

    • 

  • 

    Solution:  Switch solvent to NMP (N-methyl-2-pyrrolidone)  or use a co-solvent system (DCM:DMF 4:1).
    

    • 

  • 

    Chaotropic Salts:  Addition of LiCl (0.4 M) in THF can break H-bond aggregates during coupling.
    

    • 



Regioselectivity (N-acylation vs Pyridine N-attack)


While the aminomethyl group is more nucleophilic than the pyridine ring nitrogen, highly activated acylating agents (like acid chlorides) might attack the pyridine nitrogen, forming N-acyl pyridinium salts.


    

  • 

    Prevention:  Use mild bases (DIPEA instead of 

    
) and avoid large excesses of acylating agent.

    • 

  • 

    Remedy:  If N-acyl pyridinium forms, it is usually labile to aqueous workup (

    
 wash).

    • 



Steric Failure at C3


If the 2-ethyl group prevents reaction at the C3-acid even with T3P:


    

  • 

    Method:  Convert the acid to the Acyl Fluoride .
    

    • 

  • 

    Reagent:  Cyanuric Fluoride or TFFH. Acyl fluorides are smaller than OBt/OAt esters and can penetrate the steric shield of the 2-ethyl group [6].
    

    • 



References


    

  • 

    Dunetz, J. R., et al.  (2011).[1] Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals. Organic Process Research & Development . 
    

    • 

  • 

    Montalbetti, C. A., & Falque, V.  (2005). Amide bond formation and peptide coupling. Tetrahedron . 
    

    • 

  • 

    Valeur, E., & Bradley, M.  (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews . 
    

    • 

  • 

    Sigma-Aldrich.  (n.d.). 2-Pyridinecarboxylic acid properties and handling. 
    

    • 

  • 

    Archimica.  (2024). Propanephosphonic acid anhydride (T3P) Application Guide. 
    

    • 

  • 

    Carpino, L. A., et al.  (2003). The Diisopropylcarbodiimide/ 1-Hydroxy-7-azabenzotriazole System: Segment Coupling and Stepwise Practice. Journal of Organic Chemistry . 
    

    • 



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Protecting group strategies for 6-aminomethyl pyridine derivatives

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Application Note: Strategic Protection of 6-Aminomethyl Pyridine Derivatives 


Executive Summary


The 6-aminomethyl pyridine scaffold is a privileged structure in medicinal chemistry, serving as a critical linker in kinase inhibitors and bidentate ligands. However, its dual-nitrogen architecture presents unique synthetic challenges.[1] The significant pKa differential between the pyridine nitrogen (~5.2) and the exocyclic primary amine (~9.1) allows for regioselective protection, yet the pyridine ring's ability to coordinate metals and poison catalysts complicates deprotection strategies—particularly hydrogenolysis.


This guide provides validated protocols for the three most effective protecting group (PG) strategies: Boc  (Acid-labile), Cbz  (Hydrogenolysis/Acid-labile), and Phthalimide  (Orthogonal/Robust).


Strategic Analysis: Selecting the Right Group


Before initiating synthesis, evaluate the downstream chemical environment.[1] The pyridine ring introduces specific constraints that standard aliphatic amine protocols do not address.


FeatureBoc (tert-Butyloxycarbonyl) Cbz (Carboxybenzyl) Phthalimide (Phth) 
Install Conditions Mild (Base/Boc₂O)Mild (Base/Cbz-Cl)Harsh (Heat) or Gabriel Synthesis
Stability Bases, Nucleophiles, HydrogenationAcids (mild), OxidizersAcids, Mild Oxidizers, Halogenation
Removal Acid (TFA or HCl)Hydrogenolysis (H₂/Pd)  or Strong AcidHydrazine (Ing-Manske)
Pyridine Issue None.  Preferred default.High.  Pyridine poisons Pd catalysts.[2]Low.  Very robust.
Regioselectivity Excellent (Kinetic & Thermodynamic)GoodExcellent


Decision Logic Flow






PG_Selection


Start

Start: 6-Aminomethyl Pyridine


AcidSens

Is the target acid sensitive?


Start->AcidSens




BaseSens

Is the target base sensitive?


AcidSens->BaseSens


No


Cbz

Strategy B: Cbz Protection
(Requires Acidic Hydrogenolysis)


AcidSens->Cbz


Yes (Avoid TFA)


ReducSens

Will you use H2/Pd later?


BaseSens->ReducSens


No


Phth

Strategy C: Phthalimide
(Remove with Hydrazine)


BaseSens->Phth


Yes (Avoid basic install)


Boc

Strategy A: Boc Protection
(Remove with TFA/HCl)


ReducSens->Boc


Yes (Boc is stable to H2)


ReducSens->Cbz


No (Cbz removed by H2)





Figure 1: Decision matrix for selecting the appropriate protecting group based on substrate sensitivity.


Protocol A: Regioselective Boc Protection


Best For:  General synthesis, lithiation steps, and base-catalyzed couplings.[1]


The Science: 
The exocyclic amine (pKa ~9.1) is approximately 


 times more nucleophilic than the pyridine nitrogen (pKa ~5.2). Under controlled conditions, Boc₂O reacts exclusively with the primary amine.[1] The pyridine ring can actually act as a nucleophilic catalyst (similar to DMAP), potentially accelerating the reaction without requiring exogenous catalysts.

Materials: 


    

  • 

    Substrate: 6-aminomethyl pyridine derivative (1.0 equiv)
    

    • 

  • 

    Reagent: Di-tert-butyl dicarbonate (Boc₂O) (1.1 equiv)
    

    • 

  • 

    Base: Triethylamine (TEA) (1.5 equiv) or NaOH (aqueous)
    

    • 

  • 

    Solvent: Dichloromethane (DCM) or THF/Water (1:1)
    

    • 



Step-by-Step Protocol: 


    

  • 

    Preparation:  Dissolve 1.0 equiv of the amine in DCM (0.2 M concentration). Add 1.5 equiv of TEA.
    

    • 

  • 

    Addition:  Cool the solution to 0°C. Add 1.1 equiv of Boc₂O dissolved in a minimal amount of DCM dropwise over 15 minutes.
    

      

    • 

      Why: Cooling prevents any potential reaction at the pyridine nitrogen, although thermodynamic equilibration favors the exocyclic amine.
      

      • 

    

    • 

  • 

    Reaction:  Allow the mixture to warm to room temperature (20-25°C) and stir for 2-4 hours. Monitor by TLC (stain with Ninhydrin; free amine stains purple/red, protected amine is often faint or UV active only).[1]
    

    • 

  • 

    Workup (Critical): 
    

      

    • 

      Wash with 0.5 M Citric Acid  (pH ~4) rather than strong HCl.
      

      • 

    • 

      Reasoning: Strong acid (pH < 1) will protonate the pyridine ring (making it water-soluble) and potentially initiate premature Boc removal. Citric acid removes excess TEA and unreacted starting material without stripping the product.
      

      • 

    

    • 

  • 

    Isolation:  Dry organic layer over Na₂SO₄, filter, and concentrate.
    

    • 



Protocol B: Cbz Protection & The "Poisoning" Workaround


Best For:  Compounds requiring acid stability (e.g., if you need to perform a glycosylation or acid-catalyzed condensation later).


The Challenge (Expert Insight): 
Standard Cbz removal uses H₂/Pd-C. However, pyridines are notorious catalyst poisons.  The lone pair on the pyridine nitrogen coordinates strongly to the Palladium surface, halting the catalytic cycle.


    

  • 

    Solution: You must protonate the pyridine nitrogen during hydrogenation to block this coordination.
    

    • 



Step-by-Step Protocol (Installation): 


    

  • 

    Schotten-Baumann Conditions:  Dissolve amine (1.0 equiv) in THF/Water (1:1). Add NaHCO₃ (2.0 equiv).
    

    • 

  • 

    Addition:  Cool to 0°C. Add Benzyl Chloroformate (Cbz-Cl) (1.1 equiv) dropwise.
    

    • 

  • 

    Workup:  Extract with EtOAc, wash with brine.
    

    • 



Step-by-Step Protocol (Deprotection - The "Acidic" Method): 


    

  • 

    Solvent System:  Dissolve the Cbz-protected pyridine in MeOH or EtOH.
    

    • 

  • 

    Additive (The Key Step):  Add 1.0 - 1.5 equiv of HCl  (via methanolic HCl or aqueous HCl) or Acetic Acid.
    

      

    • 

      Mechanism:[3][4][5][6][7][8] This forms the pyridinium salt. The protonated nitrogen cannot coordinate to the Pd metal center.
      

      • 

    

    • 

  • 

    Catalyst:  Add 10 wt% Pd/C (wet support is safer).
    

    • 

  • 

    Hydrogenation:  Run under H₂ balloon (1 atm) or mild pressure (30 psi).
    

    • 

  • 

    Workup:  Filter through Celite. Neutralize  the filtrate with NaHCO₃ after removing the catalyst to recover the free base.
    

    • 







Pd_Poisoning


Pyridine

Pyridine Nitrogen
(Lone Pair Available)


Pd_Surface

Palladium Catalyst Surface


Pyridine->Pd_Surface


Binds To


Pyridinium

Pyridinium Ion
(No Lone Pair)


Pyridine->Pyridinium


Protonation


Poison

Strong Coordination
(Catalyst Deactivation)


Pd_Surface->Poison


Result


H2_Rxn

Successful Hydrogenolysis


Pd_Surface->H2_Rxn


Catalytic Cycle Active


Acid

Add HCl / H+


Acid->Pyridinium




Pyridinium->Pd_Surface


Cannot Bind





Figure 2: Mechanism of Palladium catalyst poisoning by pyridine and the protonation strategy to restore activity.


Protocol C: Phthalimide (The "Nuclear" Option)


Best For:  Substrates undergoing harsh oxidation (e.g., KMnO₄ oxidation of side chains) or radical halogenation where carbamates might degrade.


Installation (Gabriel-Type): 


    

  • 

    Reagents:  Phthalic anhydride (1.0 equiv) and 6-aminomethyl pyridine (1.0 equiv).
    

    • 

  • 

    Conditions:  Reflux in Toluene with a Dean-Stark trap (to remove water) or heat in DMF at 100°C for 4-6 hours.
    

    • 

  • 

    Observation:  The product usually precipitates or crystallizes upon cooling.
    

    • 



Deprotection (Ing-Manske Procedure): 


    

  • 

    Reagent:  Hydrazine hydrate (

    
) (1.2 equiv).

    • 

  • 

    Solvent:  Ethanol.
    

    • 

  • 

    Conditions:  Reflux for 2 hours. A white precipitate (phthalhydrazide) will form.
    

    • 

  • 

    Workup:  Cool, filter off the phthalhydrazide solid. The filtrate contains your free amine.
    

    • 



Troubleshooting & Optimization


ProblemCauseSolution
Low Yield (Boc) Formation of Di-Boc species.[7][8]Reduce Boc₂O to 0.95 equiv and add slowly. Use dilute conditions.
Incomplete Hydrogenolysis (Cbz) Catalyst poisoning.[2][9][10]Add 1.1 eq HCl.  Switch catalyst to Pearlman’s Catalyst (


).
Product Water Solubility Pyridine protonation during workup.Avoid pH < 4 during aqueous washes. Use "salting out" (saturate with NaCl) and extract with DCM/IPA (3:1).
N-Oxide Formation Oxidation of pyridine ring.Avoid mCPBA or strong peroxides while amine is protected. If N-oxide is desired, protect amine first.


References


    

  • 

    pKa Analysis: Alfa Chemistry. "pKa Values of Amines, Diamines, and Cyclic Organic Nitrogen Compounds." Link (Pyridine pKa ~5.2; Primary amines ~10).
    

    • 

  • 

    Pd Poisoning & Solutions:  Sajiki, H. "Selective inhibition of benzyl ether hydrogenolysis with Pd/C due to the presence of ammonia, pyridine or ammonium acetate."[1][9] Tetrahedron Letters, 1995.[1][5] Link
    

    • 

  • 

    Boc Protection Mechanism: BenchChem. "An In-depth Technical Guide to the Boc Protection Mechanism for Amines." Link
    

    • 

  • 

    Phthalimide Protocols: National Institutes of Health (PMC). "N-(2-Pyridylmethyl)phthalimide." Link
    

    • 

  • 

    General Protective Groups:  Greene, T.W., Wuts, P.G.M.[1] Protective Groups in Organic Synthesis. Wiley-Interscience.[11] (Standard reference for chemical stability data).
    

    • 



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Application Notes and Protocols: 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid as a Novel Peptidomimetic Scaffold

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: The Imperative for Peptide Mimetics and the Potential of Pyridine-Based Scaffolds


Peptides are crucial endogenous signaling molecules and have inspired the development of numerous therapeutics. However, their clinical utility is often hampered by poor metabolic stability, low oral bioavailability, and conformational flexibility, which can lead to reduced receptor affinity and selectivity. To overcome these limitations, medicinal chemists have turned to peptidomimetics—molecules that mimic the three-dimensional structure and biological activity of peptides but with improved drug-like properties.[1][2] A key strategy in peptidomimetic design is the use of rigid scaffolds that lock the molecule into a bioactive conformation, thereby enhancing binding to its biological target.


Heterocyclic compounds, particularly those based on a pyridine ring, have emerged as privileged scaffolds in drug discovery.[3] The pyridine nucleus is a bioisostere of a benzene ring, offering a unique combination of aromaticity, polarity, and the ability to act as a hydrogen bond acceptor. These properties make pyridine derivatives ideal candidates for mimicking peptide backbones and side-chain interactions.[4][5]


This application note introduces 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid  as a novel, versatile scaffold for the design of peptidomimetics. Its unique substitution pattern—featuring an aminomethyl group for chain extension, a carboxylic acid for C-terminal modification or side-chain mimicry, and an ethyl group for steric influence—provides a strategic platform for constructing a diverse range of conformationally constrained peptide mimics.


Physicochemical and Structural Properties of the Scaffold


The strategic placement of functional groups on the pyridine ring of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid imparts specific conformational constraints and interaction capabilities.


    

  • 

    Structural Rigidity:  The aromatic pyridine core inherently limits conformational freedom compared to a flexible peptide backbone. This pre-organization can reduce the entropic penalty upon binding to a target, potentially leading to higher affinity.
    

    • 

  • 

    Defined Vectorial Display of Functionality:  The aminomethyl and carboxylic acid groups are positioned with a defined spatial relationship, enabling the mimicry of specific peptide secondary structures, such as β-turns or γ-turns. The ethyl group at the 2-position can influence the torsion angles of the scaffold and provide a non-polar interaction surface.
    

    • 

  • 

    Hydrogen Bonding Capabilities:  The pyridine nitrogen can act as a hydrogen bond acceptor, mimicking the function of a backbone carbonyl oxygen in a peptide. The aminomethyl and carboxylic acid groups provide hydrogen bond donor and acceptor functionalities, respectively, crucial for receptor interaction.
    

    • 



Data Summary Table


PropertyPredicted Value/CharacteristicRationale / Significance
Molecular FormulaC9H12N2O2-
Molecular Weight180.20  g/mol Suitable for fragment-based drug design and further elaboration.
pKa (approx.)Carboxylic Acid: ~3.5-4.5; Amino Group: ~8.5-9.5The dual ionic nature allows for modulation of solubility and electrostatic interactions at physiological pH.
H-Bond Acceptors3 (Pyridine N, 2x Carboxyl O)Facilitates interactions with biological targets.
H-Bond Donors2 (Amino NH2)Crucial for mimicking peptide amide N-H interactions.
Rotatable Bonds4Limited flexibility contributes to a more defined conformation.
Predicted LogP~0.5 - 1.5Indicates a favorable balance of hydrophilicity and lipophilicity for potential cell permeability.


Experimental Protocols


The following protocols are proposed methodologies for the incorporation of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid into peptidomimetic structures. These are based on established principles of solid-phase peptide synthesis (SPPS) and solution-phase chemistry.[6][7]


Protocol 1: Solid-Phase Synthesis (SPPS) Incorporation


This protocol describes the incorporation of the scaffold as an internal "cassette" within a peptide sequence using Fmoc-based SPPS. This requires the scaffold to be appropriately protected.


Diagram of the SPPS Workflow: 






spss_workflow


resin

1. Start with Rink Amide Resin


deprotect1

2. Fmoc Deprotection
(20% Piperidine in DMF)


resin->deprotect1




couple1

3. Couple Fmoc-AA-OH
(HBTU/DIPEA)


deprotect1->couple1




wash1

Wash
(DMF, DCM)


couple1->wash1




deprotect2

4. Fmoc Deprotection


wash1->deprotect2


Repeat for
N-terminal sequence


couple_scaffold

5. Couple Protected Scaffold
(Fmoc-NH-CH2-Py-COOH(tBu))


deprotect2->couple_scaffold




wash2

Wash


couple_scaffold->wash2




deprotect3

6. Fmoc Deprotection


wash2->deprotect3




couple2

7. Couple Fmoc-AA-OH


deprotect3->couple2




wash3

Wash


couple2->wash3


Repeat for
further elongation


cleave

8. Cleavage & Deprotection
(TFA Cocktail)


wash3->cleave




purify

9. Purify (RP-HPLC)


cleave->purify








solution_phase


start

1. Boc-Protected Scaffold


activate

2. Carboxyl Activation
(EDC/HOBt in DMF)


start->activate




couple

3. Amine Coupling


activate->couple




amine

Amine (R-NH2)


amine->couple




workup

4. Aqueous Workup
& Extraction


couple->workup




deprotect

5. Boc Deprotection
(TFA or HCl in Dioxane)


workup->deprotect




purify

6. Purify (Chromatography)


deprotect->purify








binding_model


cluster_receptor

Receptor Binding Pocket


cluster_scaffold

Scaffold-Based Inhibitor


pocket1

Hydrophobic Pocket


pocket2

H-Bond Donor
(e.g., Asp/Glu)


pocket3

H-Bond Acceptor
(e.g., Asn/Gln)


scaffold_ethyl

Ethyl Group


scaffold_ethyl->pocket1

Hydrophobic Interaction


scaffold_coo

Carboxylate


scaffold_coo->pocket3

H-Bond


scaffold_py_n

Pyridine N


scaffold_py_n->pocket2

H-Bond



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Reductive Amination of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid: A Detailed Guide for Synthetic Chemists

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Introduction: Strategic Importance in Medicinal Chemistry


6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is a valuable building block in pharmaceutical and materials science, notable for its bifunctional nature. The primary amine offers a reactive handle for nucleophilic substitution and addition reactions, while the carboxylic acid provides a site for amide bond formation or can act as a bioisostere for other functional groups.[1][2] Reductive amination, a cornerstone of modern organic synthesis, provides a powerful and controlled method for constructing carbon-nitrogen bonds, transforming aldehydes or ketones into secondary or tertiary amines in a single pot.[3][4] This reaction is particularly favored in drug discovery for its efficiency and broad functional group tolerance.[5]


This application note provides a comprehensive technical guide to performing reductive amination procedures involving 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid. We will delve into the underlying mechanistic principles, offer detailed, field-proven protocols, and present data to guide researchers in optimizing their synthetic strategies.


Mechanistic Insights: The "Why" Behind the "How"


Reductive amination is a sequential process that begins with the nucleophilic attack of the primary amine of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid on the carbonyl carbon of an aldehyde or ketone.[6] This initial step, often catalyzed by mild acid, forms a transient hemiaminal intermediate. Subsequent dehydration of the hemiaminal yields a protonated imine, known as an iminium ion.[7] It is this electrophilic iminium ion that is the key substrate for the reducing agent.


The choice of reducing agent is critical for the success of the reaction. Mild hydride donors are preferred as they selectively reduce the iminium ion in the presence of the unreacted carbonyl compound.[8] This selectivity is crucial for achieving high yields and minimizing side products.


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Application Note: Preparation of Ethyl Ester Derivatives of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Abstract & Strategic Overview


The preparation of ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate  (Compound 1 ) represents a critical transformation in the synthesis of next-generation pyridine-based pharmacophores. This scaffold often serves as a precursor for kinase inhibitors and GABA-analog therapeutics.


The synthesis poses a specific chemoselective challenge: preserving the ethyl ester moiety while generating a primary amine  on the pyridine ring. The high nucleophilicity of the resulting primary amine can lead to intermolecular polymerization or amidation if not properly managed.


This guide presents three validated protocols, ranked by scalability and starting material availability:


    

  • 

    The Nitrile Reduction Route (Preferred):  High-yielding, scalable reduction of the 6-cyano precursor.
    

    • 

  • 

    The Methyl-Functionalization Route:  A step-wise radical functionalization of the 6-methyl analog.
    

    • 

  • 

    The Direct Esterification Route:  Standard acid-catalyzed esterification of the zwitterionic amino acid.
    

    • 



Retrosynthetic Analysis


The following logic flow illustrates the three distinct pathways to access the target molecule.






Retrosynthesis


cluster_legend

Strategic Choice


Target

Target: Ethyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate
(Isolated as HCl Salt)


Cyano

Precursor A: Ethyl 6-cyano-2-ethylnicotinate
(Commercially Available / Scalable)


Cyano->Target


Route 1: Selective Hydrogenation
(H2, Pd/C or Raney Ni, HCl)


Methyl

Precursor B: Ethyl 2-ethyl-6-methylnicotinate
(Common Building Block)


Methyl->Target


Route 2: Radical Bromination -> Gabriel Synthesis


Acid

Precursor C: 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid
(Zwitterionic Salt)


Acid->Target


Route 3: Acid-Catalyzed Esterification
(SOCl2, EtOH)


Note



Route 1 is preferred for purity.
Route 2 is viable if high-pressure H2 is unavailable.
Route 3 is standard if the amino acid is in hand.





Figure 1: Retrosynthetic strategies for the target pyridine ester.


Protocol 1: Selective Nitrile Reduction (Preferred)


Objective:  Convert the nitrile group to a primary amine without reducing or hydrolyzing the ethyl ester.
Mechanism:  Catalytic hydrogenation in acidic media. The acid traps the newly formed amine as an ammonium salt, preventing it from reacting with the intermediate imine (which would form secondary amine dimers).


Materials


    

  • 

    Substrate:  Ethyl 6-cyano-2-ethylnicotinate (1.0 equiv)
    

    • 

  • 

    Catalyst:  10% Pd/C (50% wet) OR Raney Nickel (slurry in EtOH)
    

    • 

  • 

    Solvent:  Anhydrous Ethanol
    

    • 

  • 

    Additive:  Concentrated HCl (1.1 equiv) or Acetic Anhydride (2.0 equiv - alternative trapping)
    

    • 

  • 

    Gas:  Hydrogen (H₂) gas (Balloon or Parr shaker)
    

    • 



Step-by-Step Procedure


    

  • 

    Preparation:  In a hydrogenation vessel (Parr bottle or heavy-walled flask), dissolve Ethyl 6-cyano-2-ethylnicotinate  (10.0 g, 49.0 mmol) in Anhydrous Ethanol  (100 mL).
    

    • 

  • 

    Acidification:  CAREFULLY add Concentrated HCl  (4.5 mL, ~54 mmol) dropwise.
    

      

    • 

      Critical Note: The presence of HCl is non-negotiable. It protonates the product immediately, preventing "poisoning" of the catalyst and dimerization.
      

      • 

    

    • 

  • 

    Catalyst Addition:  Under an argon blanket, add 10% Pd/C  (1.0 g, 10 wt% loading).
    

      

    • 

      Safety: Pd/C is pyrophoric. Keep wet with solvent.
      

      • 

    

    • 

  • 

    Hydrogenation: 
    

      

    • 

      Evacuate the vessel and purge with N₂ (3x).
      

      • 

    • 

      Purge with H₂ (3x).
      

      • 

    • 

      Pressurize to 30–40 psi (2–3 bar)  and shake/stir at Room Temperature (25°C)  for 6–12 hours.
      

      • 

    • 

      Monitoring: Monitor via TLC (System: 10% MeOH in DCM). The nitrile spot (

      
) should disappear; a baseline spot (amine salt) will appear.

      • 

    

    • 

  • 

    Workup: 
    

      

    • 

      Filter the mixture through a pad of Celite to remove the catalyst. Wash the pad with Ethanol (50 mL).
      

      • 

    • 

      Concentrate the filtrate under reduced pressure (Rotavap) at 40°C.
      

      • 

    

    • 

  • 

    Isolation: 
    

      

    • 

      The residue will be a white to off-white solid (The Hydrochloride Salt).
      

      • 

    • 

      Triturate with Diethyl Ether  or Ethyl Acetate  to remove non-polar impurities.
      

      • 

    • 

      Yield Expectation:  85–95%.
      

      • 

    

    • 



Analytical Checkpoint: 


    

  • 

    ¹H NMR (DMSO-d₆):  Look for the disappearance of the aromatic ring protons shifting due to electronic changes, and the appearance of a methylene signal (

    
 ppm, q) corresponding to 

    
    .

    • 



Protocol 2: The "Methyl-Functionalization" Route


Objective:  Functionalize the 6-methyl group of Ethyl 2-ethyl-6-methylnicotinate via radical bromination followed by nucleophilic substitution. Use this if high-pressure hydrogenation is not feasible.


Phase A: Radical Bromination


    

  • 

    Dissolve Ethyl 2-ethyl-6-methylnicotinate  (1 equiv) in CCl₄  or Benzotrifluoride  (safer alternative).
    

    • 

  • 

    Add N-Bromosuccinimide (NBS)  (1.05 equiv) and AIBN  (0.1 equiv).
    

    • 

  • 

    Reflux for 4–6 hours under N₂. Illuminate with a tungsten lamp if initiation is slow.
    

    • 

  • 

    Filter off succinimide byproduct. Concentrate filtrate to yield the crude Bromomethyl intermediate .
    

    • 



Phase B: Gabriel Synthesis (Amine Installation)


    

  • 

    Dissolve the crude bromide in DMF .
    

    • 

  • 

    Add Potassium Phthalimide  (1.1 equiv). Heat to 80°C for 4 hours.
    

    • 

  • 

    Pour into water, filter the precipitated Phthalimide intermediate .
    

    • 

  • 

    Deprotection:  Suspend the solid in Ethanol . Add Hydrazine Hydrate  (1.2 equiv). Reflux for 2 hours.
    

    • 

  • 

    Cool, filter off the phthalhydrazide byproduct.
    

    • 

  • 

    Concentrate the filtrate.[1] Adjust pH to ~2 with HCl/EtOH to precipitate the target hydrochloride salt.
    

    • 



Protocol 3: Direct Esterification (From Amino Acid)


Objective:  Esterify the carboxylic acid while managing the zwitterionic nature of the starting material.


Materials


    

  • 

    Substrate:  6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid
    

    • 

  • 

    Reagent:  Thionyl Chloride (

    
)

    • 

  • 

    Solvent:  Anhydrous Ethanol
    

    • 



Procedure


    

  • 

    Setup:  Chill Anhydrous Ethanol  (10 mL/g of substrate) to 0°C in an ice bath.
    

    • 

  • 

    Activation:  Add Thionyl Chloride  (3.0 equiv) dropwise over 20 minutes.
    

      

    • 

      Caution: Exothermic reaction with evolution of HCl and 

      
 gas. Use a scrubber.[2]

      • 

    

    • 

  • 

    Addition:  Add the solid Amino Acid substrate  in portions.
    

    • 

  • 

    Reflux:  Remove ice bath and heat to reflux (80°C) for 4–8 hours.
    

      

    • 

      The suspension should dissolve as the ester forms.
      

      • 

    

    • 

  • 

    Workup: 
    

      

    • 

      Concentrate to dryness to remove excess 

      
 and EtOH.

      • 

    • 

      Co-evaporation:  Add Toluene (2x) and evaporate to remove trace water/acid.
      

      • 

    

    • 

  • 

    Crystallization:  Recrystallize the residue from EtOH/Et₂O  to obtain the pure Dihydrochloride salt.
    

    • 



Analytical Data & Characterization


The product is most stable as the Dihydrochloride Salt  (


).

TechniqueExpected Signal / ObservationInterpretation
¹H NMR  (400 MHz, DMSO-d₆)


 1.25 (t, 3H)		Ethyl ester methyl group (


)



 1.30 (t, 3H)		2-Ethyl sidechain methyl



 2.95 (q, 2H)		2-Ethyl sidechain methylene



 4.20 (q, 2H)		Aminomethyl protons (


)



 4.35 (q, 2H)		Ethyl ester methylene (


)



 7.4 - 8.2 (d, 2H)		Pyridine aromatic protons (AB system)



 8.5 - 9.0 (br s)		Ammonium protons (


)
Mass Spectrometry  (ESI+)





Matches Free Base MW (208.26  g/mol )
Appearance White crystalline solidHighly hygroscopic as HCl salt


Troubleshooting & Optimization


Issue: Low Yield in Hydrogenation (Protocol 1)


    

  • 

    Cause:  Catalyst poisoning by the pyridine nitrogen or amine product.
    

    • 

  • 

    Solution:  Increase catalyst loading to 20 wt%. Ensure the reaction mixture is acidic  (pH < 2) throughout the run. The protonation of the pyridine ring actually facilitates hydrogenation of the nitrile in some cases by activating the system, but primarily it protects the product.
    

    • 



Issue: Dimer Formation (Secondary Amine)


    

  • 

    Observation:  Mass spec shows 

    
 peak.

    • 

  • 

    Solution:  This occurs if the intermediate imine reacts with the free amine product. Strictly anhydrous conditions  and excess HCl  are required. Alternatively, use Acetic Anhydride  as a trap to form the N-acetyl derivative, which can be hydrolyzed later (though this adds a step).
    

    • 



Issue: Solubility of the Zwitterion (Protocol 3)


    

  • 

    Cause:  Amino acid precursors are often insoluble in organic solvents.
    

    • 

  • 

    Solution:  Do not expect the starting material to dissolve immediately at 0°C. It will dissolve as it converts to the ester hydrochloride during reflux.
    

    • 



References


    

  • 

    Catalytic Reduction of Nitriles
    

      

    • 

      Title: "Recent advances in the catalytic hydrogenation of nitriles to primary amines."[1]
      

      • 

    • Source:Organic & Biomolecular Chemistry, 2014, 12, 7433.
      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Esterification Protocols
    

      

    • Title: "Esterification of Carboxylic Acids with Alcohols Using Dicyclohexylcarbodiimide and 4-Dimethylaminopyridine."
      • 

    • 

      Source:Organic Syntheses, Coll. Vol. 7, p.93 (1990).
      

      • 

    • 

      URL:[Link]
      

      • 

    

    • 

  • 

    Pyridine Functionalization
    

      

    • Title: "Synthesis of 6-substituted nicotinic acid deriv
      • 

    • Source:Journal of Heterocyclic Chemistry (General Reference for Methyl/Cyano interconversion).
      • 

    • 

      URL:[Link]
      

      • 

    

    • 



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Application Note: High-Fidelity Solid-Phase Peptide Synthesis Incorporating Pyridine-Based Amino Acids

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Abstract & Introduction


Pyridine-based amino acids, particularly 3-pyridylalanine (3-Pal) and 4-pyridylalanine (4-Pal), are non-proteinogenic amino acids isosteric with Phenylalanine. They are increasingly utilized in peptidomimetic drug design to introduce pH-dependent solubility, enhance metabolic stability, or create metal-coordination sites within a peptide backbone.


However, the incorporation of pyridine moieties into Fmoc-SPPS presents distinct chemical challenges compared to standard canonical amino acids. The electron-deficient nature of the pyridine ring increases the acidity of the 


-proton, significantly heightening the risk of racemization  during activation. Furthermore, the nucleophilic pyridine nitrogen can interfere with activation agents or act as an intramolecular base.

This Application Note provides a validated, high-fidelity protocol designed to suppress racemization and ensure quantitative coupling of pyridine-based building blocks.


Chemical Challenges & Mechanistic Insight


The Racemization Risk


The primary challenge with Fmoc-Pal-OH derivatives is the electronic effect of the pyridine ring. The ring acts as an electron-withdrawing group (EWG), which decreases the electron density on the 


-carbon. This makes the 


-proton more acidic (


 lowered) compared to Phenylalanine.

When a strong base (like DIPEA or DBU) is used during activation (e.g., with HATU/HBTU), the risk of deprotonating the 


-carbon increases, leading to the formation of an enolate intermediate and subsequent loss of chirality (racemization).

Nucleophilic Interference


While the pyridine nitrogen is a weak base (


), it remains nucleophilic. In the presence of highly reactive acylating species, the pyridine nitrogen can undergo transient 


-acylation (forming an acyl-pyridinium species). While usually reversible, this consumes activated reagents and can complicate the kinetics of the desired amide bond formation.

Experimental Workflow Visualization


The following decision tree outlines the optimized coupling strategy based on sequence difficulty and racemization risk.






CouplingStrategy


start

Start: Fmoc-Pal-OH Coupling


assess

Assess Sequence Difficulty


start->assess




standard

Standard Sequence
(Low Steric Hindrance)


assess->standard


No bulky neighbors


difficult

Difficult Sequence
(Aggregation/Sterics)


assess->difficult


Next to Pro, N-Me, or bulky AA


methodA

Method A: Carbodiimide
(DIC + Oxyma Pure)
*Base-Free*


standard->methodA


Lowest Racemization Risk


methodB

Method B: Uronium/Phosphonium
(HATU + TMP/Collidine)
*Weak Base*


difficult->methodB


High Potency Required


check

Check Coupling Efficiency
(Kaiser/Chloranil Test)


methodA->check




methodB->check




re_couple

Incomplete?
Re-couple with Method B


check->re_couple


Positive Test


proceed

Complete: Proceed to Capping


check->proceed


Negative Test


re_couple->check







Figure 1: Decision matrix for coupling Pyridine Amino Acids. Method A is the default recommendation to maximize enantiomeric purity.


Detailed Protocols


Protocol 1: Reagent Preparation & Resin Selection[1]


Objective:  Establish a moisture-free environment to prevent hydrolysis of the activated ester.


ComponentRecommendationRationale
Resin Rink Amide MBHA or WangStandard supports; Rink Amide is preferred for stability.
Solvent DMF (Amine-free, Dry)Critical:  Dimethylamine contaminants in DMF will degrade Fmoc-Pal-OH active esters.
Amino Acid Fmoc-3-Pal-OH or Fmoc-4-Pal-OHUse 3.0 - 4.0 equivalents relative to resin loading.
Activator Oxyma Pure (Ethyl cyano(hydroxyimino)acetate)Superior to HOBt/HOAt for suppressing racemization; non-explosive.
Coupling Agent DIC (Diisopropylcarbodiimide)Allows base-free coupling, eliminating base-catalyzed racemization.[1]


Protocol 2: The "Gold Standard" Coupling (Base-Free)


This method is highly recommended for Pyridine AAs to maintain chiral integrity.


    

  • 

    Resin Swelling:  Swell resin (e.g., 0.1 mmol scale) in DMF for 20 minutes. Drain.
    

    • 

  • 

    Deprotection:  Treat with 20% Piperidine in DMF (

    
 min). Wash with DMF (

    
    ).[2][3]

    • 

  • 

    Activation Cocktail (Prepare immediately before use): 
    

      

    • 

      Weigh Fmoc-Pal-OH  (3.0 eq) and Oxyma Pure  (3.0 eq) into a clean vial.
      

      • 

    • 

      Dissolve in minimal dry DMF (approx. 2-3 mL for 0.1 mmol scale).
      

      • 

    • 

      Add DIC  (3.0 eq).
      

      • 

    • 

      Note: The solution may turn yellow/orange; this is normal for Oxyma esters.
      

      • 

    

    • 

  • 

    Coupling: 
    

      

    • 

      Add the activated solution to the resin immediately.
      

      • 

    • 

      Agitate at Room Temperature (RT) for 60 minutes .
      

      • 

    • 

      Avoid heating for this specific amino acid to prevent racemization.
      

      • 

    

    • 

  • 

    Monitoring:  Perform a Kaiser Test (ninhydrin).
    

      

    • 

      Blue beads: Incomplete coupling 

      
 Proceed to "Recoupling".

      • 

    • 

      Colorless beads: Complete 

      
 Wash DMF (

      
      ).

      • 

    

    • 



Protocol 3: High-Potency Coupling (For Difficult Sequences)


Use this only if Method A fails or if the Pyridine AA is being coupled onto a sterically hindered residue (e.g., Proline, N-methyl amino acid).


    

  • 

    Reagents:  HATU (2.9 eq), Fmoc-Pal-OH (3.0 eq).
    

    • 

  • 

    Base Selection: 2,4,6-Trimethylpyridine (TMP / Collidine) .
    

      

    • 

      Why? Collidine is a weaker base (

      
) than DIPEA (

      
      ). It is sufficient to activate HATU but significantly reduces the rate of 

      
      -proton abstraction.

      • 

    

    • 

  • 

    Procedure: 
    

      

    • 

      Dissolve Amino Acid and HATU in DMF.
      

      • 

    • 

      Add Collidine (6.0 eq) immediately before adding to the resin.
      

      • 

    • 

      Couple for 45 minutes.
      

      • 

    

    • 



Protocol 4: Cleavage & Isolation[5]


The pyridine ring is basic. Upon cleavage with TFA, it will be protonated.


    

  • 

    Cocktail:  TFA / TIS / 

    
 (95 : 2.5 : 2.5).

      

    • 

      Note: Avoid using large amounts of thiols (EDT) unless Cys/Met are present, as they can sometimes form adducts with the pyridine ring under harsh conditions.
      

      • 

    

    • 

  • 

    Duration:  2 hours at RT.
    

    • 

  • 

    Precipitation: 
    

      

    • 

      Precipitate in cold Diethyl Ether.
      

      • 

    • 

      Centrifuge and wash pellet 

      
 with ether.

      • 

    

    • 

  • 

    Result:  The peptide will be isolated as the TFA salt. The pyridine nitrogen will be in the pyridinium form (

    
).

    • 



Troubleshooting & Optimization


IssueProbable CauseCorrective Action
Racemization (>1% D-isomer) Base-catalyzed proton abstraction during activation.Switch from HATU/DIPEA to DIC/Oxyma  (Method A). Reduce coupling time.
Incomplete Coupling Steric hindrance or aggregation.Use HATU/Collidine  (Method B). Double couple. Increase solvent volume to disrupt aggregation.
Low Solubility of AA Zwitterionic nature of Pal.Add small amount of NMP or DMSO to the coupling mixture.
Extra Mass (+42 Da) Acetylation of Pyridine Nitrogen?Rare. Usually indicates incomplete Fmoc removal followed by capping. Ensure deprotection is thorough.


References


    



  • 

    CEM Corporation. Peptide Cleavage and Protected Cleavage Procedures.
[Link]
(Protocol for TFA cleavage cocktails and scavenger selection).
    

    • 


  • 

    ResearchGate (Community Discussion). Racemization of pyridine amino acids during SPPS.
[Link]
(Field insights on solvent effects and aggregation for unnatural amino acids).
    

    • 



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Application Notes and Protocols for the Exploration of Metal Coordination Chemistry of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


For Researchers, Scientists, and Drug Development Professionals 


Authored by: Gemini, Senior Application Scientist


Introduction: Unveiling the Potential of a Novel Pyridine-Based Ligand


The pyridine scaffold is a cornerstone in the architecture of clinically significant molecules and functional materials. Its presence in over 7,000 drug molecules underscores its importance in medicinal chemistry. The unique electronic properties and versatile coordination capabilities of pyridine derivatives make them exceptional ligands in metal coordination chemistry. The strategic functionalization of the pyridine ring with moieties such as carboxylic acids and amino groups can lead to ligands with tailored properties for applications ranging from catalysis to the development of novel therapeutic agents.


This document introduces 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid, a novel ligand with significant potential for creating a diverse range of metal complexes. The presence of three distinct coordination sites—the pyridine nitrogen, the aminomethyl nitrogen, and the carboxylate oxygen—offers a rich and tunable coordination chemistry. This guide provides a comprehensive overview of the proposed synthesis of this ligand, detailed protocols for its coordination with various metal ions, and a thorough guide to the characterization of the resulting metal complexes. For drug development professionals, the exploration of such novel metal complexes could pave the way for new therapeutic strategies, particularly in the realm of anti-cancer agents and drug delivery systems.


Part 1: Proposed Synthesis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid


The synthesis of multi-substituted pyridines often requires a strategic, multi-step approach. The following proposed synthesis for 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid is based on established methodologies for the functionalization of pyridine rings.


Synthetic Workflow Diagram






G


cluster_0

Step 1: Synthesis of 2-Ethyl-6-methylpyridine-3-carbonitrile


cluster_1

Step 2: Bromination of the Methyl Group


cluster_2

Step 3: Azide Formation


cluster_3

Step 4: Reduction of the Azide and Hydrolysis of the Nitrile


A

2-Chloro-6-methylpyridine-3-carbonitrile


C

Kumada Coupling


A->C




B

Ethylmagnesium Bromide


B->C




D

2-Ethyl-6-methylpyridine-3-carbonitrile


C->D




E

2-Ethyl-6-methylpyridine-3-carbonitrile


G

Radical Bromination


E->G




F

N-Bromosuccinimide (NBS), AIBN


F->G




H

6-(Bromomethyl)-2-ethylpyridine-3-carbonitrile


G->H




I

6-(Bromomethyl)-2-ethylpyridine-3-carbonitrile


K

Nucleophilic Substitution


I->K




J

Sodium Azide (NaN3)


J->K




L

6-(Azidomethyl)-2-ethylpyridine-3-carbonitrile


K->L




M

6-(Azidomethyl)-2-ethylpyridine-3-carbonitrile


O

Reduction and Hydrolysis


M->O




N

H2, Pd/C; followed by acidic or basic hydrolysis


N->O




P

6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid


O->P







Caption:  Proposed multi-step synthesis of the target ligand.


Detailed Synthetic Protocol


Step 1: Synthesis of 2-Ethyl-6-methylpyridine-3-carbonitrile 


This step employs a Kumada cross-coupling reaction to introduce the ethyl group at the 2-position of the pyridine ring.


    

  • 

    Materials:  2-Chloro-6-methylpyridine-3-carbonitrile, Magnesium turnings, Ethyl bromide, Anhydrous Tetrahydrofuran (THF), Palladium catalyst (e.g., Pd(dppf)Cl₂).
    

    • 

  • 

    Procedure: 
    

      

    • 

      Prepare the Grignard reagent by adding ethyl bromide to a suspension of magnesium turnings in anhydrous THF under an inert atmosphere.
      

      • 

    • 

      In a separate flask, dissolve 2-chloro-6-methylpyridine-3-carbonitrile and the palladium catalyst in anhydrous THF.
      

      • 

    • 

      Slowly add the prepared ethylmagnesium bromide solution to the pyridine solution at 0 °C.
      

      • 

    • 

      Allow the reaction to warm to room temperature and stir until completion (monitor by TLC).
      

      • 

    • 

      Quench the reaction with a saturated aqueous solution of ammonium chloride.
      

      • 

    • 

      Extract the product with an organic solvent (e.g., ethyl acetate), dry the organic layer over anhydrous sodium sulfate, and purify by column chromatography.
      

      • 

    

    • 



Step 2: Radical Bromination of the Methyl Group 


The methyl group at the 6-position is selectively brominated using N-bromosuccinimide (NBS) under radical conditions.


    

  • 

    Materials:  2-Ethyl-6-methylpyridine-3-carbonitrile, N-Bromosuccinimide (NBS), Azobisisobutyronitrile (AIBN), Carbon tetrachloride (CCl₄).
    

    • 

  • 

    Procedure: 
    

      

    • 

      Dissolve 2-ethyl-6-methylpyridine-3-carbonitrile in CCl₄.
      

      • 

    • 

      Add NBS and a catalytic amount of AIBN.
      

      • 

    • 

      Reflux the mixture under irradiation with a UV lamp until the starting material is consumed (monitor by TLC).
      

      • 

    • 

      Cool the reaction mixture and filter off the succinimide byproduct.
      

      • 

    • 

      Wash the filtrate with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product may be used directly in the next step or purified by chromatography.
      

      • 

    

    • 



Step 3: Formation of the Azide 


The bromomethyl group is converted to an azidomethyl group via nucleophilic substitution with sodium azide.


    

  • 

    Materials:  6-(Bromomethyl)-2-ethylpyridine-3-carbonitrile, Sodium azide (NaN₃), Dimethylformamide (DMF).
    

    • 

  • 

    Procedure: 
    

      

    • 

      Dissolve the crude 6-(bromomethyl)-2-ethylpyridine-3-carbonitrile in DMF.
      

      • 

    • 

      Add sodium azide and stir the mixture at room temperature until the reaction is complete (monitor by TLC).
      

      • 

    • 

      Pour the reaction mixture into water and extract the product with an organic solvent.
      

      • 

    • 

      Wash the organic layer with water and brine, dry over anhydrous sodium sulfate, and concentrate to yield the azide.
      

      • 

    

    • 



Step 4: Reduction and Hydrolysis to the Final Ligand 


The final step involves the reduction of the azide to an amine and the hydrolysis of the nitrile to a carboxylic acid. This can be performed in a one-pot or two-step sequence.


    

  • 

    Materials:  6-(Azidomethyl)-2-ethylpyridine-3-carbonitrile, Palladium on carbon (Pd/C), Hydrogen gas (H₂), Methanol, Hydrochloric acid (HCl) or Sodium hydroxide (NaOH).
    

    • 

  • 

    Procedure (One-Pot Example): 
    

      

    • 

      Dissolve the azide in methanol and add a catalytic amount of Pd/C.
      

      • 

    • 

      Hydrogenate the mixture under a hydrogen atmosphere until the azide is fully reduced (monitor by TLC or IR for the disappearance of the azide peak).
      

      • 

    • 

      After reduction, add a concentrated solution of HCl or NaOH to the reaction mixture.
      

      • 

    • 

      Reflux the mixture to hydrolyze the nitrile group.
      

      • 

    • 

      After completion, neutralize the solution to the isoelectric point of the amino acid to precipitate the product.
      

      • 

    • 

      Filter the solid, wash with cold water and a small amount of ethanol, and dry under vacuum.
      

      • 

    

    • 



Part 2: Metal Coordination Chemistry


The 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid ligand is expected to be a versatile chelating agent. The primary coordination sites are the nitrogen of the aminomethyl group and the oxygen of the deprotonated carboxylate group, forming a stable six-membered chelate ring with a metal ion. The pyridine nitrogen can also participate in coordination, leading to a tridentate binding mode.


Expected Coordination Modes and Geometries


    

  • 

    Bidentate Chelation:  The ligand can coordinate to a metal center through the aminomethyl nitrogen and the carboxylate oxygen, forming a stable six-membered ring. This is a common coordination mode for similar amino acid-type ligands.
    

    • 

  • 

    Tridentate Chelation:  In addition to the bidentate chelation, the pyridine nitrogen can also coordinate to the same metal center, leading to a tridentate N,N,O-coordination. This would result in the formation of two fused chelate rings, enhancing the stability of the complex.
    

    • 

  • 

    Bridging Ligand:  The carboxylate group can act as a bridging ligand between two metal centers. Additionally, the pyridine nitrogen can coordinate to an adjacent metal ion, leading to the formation of coordination polymers or metal-organic frameworks (MOFs).[1][2]
    

    • 



The resulting geometries of the metal complexes will depend on the coordination number of the metal ion and the stoichiometry of the reaction. For example, with transition metals like Cu(II), Zn(II), and Ni(II), octahedral, square planar, or tetrahedral geometries are anticipated.


Part 3: Protocols for the Synthesis of Metal Complexes


The synthesis of metal complexes with this ligand can be achieved through various methods, with solvothermal synthesis being a common and effective technique for obtaining crystalline products.


General Solvothermal Synthesis Workflow






G


A

Dissolve Ligand and Metal Salt in Solvent


B

Transfer to Teflon-lined Autoclave


A->B




C

Heat at a Controlled Temperature


B->C




D

Slow Cooling to Room Temperature


C->D




E

Isolate and Wash Crystals


D->E




F

Dry the Product


E->F







Caption:  A generalized workflow for the solvothermal synthesis of metal complexes.


Protocol for the Synthesis of a Cu(II) Complex


    

  • 

    Materials:  6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, Copper(II) nitrate trihydrate (Cu(NO₃)₂·3H₂O), Dimethylformamide (DMF), Ethanol.
    

    • 

  • 

    Procedure: 
    

      

    • 

      In a small vial, dissolve 0.1 mmol of the ligand in 5 mL of DMF.
      

      • 

    • 

      In a separate vial, dissolve 0.1 mmol of Cu(NO₃)₂·3H₂O in 5 mL of ethanol.
      

      • 

    • 

      Combine the two solutions in a Teflon-lined stainless-steel autoclave (20 mL capacity).
      

      • 

    • 

      Seal the autoclave and heat it in an oven at 120 °C for 72 hours.
      

      • 

    • 

      After the heating period, allow the autoclave to cool slowly to room temperature over 24 hours.
      

      • 

    • 

      Collect the resulting crystals by filtration, wash them with fresh DMF and then ethanol.
      

      • 

    • 

      Dry the crystals in a desiccator.
      

      • 

    

    • 



Part 4: Protocols for Characterization of Metal Complexes


A comprehensive characterization of the synthesized metal complexes is crucial to determine their structure and properties.


Technique Purpose Expected Observations 
Fourier-Transform Infrared (FT-IR) Spectroscopy To confirm the coordination of the ligand to the metal ion.Shift in the vibrational frequencies of the carboxylate and amine groups upon coordination. Disappearance of the carboxylic acid O-H stretch. Appearance of new bands in the low-frequency region corresponding to M-N and M-O bonds.
UV-Visible (UV-Vis) Spectroscopy To study the electronic transitions and coordination environment of the metal ion.For transition metal complexes, d-d transitions will appear in the visible region, providing information about the geometry of the metal center. Ligand-to-metal charge transfer (LMCT) bands may also be observed.
Nuclear Magnetic Resonance (NMR) Spectroscopy To determine the structure of the complex in solution (for diamagnetic complexes).Broadening or shifting of the proton and carbon signals of the ligand upon coordination to a diamagnetic metal ion like Zn(II).
Single-Crystal X-ray Diffraction To determine the precise three-dimensional structure of the complex in the solid state.Provides detailed information on bond lengths, bond angles, coordination geometry, and intermolecular interactions.
Elemental Analysis To determine the elemental composition of the complex.Confirms the stoichiometry of the metal and ligand in the synthesized complex.
Thermogravimetric Analysis (TGA) To assess the thermal stability of the complex.Provides information on the decomposition temperature and the presence of solvent molecules in the crystal lattice.


Part 5: Potential Applications


The metal complexes of 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid are anticipated to have a range of applications, drawing parallels from similar pyridine-based coordination compounds.


    

  • 

    Drug Development:  Pyridine-based metal complexes have shown promise as anti-cancer agents.[3] The ability of the ligand to form stable chelates with metal ions could be exploited to design new metallodrugs with enhanced cytotoxic activity and reduced side effects.
    

    • 

  • 

    Catalysis:  The coordinated metal center can act as a Lewis acid catalyst for various organic transformations. The tunability of the ligand's electronic and steric properties allows for the rational design of catalysts with specific activities and selectivities.
    

    • 

  • 

    Luminescent Materials:  Coordination of the ligand to lanthanide ions could lead to the formation of luminescent materials with applications in bio-imaging and sensing.[4]
    

    • 

  • 

    Metal-Organic Frameworks (MOFs):  The potential for the ligand to act as a bridging unit opens up the possibility of constructing novel MOFs with porous structures for gas storage, separation, and catalysis.[1][2]
    

    • 



Conclusion


The exploration of the metal coordination chemistry of 6-(aminomethyl)-2-ethylpyridine-3-carboxylic acid presents a fertile ground for the discovery of new materials and potential therapeutic agents. The proposed synthetic route, along with the detailed protocols for complexation and characterization, provides a solid foundation for researchers to embark on the investigation of this promising new ligand. The inherent versatility of its coordination modes suggests that a rich variety of metal complexes with diverse structures and functionalities awaits discovery.


References


    

  • BenchChem. (2025). Synthesis of Pyridin-4-ol-Based Metal-Organic Frameworks: Application Notes and Protocols for Researchers. BenchChem.
    • 

  • PubMed. (2020). 5-Aminopyridine-2-carboxylic acid as appropriate ligand for constructing coordination polymers with luminescence, slow magnetic relaxation and anti-cancer properties. PubMed.
    • 

  • ACS Publications. (2006). Silver(I)
    • 

  • PubMed. (2006). Variability in the structures of [4-(aminomethyl)pyridine]silver(I) complexes through effects of ligand ratio, anion, hydrogen bonding, and pi-stacking. PubMed.
    • 

  • SpringerLink. (N.D.).
    • 

  • ResearchGate. (2025). 5-aminopyridine-2-carboxylic acid as appropriate ligand for constructing coordination polymers with luminescence, slow magnetic relaxation and anti-Cancer properties | Request PDF.
    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Troubleshooting & Optimization
            

                        

                

                    

                        
Improving solubility of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in DCM

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


A Guide for Researchers, Scientists, and Drug Development Professionals 


Welcome to the technical support guide for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid. This document, prepared by our Senior Application Scientists, provides in-depth troubleshooting and practical advice for overcoming solubility challenges with this compound, particularly in dichloromethane (DCM). Our goal is to equip you with the foundational knowledge and detailed protocols necessary to ensure the success of your experiments.


Understanding the Solubility Challenge


6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid possesses both a basic aminomethyl group and an acidic carboxylic acid group. This dual functionality means that under neutral conditions, the molecule likely exists as a zwitterion—a molecule with both a positive and a negative electrical charge. This internal salt formation leads to strong intermolecular forces (ion-ion interactions and hydrogen bonding), making the compound highly polar.


Dichloromethane (DCM), on the other hand, is a moderately polar aprotic solvent.[1] While it can dissolve a wide range of organic compounds, its polarity is often insufficient to overcome the strong crystal lattice energy of zwitterionic solids.[2] This fundamental mismatch is the primary reason for the poor solubility of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in pure DCM.


Troubleshooting Guide & FAQs


This section addresses the most common questions and issues encountered when working with this compound.


Question 1: I've added my 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid to DCM, and it won't dissolve. What's happening?


Answer:  As described above, the compound's zwitterionic nature is the most probable cause. The strong ionic interactions within the solid-state structure require a solvent with higher polarity and hydrogen-bonding capability to effectively solvate the molecule. Pure DCM lacks the ability to disrupt these forces. To improve solubility, you must modify the compound's chemical form to eliminate its zwitterionic character.


Question 2: How can I use an acidic additive to dissolve the compound in DCM?


Answer:  Adding a strong acid will protonate the most basic site on the molecule. In this case, that is the carboxylate anion (-COO⁻) of the zwitterion. This protonation neutralizes the negative charge, breaking the zwitterionic interaction and forming a cationic species. This resulting salt will have significantly disrupted intermolecular forces and improved solubility in organic solvents.


Recommended Acidic Additives: 


    

  • 

    Trifluoroacetic Acid (TFA):  A strong, volatile acid that is effective in small quantities.
    

    • 

  • 

    Hydrochloric Acid (HCl) in an organic solvent (e.g., dioxane or methanol):  Another effective option.
    

    • 



Protocol 1: Solubilization using Trifluoroacetic Acid (TFA) 


    

  • 

    Suspend the 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in the desired volume of DCM.
    

    • 

  • 

    While stirring, add TFA dropwise (typically 1.1 to 1.5 equivalents relative to your compound).
    

    • 

  • 

    Continue stirring at room temperature. Dissolution should occur as the TFA salt is formed.
    

    • 

  • 

    Self-Validation:  If the compound still does not dissolve, gentle warming (30-40°C) or sonication for 5-10 minutes can be applied to aid the process.[3]
    

    • 



Causality:  The addition of a strong acid like TFA protonates the carboxylate group, breaking the zwitterion. The resulting trifluoroacetate salt is an ion pair with bulkier, more dispersed charges, which is more readily solvated by DCM.


Question 3: Can I use a basic additive instead? What is the protocol?


Answer:  Yes, a basic additive can also improve solubility. A base will deprotonate the most acidic proton, which is the ammonium cation (-CH₂NH₂⁺) of the zwitterion. This neutralizes the positive charge, leaving an anionic species. This resulting salt can also exhibit improved solubility.


Recommended Basic Additives: 


    

  • 

    Triethylamine (TEA):  A common, moderately strong organic base.
    

    • 

  • 

    N,N-Diisopropylethylamine (DIPEA):  A non-nucleophilic base, useful if your downstream reaction is sensitive to nucleophiles.
    

    • 



Protocol 2: Solubilization using Triethylamine (TEA) 


    

  • 

    Suspend the 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in DCM.
    

    • 

  • 

    Add triethylamine (typically 1.1 to 1.5 equivalents) to the suspension while stirring.
    

    • 

  • 

    Stir the mixture at room temperature until the solid dissolves.
    

    • 

  • 

    Self-Validation:  A small, undissolved portion may indicate that more base is needed or that the solubility limit has been reached. Test a small sample on a larger scale before committing your entire batch.
    

    • 



Causality:  The base removes the proton from the aminomethyl group, breaking the zwitterionic form. The resulting triethylammonium salt of the carboxylic acid is more organic-soluble.


Question 4: My downstream application is sensitive to acids and bases. Are there other strategies?


Answer:  Absolutely. If additives are incompatible with your subsequent experimental steps, a more robust strategy is to chemically modify the compound by converting it into an ester. Esterification of the carboxylic acid group permanently removes the acidic proton, thus preventing zwitterion formation. The resulting amino-ester is a neutral, more lipophilic molecule that should be readily soluble in DCM. The methyl or ethyl esters are common choices.


Protocol 3: Esterification (e.g., Methyl Ester Formation) 


This is a standard Fischer esterification procedure adapted for this compound.


    

  • 

    Suspend 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid in anhydrous methanol (a large excess).
    

    • 

  • 

    Cool the mixture in an ice bath (0°C).
    

    • 

  • 

    Slowly and carefully add thionyl chloride (SOCl₂) (1.5 to 2.0 equivalents). Caution: This reaction is exothermic and releases HCl gas. Perform in a well-ventilated fume hood.
    

    • 

  • 

    Remove the ice bath and heat the mixture to reflux for 4-8 hours. Monitor the reaction's progress by TLC.[4]
    

    • 

  • 

    After completion, cool the mixture and remove the excess methanol under reduced pressure.
    

    • 

  • 

    Dissolve the residue in DCM and wash with a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acid.
    

    • 

  • 

    Dry the organic layer with anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate to yield the methyl ester, which should now be soluble in DCM.[5]
    

    • 

  • 

    Self-Validation:  Confirm the formation of the ester using analytical techniques such as ¹H NMR (looking for the appearance of a methoxy singlet ~3.8 ppm) or mass spectrometry.
    

    • 



Causality:  By converting the carboxylic acid to an ester, you remove the acidic proton and the ability to form a carboxylate anion.[6] The molecule is no longer zwitterionic and becomes significantly less polar, allowing for straightforward dissolution in DCM.


Summary of Solubilization Strategies


StrategyMechanismAdditive/ReagentProsCons
Acid Addition Protonates carboxylate, breaks zwitterionTFA, HClSimple, fast, effective for many applications.Introduces acid which may interfere with downstream reactions.
Base Addition Deprotonates ammonium, breaks zwitterionTEA, DIPEASimple, fast.Introduces base which may interfere with downstream reactions.
Esterification Covalently modifies the carboxylic acidMethanol, SOCl₂Permanent solution, yields a DCM-soluble neutral molecule.Requires a separate synthetic step and purification.


Diagrams and Workflows


Logical Flow for Choosing a Solubilization Method


This diagram outlines the decision-making process for selecting the appropriate method based on your experimental constraints.






G


cluster_0

Decision Workflow


Start

Start: Compound is insoluble in DCM


CheckReaction

Is the downstream reaction sensitive
 to acid or base additives?


Start->CheckReaction




UseAdditives

Use Acid/Base Addition Strategy
(Protocols 1 & 2)


CheckReaction->UseAdditives


 No 


UseEster

Use Chemical Modification Strategy
(Protocol 3: Esterification)


CheckReaction->UseEster


 Yes 


End

Compound is soluble in DCM


UseAdditives->End




UseEster->End







Caption:  Decision workflow for solubility enhancement.


Mechanism of Solubility Enhancement


This diagram illustrates how acidic and basic additives disrupt the zwitterionic nature of the molecule.



Caption:  Effect of pH modification on the compound's charge state.


General FAQs


Q: How can I confirm that my additive has worked? 
A:  Visual confirmation of dissolution is the primary indicator. For a more rigorous check, you could acquire a simple ¹H NMR spectrum. Upon addition of TFA, you would expect a downfield shift of the pyridine ring protons. With TEA, you would see the disappearance of the broad N-H proton signals from the ammonium group.


Q: Are there alternative solvents to DCM? 
A:  If your experimental protocol is not strictly limited to DCM, you might consider other solvents. Dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) are highly polar aprotic solvents that can often dissolve zwitterionic compounds directly.[3][7] However, be aware that their high boiling points make them difficult to remove. For chromatography, solvent systems like ethyl acetate/methanol or heptane/isopropanol might be viable greener alternatives to DCM.[8][9]


Q: Will sonication or heating alone dissolve the compound in DCM? 
A:  While these methods increase the rate of dissolution, they do not change the underlying thermodynamics of solubility.[3][10] For a compound that is fundamentally insoluble like this zwitterion in DCM, sonication or heating alone is unlikely to achieve the desired concentration without chemical modification.


References


    

  • 

    JPT Peptide Technologies. (n.d.). Peptide Solubilization. Retrieved from [Link]
    

    • 



  • 

    DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems. Retrieved from [Link]
    

    • 


  • 

    Mitin, Y. V. (1996). An effective organic solvent system for the dissolution of amino acids. International Journal of Peptide and Protein Research, 48(4), 374-376. Retrieved from [Link]
    

    • 

  • 

    ACS Publications. (2025, June 25). Elimination of Dichloromethane from the Introductory Organic Chemistry Teaching Laboratory. Journal of Chemical Education. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (2025, August 6). A convenient guide to help select replacement solvent for dichloromethane in chromatography. Retrieved from [Link]
    

    • 

  • Google Patents. (n.d.). US2758999A - Esterification of pyridine carboxylic acids.
    • 

  • 

    PMC. (n.d.). A Simple Method for Synthesis of Active Esters of Isonicotinic and Picolinic Acids. Retrieved from [Link]
    

    • 

  • 

    MDPI. (2019, April 14). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. Retrieved from [Link]
    

    • 

  • 

    PubChem. (n.d.). 6-(Methylamino)pyridine-3-carboxylic acid. Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (2025, August 6). A Solubility Comparison of Neutral and Zwitterionic Polymorphs. Retrieved from [Link]
    

    • 

  • 

    RSC Blogs. (2012, September 18). Solvent guide to replace DCM in chromatography. Retrieved from [Link]
    

    • 

  • 

    PMC. (2024, June 24). Safer Solvents for Active Pharmaceutical Ingredient Purification Using Column Chromatography. Retrieved from [Link]
    

    • 


  • 

    RSC Publishing. (n.d.). Modulating the solubility of zwitterionic poly((3-methacrylamidopropyl)ammonioalkane sulfonate)s in water and aqueous salt solutions via the spacer group separating the cationic and the anionic moieties. Polymer Chemistry. Retrieved from [Link]
    

    • 


  • 

    Chemguide. (n.d.). esterification - alcohols and carboxylic acids. Retrieved from [Link]
    

    • 

  • 

    Reddit. (2021, November 1). In an extraction using aq. HCl and DCM, would acetic acid preferentially dissolve in the DCM?. Retrieved from [Link]
    

    • 

  • 

    Williams, R. (n.d.). pKa Data Compiled by R. Williams. Retrieved from [Link]
    

    • 

  • 

    CLAS. (n.d.). Table of Acids with Ka and pKa Values. Retrieved from [Link]
    

    • 

  • 

    ACS Publications. (2020, March 9). Brine-Soluble Zwitterionic Copolymers with Tunable Adsorption on Rocks. ACS Applied Materials & Interfaces. Retrieved from [Link]
    

    • 

  • 

    National Institute of Standards and Technology. (2015, February 18). Dichloromethane with Water - IUPAC-NIST Solubilities Database. Retrieved from [Link]
    

    • 


  • 

    Molbase. (n.d.). 6-AMINOPYRIDINE-3-CARBOXYLIC ACID HYDROCHLORIDE. Retrieved from [Link]
    

    • 

  • 

    ReAgent Chemical Services. (2017, December 21). Uses of Dichloromethane. The Chemistry Blog. Retrieved from [Link]
    

    • 



  • 

    Chair of Analytical Chemistry. (n.d.). pKa values bases. Retrieved from [Link]
    

    • 

  • 

    Chongqing Chemdad Co., Ltd. (n.d.). 6-Aminopyridine-2-carboxylic acid ethyl ester. Retrieved from [Link]
    

    • 




Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Preventing decarboxylation of pyridine-3-carboxylic acids during heating

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Welcome to the Pyridine Carboxylate Stability Center. 
Senior Application Scientist Desk | Open Ticket: #PYR-3-COOH-THERMAL


You are likely here because your yield is vanishing into the gas phase. While unsubstituted pyridine-3-carboxylic acid (Nicotinic Acid) is thermally robust (stable up to its melting point of ~236°C), substituted derivatives —especially those with electron-donating groups at the C2 position or electron-withdrawing groups on the ring—are notoriously prone to decarboxylation.


This guide moves beyond basic textbook advice to address the specific electronic and kinetic factors driving this failure mode.


Module 1: The Diagnostic Hub (Root Cause Analysis)


Before changing your solvent, you must identify the electronic trigger  causing your molecule to eject CO₂.


The "Danger Zone" Checklist


If your substrate fits any of these profiles, standard heating (>80°C) will likely fail:


Risk FactorWhy it fails (The Mechanism)
C2-Amino or Hydroxy Group The Zwitterion Trap:  Substituents at C2 (ortho) capable of H-bonding or tautomerization stabilize the transition state for CO₂ loss. 2-hydroxynicotinic acid, for example, exists as a pyridone, making the C3-COOH extremely labile.
Acidic Media (pH < 4) Protonation Trigger:  Protonating the pyridine nitrogen (


) turns the ring into a powerful electron-withdrawing group (EWG), pulling electron density from the carboxylate and facilitating C-C bond cleavage.
Copper/Iron Catalysts Oxidative Decarboxylation:  Trace metals (often from cross-coupling steps) coordinate to the nitrogen and carboxylate, lowering the activation energy for decarboxylation.
Poly-Carboxylates Regioselective Loss:  If you have a pyridine-2,3-dicarboxylic acid, the C2 acid will decarboxylate first (Hammick mechanism), often leaving the C3 acid intact.


Visualizing the Failure Mode


The following diagram illustrates the Hammick-like Zwitterion Mechanism , the primary culprit for thermal instability in these systems.






DecarboxylationMechanism


Substrate

Pyridine-3-COOH
(Zwitterion Form)


Transition

Transition State
(Stabilized by N+)


Substrate->Transition


 Heat (>100°C) 
 Acidic pH 


Note1



Critical Control Point:
Prevent N-Protonation to
stop this cascade.


Substrate->Note1



Intermediate

Ylide / Anion
Intermediate


Transition->Intermediate


 Loss of CO2 


Product

Decarboxylated
Pyridine + CO2


Intermediate->Product


 Proton Transfer 





Caption: The thermal decarboxylation pathway driven by ring nitrogen protonation. Preventing the formation of the N+ species is the primary stabilization strategy.


Module 2: Strategic Protocols (Prevention)


Do not rely on "watching the temperature." Use these active stabilization strategies.


Strategy A: The "Mild Esterification" (Avoid Heat Entirely)


If your goal is to protect the acid to survive subsequent steps, do not  use thionyl chloride (


) at reflux. The HCl generated will protonate the pyridine nitrogen, accelerating decarboxylation before the ester forms.

Recommended Protocol: Boc-Anhydride Activation 
This method operates at room temperature and avoids strong acid catalysts.


    

  • 

    Dissolve:  Suspend Pyridine-3-COOH (1.0 equiv) in anhydrous t-BuOH  (or MeOH for methyl ester) and DCM  (1:1 ratio).
    

    • 

  • 

    Catalyst:  Add DMAP  (0.1 - 0.3 equiv). Note: DMAP acts as a nucleophilic catalyst.
    

    • 

  • 

    Reagent:  Add 
 
    
  (Di-tert-butyl dicarbonate) (2.0 equiv) dropwise.

      

    • 

      Mechanism:[1][2][3][4][5]

      
 activates the carboxylic acid to a mixed anhydride, which is then attacked by the alcohol.

      • 

    

    • 

  • 

    Reaction:  Stir at 25°C  for 12–24 hours. Monitor CO₂ evolution (bubbling implies decarboxylation, but here it is from the Boc byproduct, not the ring).
    

    • 

  • 

    Workup:  Wash with saturated 

    
.

    • 



Strategy B: The "Flash Flow" Method (Kinetic Control)


If you must heat the molecule (e.g., for a substitution reaction), use Flow Chemistry. Decarboxylation is time-dependent. By heating for only seconds, you can outrun the decomposition kinetics.


    

  • 

    System:  Coil reactor (e.g., Vapourtec or similar).[6]
    

    • 

  • 

    Solvent:  Superheated solvents (MeCN or EtOAc) allow high temps without boiling.
    

    • 

  • 

    Parameter Table: 
    

    • 



ParameterBatch Condition (Unsafe)Flow Condition (Safe)
Temperature 120°C (Reflux)140°C - 160°C
Time 2 - 4 Hours30 - 90 Seconds 
Pressure 1 atm10 - 15 bar (BPR)
Outcome >40% Decarboxylation<5% Decarboxylation


Strategy C: The "Basic Salt" Stabilization


If you must run a batch reaction at heat, never run it in neutral or acidic media .


    

  • 

    The Fix:  Convert the acid to its Potassium or Sodium salt before heating.
    

    • 

  • 

    Why:  The carboxylate anion (

    
) is electron-rich, but more importantly, basic conditions ensure the Pyridine Nitrogen remains unprotonated  (neutral). A neutral pyridine ring is far less electron-withdrawing than a protonated one (

    
    ), significantly raising the energy barrier for decarboxylation.

    • 

  • 

    Protocol:  Treat substrate with 1.05 equiv of 

    
 or 

    
     in water/methanol, evaporate to dryness, then use the salt in your high-temp step (e.g., nucleophilic substitution).

    • 



Module 3: Decision Logic for Experiment Design


Use this logic flow to select the correct protocol for your specific derivative.






ProtocolSelection


Start

Start: Pyridine-3-COOH Derivative


Q1

Is there an -OH or -NH2 at C2?


Start->Q1




Branch1_Yes

High Risk: Zwitterion Effect


Q1->Branch1_Yes


Yes


Branch1_No

Standard Risk


Q1->Branch1_No


No


Action_Protect

STRATEGY A:
Protect as Ester
(Boc2O Method)


Branch1_Yes->Action_Protect


Must Protect First


Q2

Is heating >100°C required?


Branch1_No->Q2




Q2->Action_Protect


No (Avoid Heat)


Action_Flow

STRATEGY B:
Continuous Flow
(Flash Heating)


Q2->Action_Flow


Yes (Kinetic Control)


Action_Salt

STRATEGY C:
Form K+ Salt
(Basic Buffer)


Q2->Action_Salt


Yes (Batch Mode)





Caption: Decision tree for selecting the optimal stabilization method based on structural risk factors and process requirements.


Module 4: Troubleshooting & FAQs


Q: I am seeing a new spot on TLC just above my product. Is this the decarboxylated species? 
A:  Likely, yes. Decarboxylation yields the pyridine derivative (losing -COOH). This product is less polar than the acid and will travel higher on silica (higher Rf).


    

  • 

    Test: Isolate a small amount. The NMR will show the loss of the acid proton and the appearance of a new aromatic proton.
    

    • 



Q: Can I use DMSO as a solvent? 
A:  Proceed with caution. While DMSO dissolves zwitterions well, its high boiling point encourages users to heat excessively. Furthermore, DMSO can act as an oxidant in the presence of certain activators. Sulfolane  is often a superior, thermally stable alternative for high-temp heteroaromatic chemistry if flow chemistry is not available.


Q: I'm trying to esterify using MeOH/H2SO4 but yield is low. 
A:  You are likely protonating the ring nitrogen, creating the electron sink that ejects 


. Switch to the Boc-Anhydride/DMAP  method (Strategy A) or use TMS-Diazomethane  (if scale permits) to esterify under neutral/mild conditions.

Q: Does the "Hammick Reaction" apply to my 3-COOH pyridine? 
A:  Classically, the Hammick reaction (decarboxylative condensation) applies to 2-COOH  (picolinic) acids. However, if you have a 3-COOH group with a 2-substituent (like 2-hydroxy-nicotinic acid), the electronic environment mimics the instability of picolinic acid. Treat these "ortho-substituted" 3-acids with the same extreme caution as 2-acids.


References


    

  • 

    Mechanism of Decarboxylation:  Dunn, G. E., et al. "Kinetics and mechanism of decarboxylation of some pyridinecarboxylic acids in aqueous solution."[3] Canadian Journal of Chemistry, 1972.[3] Link[3]
    

    • 

  • 

    Mild Esterification (Steglich/DMAP):  Neises, B., & Steglich, W. "Simple Method for the Esterification of Carboxylic Acids."[1] Angewandte Chemie International Edition, 1978.[1] Link
    

    • 

  • 

    Flow Chemistry Application:  "Fully Automated Continuous Flow Synthesis of Highly Functionalized Imidazo[1,2-a] Heterocycles." Organic Letters, 2021. (Demonstrates kinetic control to prevent decarboxylation). Link
    

    • 

  • 

    Thermal Stability Data:  "Decarboxylation method of heterocyclic carboxylic acid compounds." Google Patents (CN109694343B). Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Optimizing Yield for the Hydrolysis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylate Esters

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Welcome to the technical support center for the synthesis and optimization of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid via ester hydrolysis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with this specific molecular scaffold. The unique structure, featuring both a pyridine ring and a primary aminomethyl group, presents specific challenges that are not encountered during a standard ester saponification.


This document moves beyond generic protocols to provide in-depth, mechanistically-grounded answers to common (and uncommon) problems you may encounter. Our goal is to empower you to troubleshoot effectively, optimize your reaction yield, and ensure the purity of your final product.


Frequently Asked Questions (FAQs) & Troubleshooting


Category 1: Fundamental Reaction Principles


Question 1: Should I use acid- or base-catalyzed hydrolysis for my 6-(Aminomethyl)-2-ethylpyridine-3-carboxylate ester? 


Answer:  For this substrate, base-catalyzed hydrolysis (saponification) is overwhelmingly recommended.


    

  • 

    Causality (The "Why"):  Acid-catalyzed hydrolysis is a reversible equilibrium reaction.[1][2] To drive the reaction to completion, a large excess of water is required, which can complicate work-up. More importantly, under acidic conditions, both the pyridine nitrogen and the primary aminomethyl group will be protonated. This introduces positive charges that can electrostatically repel the incoming water nucleophile and potentially alter the reactivity of the ester group.
    

    Base-catalyzed hydrolysis, however, is effectively irreversible.[3][4] The reaction proceeds through a nucleophilic acyl substitution to form the carboxylic acid, which is immediately deprotonated by the strong base (e.g., NaOH, KOH, LiOH) to form a carboxylate salt.[5] This final acid-base step is thermodynamically very favorable and drives the reaction to completion, making it a more robust and reliable method for achieving high yields.[6]
    

    • 



Question 2: What is the detailed mechanism for the base-catalyzed hydrolysis (saponification) of this ester? 


Answer:  The reaction follows a well-established two-step nucleophilic acyl substitution mechanism, followed by an irreversible acid-base reaction.


    

  • 

    Nucleophilic Attack:  A hydroxide ion (OH⁻) acts as a strong nucleophile and attacks the electrophilic carbonyl carbon of the ester. This breaks the C=O pi bond and forms a tetrahedral intermediate.
    

    • 

  • 

    Collapse of the Intermediate:  The tetrahedral intermediate is unstable and collapses. The C=O double bond is reformed, and the alkoxide group (e.g., -OEt for an ethyl ester) is eliminated as the leaving group.[4]
    

    • 

  • 

    Irreversible Deprotonation:  The alkoxide is a strong base and immediately deprotonates the newly formed carboxylic acid. This acid-base reaction is the driving force of the entire process, rendering the saponification irreversible under these conditions.[6] The final products in the reaction pot are the carboxylate salt and the corresponding alcohol.
    

    • 



Below is a diagram illustrating this pathway.






G


cluster_reactants


cluster_intermediate


cluster_products


Ester

Ester Substrate
(R-COOEt)


Tetrahedral

Tetrahedral Intermediate
[R-C(O⁻)(OEt)(OH)]


Ester->Tetrahedral


 1. Nucleophilic Attack


Base

Hydroxide
(OH⁻)


Base->Tetrahedral


 1. Nucleophilic Attack


Products_temp

Carboxylic Acid + Alkoxide
(R-COOH + EtO⁻)


Tetrahedral->Products_temp


 2. Collapse & Elimination


Carboxylate

Carboxylate Salt
(R-COO⁻)


Products_temp->Carboxylate


 3. Irreversible
     Deprotonation


Alcohol

Alcohol
(EtOH)


Products_temp->Alcohol


 3. Irreversible
     Deprotonation





Caption:  Base-catalyzed hydrolysis (saponification) mechanism.


Category 2: Troubleshooting Low Yield & Incomplete Reactions


Question 3: My reaction has stalled; TLC/LC-MS analysis shows significant starting material remaining even after prolonged reaction time. What should I do? 


Answer:  This is a common issue that can usually be resolved by systematically evaluating the reaction parameters. The cause is often related to stoichiometry, temperature, or solubility.


SymptomPotential CauseRecommended ActionRationale
Reaction Stalls 1. Insufficient Base:  1.0 equivalent may not be enough.Increase base to 1.5 - 3.0 equivalents. A common starting point is 3 equivalents of LiOH in a THF/water mixture.[7]The hydrolysis consumes the base. An excess ensures the reaction is driven to completion and overcomes any potential minor side reactions or impurities that consume base.
(Starting material remains)2. Low Temperature:  The ester may be sterically hindered or poorly soluble.Gradually increase the reaction temperature. Heating under reflux is a standard procedure for stubborn esters.Increasing temperature provides the necessary activation energy to overcome the energy barrier of the reaction, increasing the reaction rate.
3. Poor Solubility:  The ester may not be fully dissolved in the solvent.Add a co-solvent like Tetrahydrofuran (THF) or Dioxane to the aqueous base solution to create a homogeneous mixture.[8]Both reactants must be in the same phase for the reaction to occur efficiently. A co-solvent ensures the ester is accessible to the hydroxide nucleophile.
4. Transesterification:  Using MeOH or EtOH as a solvent with NaOH/KOH.If using an alcohol as a solvent, match the alcohol to the ester's alkoxy group (e.g., use EtOH for an ethyl ester). Better yet, switch to a non-alcoholic co-solvent like THF.Using a different alcohol can lead to a competing transesterification reaction, creating a mixture of esters and slowing the desired hydrolysis.[7]


Below is a troubleshooting workflow to guide your experimental decisions.






G


Start

Reaction Stalled
(SM Remaining)


CheckBase

Is Base > 1.5 eq?


Start->CheckBase




CheckTemp

Is Reaction Heated
(e.g., reflux)?


CheckBase->CheckTemp


Yes


ActionBase

Increase Base
to 1.5-3.0 eq.


CheckBase->ActionBase


No


CheckSolvent

Is a Co-solvent
(e.g., THF) Used?


CheckTemp->CheckSolvent


Yes


ActionTemp

Heat Reaction
(e.g., 50°C to reflux)


CheckTemp->ActionTemp


No


CheckMeOH

Is MeOH/EtOH the
Solvent?


CheckSolvent->CheckMeOH


Yes


ActionSolvent

Add THF or Dioxane
to Homogenize


CheckSolvent->ActionSolvent


No


ActionMeOH

Switch to THF/Water
to Prevent Transesterification


CheckMeOH->ActionMeOH


Yes


Success

Problem Likely Solved


CheckMeOH->Success


No


ActionBase->Success




ActionTemp->Success




ActionSolvent->Success




ActionMeOH->Success







Caption:  Troubleshooting workflow for incomplete hydrolysis.


Category 3: Work-up and Isolation Challenges


Question 4: I've confirmed by LC-MS that the reaction is complete, but I'm losing my product during the aqueous work-up. Why is my extraction efficiency so low? 


Answer:  The product, 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, is an amino acid. At neutral pH, it exists as a zwitterion, making it highly polar and soluble in water but poorly soluble in common organic solvents like ethyl acetate or DCM.[8][9] Attempting to extract at or near the isoelectric point (pI) will result in catastrophic yield loss.


The Solution: Careful pH Adjustment. 
You must perform extractions at pH values far from the pI to ensure the product is in a charged (for aqueous layer) or neutral (for organic layer, which is not feasible here) state that favors one phase. However, the goal is to precipitate the product.


    

  • 

    Acidification:  After the reaction, the product exists as the carboxylate salt in the basic aqueous solution. Slowly add a strong acid (e.g., 1M HCl) dropwise with vigorous stirring.
    

    • 

  • 

    Target the Isoelectric Point (pI):  As you add acid, you will protonate the aminomethyl group and the pyridine nitrogen. The carboxylate will become a carboxylic acid. At a specific pH (the pI), the molecule will have a net neutral charge (zwitterion), minimizing its solubility in water. This is the point where your product should precipitate out of the solution.
    

    • 

  • 

    Isolation:  The precipitated solid can then be isolated by vacuum filtration, washed with cold water to remove inorganic salts, and then with a non-polar solvent like ether to aid in drying.
    

    • 







G


LowpH

Low pH (e.g., < 2)
Cationic Form
(Soluble in Water)


pI

Isoelectric Point (pI)
Zwitterionic Form
(Minimum Solubility)


pI->LowpH


 Add More Acid 


HighpH

High pH (e.g., > 10)
Anionic Form
(Soluble in Water)


HighpH->pI


 Add Acid 





Caption:  pH-dependent forms of the amino acid product.


Question 5: What if my product doesn't precipitate upon pH adjustment? 


Answer:  This can happen if the product concentration is low or if it has some residual solubility even at its pI.


    

  • 

    Salting Out:  Before or during pH adjustment, saturate the aqueous layer with sodium chloride (NaCl). This increases the ionic strength of the aqueous phase, decreasing the solubility of your organic product and promoting precipitation or improving extraction efficiency.[8]
    

    • 

  • 

    Azeotropic Removal:  If precipitation fails, neutralize the solution to its pI, then evaporate the entire mixture to dryness. The resulting solid will be a mix of your product and inorganic salts. You can then attempt to triturate this solid with a solvent that dissolves your product but not the salts (e.g., hot ethanol), or proceed with a more advanced purification method like column chromatography using a polar stationary phase.[8]
    

    • 



Experimental Protocols


Protocol 1: General Procedure for Base-Catalyzed Hydrolysis


This is a starting point protocol. Optimization of time, temperature, and equivalents of base will be necessary.


    

  • 

    Reaction Setup:  To a round-bottom flask, add the 6-(Aminomethyl)-2-ethylpyridine-3-carboxylate ester (1.0 eq).
    

    • 

  • 

    Solvent Addition:  Add a 3:1 mixture of THF and water. Use enough solvent to fully dissolve the ester at room temperature (e.g., 0.1 M concentration).
    

    • 

  • 

    Base Addition:  Add Lithium Hydroxide monohydrate (LiOH·H₂O, 3.0 eq). Using LiOH is often preferred as it can lead to cleaner reactions compared to NaOH or KOH in some cases.[4][7]
    

    • 

  • 

    Reaction:  Stir the mixture vigorously at room temperature or heat to 50-60 °C.
    

    • 

  • 

    Monitoring:  Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS. A typical TLC system would be 10% Methanol in Dichloromethane. The starting ester will be less polar (higher Rf) than the highly polar amino acid product (lower Rf, often stays at the baseline). The reaction is complete when the starting ester spot has been completely consumed.
    

    • 

  • 

    Work-up: 
    

      

    • 

      Cool the reaction mixture to room temperature and transfer it to a separatory funnel.
      

      • 

    • 

      Remove the THF under reduced pressure (rotary evaporator).
      

      • 

    • 

      Cool the remaining aqueous solution in an ice bath.
      

      • 

    • 

      Slowly add 1M HCl dropwise with stirring, monitoring the pH with pH paper or a calibrated meter.
      

      • 

    • 

      Continue adding acid until you observe the maximum amount of precipitate. This is your isoelectric point.
      

      • 

    

    • 

  • 

    Isolation: 
    

      

    • 

      Isolate the solid product by vacuum filtration.
      

      • 

    • 

      Wash the filter cake with a small amount of cold deionized water.
      

      • 

    • 

      Wash the filter cake with diethyl ether to displace water and aid in drying.
      

      • 

    • 

      Dry the purified product under high vacuum.
      

      • 

    

    • 



References


    

  • 

    Journal of the Chemical Society, Dalton Transactions  (1972). Base hydrolysis of amino-acid esters and amides in the co-ordination sphere of cobalt(III). Part II. Hydrolysis of 2-aminoethyl acetate. [Link]
    

    • 

  • 

    Journal of Pharmaceutical and Biomedical Analysis  (1996). A continuous fluorimetric method to monitor the enzymatic hydrolysis of medicinal esters. [Link]
    

    • 

  • Google Patents (1956).
    • 

  • 

    Inorganic Chemistry  (2008). Catalytic Hydrolysis of Esters of 2-Hydroxypyridine Derivatives for Cu2+ Detection. [Link]
    

    • 

  • 

    Chemical Science  (2018). Constitutional adaptation to pKa modulation by remote ester hydrolysis. [Link]
    

    • 

  • 

    Chemistry Steps  (2020). Ester Hydrolysis: Acid and Base-Catalyzed Mechanism. [Link]
    

    • 

  • 

    OperaChem  (2024). Saponification-Typical procedures. [Link]
    

    • 

  • 

    StudySmarter . Base Catalysed Ester Hydrolysis: Mechanism & Procedure. [Link]
    

    • 

  • 

    Master Organic Chemistry  (2022). Basic Hydrolysis of Esters – Saponification. [Link]
    

    • 

  • 

    Reddit r/Chempros  (2024). Hydrolysis product troubleshooting. [Link]
    

    • 

  • 

    Journal of the Indian Chemical Society  (2012). Effect of some pyridinium based compounds on the hydrolysis of carboxylate ester. [Link]
    

    • 

  • 

    Journal of the Tennessee Academy of Science  (1972). The Qualitative and Quantitative Determination of the Esters by Alkaline Hydrolysis and Gas Chromatographic Analysis of the Liberated Alcohol. [Link]
    

    • 

  • 

    University of Calgary . Hydrolysis of Esters. [Link]
    

    • 

  • 

    The Journal of Organic Chemistry  (2016). Regioselective Functionalization of 3-Hydroxy-pyridine Carboxylates by Neighboring Group Assistance. [Link]
    

    • 

  • 

    Chemistry LibreTexts  (2022). 15.9: Hydrolysis of Esters. [Link]
    

    • 

  • 

    Reddit r/Chempros  (2025). Why are my ester hydrolysis not working. [Link]
    

    • 

  • 

    Chemical Communications  (2019). Unwanted hydrolysis or α/β-peptide bond formation: how long should the rate-limiting coupling step take?. [Link]
    

    • 

  • 

    ResearchGate  (2017). How can I hydrolyze an ester on a pyridine ring and isolate the resulting pyridine carboxylic acid hydrochloride?. [Link]
    

    • 

  • 

    Science Discussions  (2012). Mechanisms of Ester hydrolysis. [Link]
    

    • 

  • 

    RSC Publishing  (2016). Acid-catalyzed carboxylic acid esterification and ester hydrolysis mechanism.... [Link]
    

    • 

  • 

    YouTube  (2016). Ester Hydrolysis Reaction Mechanism - Acid Catalyzed & Base Promoted Organic Chemistry. [Link]
    

    • 

  • 

    Molecules  (2019). Pyridine-2,6-Dicarboxylic Acid Esters (pydicR2) as O,N,O-Pincer Ligands in CuII Complexes. [Link]
    

    • 

  • 

    Dalal Institute . Hydrolysis of Esters and Amides. [Link]
    

    • 

  • 

    Quora  (2019). How to speed up the saponification reaction of esters with aqueous alkali (temperature<100°C). [Link]
    

    • 

  • 

    YouTube  (2021). Hydrolysis of esters - Mechanisms. [Link]
    

    • 

  • 

    ResearchGate  (2015). Any advice about the stability of ester and carbamate containing compounds?. [Link]
    

    • 

  • 

    Caltech . Saponification Protocol. [Link]
    

    • 

  • 

    Saponification of Esters . 13 Saponification of Esters. [Link]
    

    • 

  • 

    Scribd . Saponification. [Link]
    

    • 

  • 

    Journal of the Chemical Society B: Physical Organic  (1969). Transmission of substituent effects in pyridines. Part III. A comparison of the pyridine nitrogen and aromatic nitro-groups by ester hydrolysis. [Link]
    

    • 

  • 

    Analytical Chemistry  (1946). Qualitative Determination of Carboxylic Esters. [Link]
    

    • 

  • 

    YouTube  (2022). Ester to carboxylic acid- Saponification mechanism and Rxn setup. [Link]
    

    • 

  • 

    Chemguide . Hydrolysing Esters. [Link]
    

    • 

  • 

    Polymers  (2022). Comparative Investigation of the Hydrolysis of Charge-Shifting Polymers Derived from an Azlactone-based Polymer. [Link]
    

    • 

  • 

    Organic Chemistry Tutor  (2023). Saponification of Esters. [Link]
    

    • 

  • 

    Molecules  (2015). Direct Aminolysis of Ethoxycarbonylmethyl 1,4-Dihydropyridine-3-carboxylates. [Link]
    

    • 

  • 

    Chemistry LibreTexts  (2023). Saponification. [Link]
    

    • 

  • 

    Organic Chemistry Portal . Pyridine synthesis. [Link]
    

    • 

  • 

    Chemistry LibreTexts  (2021). 6.7: Hydrolysis of Thioesters, Esters, and Amides. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Purification of zwitterionic pyridine amino acids by ion-exchange chromatography

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Topic:  Ion-Exchange Chromatography (IEC) for Zwitterionic Pyridine Amino Acids
Role:  Senior Application Scientist
Status:  System Operational


Introduction: The "Charge Trap" Strategy


Welcome to the technical support hub for the purification of pyridine-based amino acids (e.g., pyridylalanine, picolinic acid derivatives). These molecules present a unique "double-edged" challenge:


    

  • 

    Zwitterionic Nature:  They possess both acidic (carboxylic) and basic (amine + pyridine) groups, meaning their net charge flips entirely based on pH.
    

    • 

  • 

    Pyridine Hydrophobicity:  The aromatic ring introduces secondary hydrophobic interactions that often lead to peak tailing on standard ion-exchange resins.
    

    • 



This guide moves beyond generic protocols to focus on the "Charge Trap"  method—forcing the molecule into a cationic state to bind, then swinging the pH to release it.


Module 1: Strategic Resin Selection & pH Mapping


The Core Logic


To purify a zwitterionic pyridine amino acid, you must operate away from its isoelectric point (pI).


    

  • 

    Target Molecule pKa Profile: 
    

      

    • 

      
-Carboxylic Acid: pKa ~2.0

      • 

    • 

      Pyridine Nitrogen:  pKa ~5.2 – 5.8 (The critical "switch")
      

      • 

    • 

      
-Amine: pKa ~9.5

      • 

    

    • 

  • 

    Strategy:  Use Strong Cation Exchange (SCX) .
    

      

    • 

      At pH < 2.0 , both the pyridine nitrogen and the 

      
-amine are protonated (

      
      ), and the carboxyl group is protonated/neutral (

      
      ). Net Charge: +2 . This ensures strong binding to SCX resins.

      • 

    

    • 



Resin Recommendations


Resin TypeProduct ExamplesWhy Use This?Watch Out For
Strong Cation Exchange (SCX) Dowex 50W-X8, Amberlite IR-120, SP Sepharose Fast FlowGold Standard.  Maintains capacity at low pH (1-2) where pyridine AAs are most cationic.High cross-linkage (X8) can slow kinetics for larger derivatives. Use X4 for bulky analogs.
Mixed-Mode Cation Primesep 100, Oasis MCXCombines cation exchange with hydrophobic interaction.Excellent for separating pyridine AAs from inorganic salts, but elution requires organic modifiers.
Weak Cation Exchange (WCX) CM Sepharose, Amberlite IRC-50Not Recommended. Loses capacity below pH 4.0, exactly when you need the pyridine AA to bind.


Visualizing the Charge State






ChargeState


cluster_legend

Charge State vs. pH


low_ph

pH 1.0 - 2.0
(Cationic Form +2)
BINDS TO SCX


mid_ph

pH 5.0 - 6.0
(Transition/Zwitterion)
WEAK/NO BINDING


low_ph->mid_ph


Add Base
(Deprotonate COOH)


high_ph

pH > 9.0
(Anionic Form -1)
ELUTES/FLOW THROUGH


mid_ph->high_ph


Add Base
(Deprotonate Pyr-NH+)





Figure 1: The pH-dependent charge states of a generic pyridine amino acid. Effective purification requires loading in the Green zone and eluting in the Red zone.


Module 2: The "pH Swing" Protocol


User Query: "My pyridine amino acid flows through the column even though I'm using a cation exchanger. What is wrong?"


Diagnosis:  You are likely loading at a pH too close to the pyridine pKa (~5.2). At pH 4-5, the molecule is partially zwitterionic and binds poorly.


Corrective Protocol: The Acid-Load / Base-Elute Cycle


Step 1: Preparation 


    

  • 

    Resin:  Dowex 50W-X8 (Hydrogen form) or SP Sepharose.
    

    • 

  • 

    Sample Prep:  Dissolve crude sample in 0.1 M HCl  (pH ~1). Crucial: Ensure sample conductivity is < 10 mS/cm if using Sepharose; for Dowex, higher ionic strength is tolerable but not ideal.
    

    • 



Step 2: Loading (The Trap) 


    

  • 

    Load the acidified sample onto the column.
    

    • 

  • 

    Mechanism:  The Pyridine-N and 

    
-NH2 are fully protonated. The molecule binds tightly to the sulfonate groups of the resin.

    • 



Step 3: Washing 


    

  • 

    Wash with 0.01 M HCl  (3-5 Column Volumes).
    

    • 

  • 

    Purpose: Removes non-basic impurities, sugars, and inorganic anions.
    

    • 



Step 4: Elution (The Release) 


    

  • 

    Option A (Volatile Buffer - Recommended):  Elute with 1.0 M - 2.0 M NH₄OH (Ammonia)  or Pyridine.
    

      

    • 

      Why: As the pH rises above 9, the pyridine and amine deprotonate. The molecule becomes anionic (

      
) and is repelled by the resin.

      • 

    • 

      Benefit: Ammonia can be evaporated, leaving salt-free product.
      

      • 

    

    • 

  • 

    Option B (Displacement):  Elute with 1.0 M - 2.0 M HCl .
    

      

    • 

      Why: Mass action displacement by 

      
 ions.

      • 

    • 

      Drawback: Leaves product as a hydrochloride salt; requires further desalting.
      

      • 

    

    • 



Module 3: Troubleshooting & FAQs


Issue 1: Peak Tailing & Broadening


Q: "My peaks are extremely broad and tailing. I'm losing resolution."


Root Cause: 


    

  • 

    Hydrophobic Adsorption:  The pyridine ring is interacting hydrophobically with the polystyrene backbone of the resin (common in Dowex/Amberlite).
    

    • 

  • 

    Slow Kinetics:  High cross-linking (e.g., 8% or X8) slows diffusion of bulky pyridine derivatives.
    

    • 



Solution: 


    

  • 

    Add Organic Modifier:  Add 10-20% Ethanol or Acetonitrile  to your elution buffer. This disrupts the hydrophobic interaction between the pyridine ring and the resin matrix.
    

    • 

  • 

    Switch Resin:  Move to a lower cross-linked resin (e.g., Dowex 50W-X4 ) or a hydrophilic matrix (e.g., SP Sepharose ) which has no aromatic backbone to cause interference.
    

    • 



Issue 2: Precipitation on Column


Q: "The column pressure spiked, and flow stopped during elution."


Root Cause: Isoelectric Precipitation.  Zwitterions have minimum solubility at their pI. During the pH swing (from pH 1 to pH 10), the column environment passes exactly through the pI of your molecule. If the concentration is too high, it precipitates.


Solution: 


    

  • 

    Decrease Load:  Reduce sample load to <10 mg/mL resin capacity.
    

    • 

  • 

    Faster pH Transition:  Use a Step Gradient  (0% to 100% Elution Buffer) rather than a linear gradient. This forces the local pH to jump over the pI region quickly, minimizing the time the molecule spends in its least soluble state.
    

    • 



Issue 3: Low Recovery


Q: "I loaded 100mg but only recovered 40mg. Where is it?"


Root Cause:  Irreversible binding due to Pi-Pi stacking (Pyridine ring <-> Resin aromatic ring).


Solution: 


    

  • 

    Regenerate:  Wash the column with 1 M NaOH + 30% Isopropanol .
    

    • 

  • 

    Prevention:  Ensure your elution buffer contains at least 10% organic solvent (MeOH/EtOH) to suppress these secondary interactions.
    

    • 



Module 4: Decision Logic for Troubleshooting






Troubleshooting


Start

Problem Detected


Issue1

No Binding
(Flow Through)


Start->Issue1




Issue2

Peak Tailing


Start->Issue2




Issue3

Precipitation/Clogging


Start->Issue3




Sol1

Check Load pH.
Must be < pH 2.0


Issue1->Sol1




Sol2

Add 10-20% Ethanol
to Elution Buffer


Issue2->Sol2




Sol3

Use Step Gradient
to jump over pI


Issue3->Sol3







Figure 2: Rapid diagnostic tree for common purification failures.


References


    

  • 

    Cytiva.  (2024). Ion Exchange Chromatography: Principles and Methods.[1][2][3][4] Cytiva Handbooks. Link
    

    • 

  • 

    Sigma-Aldrich.  (2025). Ion Exchange Chromatography Troubleshooting Guide. MilliporeSigma Technical Library. Link
    

    • 

  • 

    Sielc Technologies.  (2024). HPLC Separation of Pyridinecarboxylic Acids. Application Notes.[2][5][6][7] Link
    

    • 

  • 

    Ostapova, E. V., et al.  (2023). Equilibrium Constants of Pyridinecarboxylic Acid Sorption from Aqueous Solutions by Dowex 50 Cation Exchangers. ResearchGate. Link
    

    • 

  • 

    Agilent Technologies.  (2025). Ion Exchange Chromatography for Biomolecules: Method Development and Troubleshooting. Agilent Technical Overviews. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Navigating Amide Couplings with Sterically Hindered Pyridine Acids

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Welcome to our dedicated technical support center for researchers, chemists, and drug development professionals. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to address the specific challenges encountered when performing amide coupling reactions with sterically hindered pyridine carboxylic acids. Our goal is to equip you with the scientific understanding and practical protocols necessary to overcome low coupling efficiencies and achieve your synthetic targets.


Introduction: The Challenge of Hindered Pyridine Acids


Pyridine carboxylic acids are prevalent scaffolds in medicinal chemistry and materials science. However, the introduction of bulky substituents, particularly adjacent to the carboxylic acid or the nitrogen atom, presents significant synthetic hurdles. This steric hindrance can impede the approach of the amine nucleophile and slow down the rate-limiting activation step, often leading to low yields, incomplete reactions, and the formation of undesired byproducts. This guide will walk you through a systematic approach to troubleshooting these challenging coupling reactions.


Troubleshooting Guide: Low Coupling Efficiency


Here, we address specific issues you might be facing in the lab, offering probable causes and actionable solutions grounded in mechanistic principles.


Problem 1: My reaction shows little to no product formation, even after extended reaction times.


Possible Causes: 


    

  • 

    Inadequate Carboxylic Acid Activation:  The steric bulk around the carboxylic acid is likely preventing efficient activation by your chosen coupling reagent. Standard reagents like DCC or EDC are often insufficient for these substrates.[1]
    

    • 

  • 

    Reduced Amine Nucleophilicity:  If your amine is also sterically hindered or electronically deactivated, its ability to attack the activated acid is compromised.[1]
    

    • 

  • 

    Suboptimal Reaction Conditions:  Factors such as solvent choice, temperature, and concentration can have a profound impact on the reaction rate.[1][2]
    

    • 



Solutions & Scientific Rationale: 


    

  • 

    Employ a More Potent Coupling Reagent:  For sterically demanding couplings, onium salt-based reagents are generally the preferred choice due to their ability to form highly reactive activated esters.[1]
    

      

    • 

      Uronium/Aminium Salts:  Reagents like HATU, HBTU, and HCTU generate highly reactive OAt or OBt active esters.[1] HATU is often considered the gold standard for many difficult couplings.[1][3] The pyridine nitrogen in the HOAt leaving group of HATU can provide anchimeric assistance, further accelerating the coupling reaction.[3]
      

      • 

    • 

      Phosphonium Salts:  Reagents such as PyBOP and PyAOP are also excellent for hindered substrates.[2] A key advantage of phosphonium reagents is that they do not cause guanidinylation of the amine, a potential side reaction with uronium salts, especially when the coupling is slow.
      

      • 

    • 

      Acyl Fluoride Generation:  In particularly challenging cases, converting the carboxylic acid to an acyl fluoride in situ can be highly effective. Reagents like TFFH or BTFFH can generate these highly reactive intermediates, which then readily couple with the amine.[2][4] This method has proven successful for coupling sterically hindered substrates where other standard methods have failed.[4]
      

      • 

    

    • 

  • 

    Optimize Reaction Parameters: 
    

      

    • 

      Solvent:  Aprotic polar solvents like N,N-dimethylformamide (DMF) or N-methyl-2-pyrrolidone (NMP) are generally good choices as they can help to solvate the reactants and intermediates effectively.[2][5]
      

      • 

    • 

      Temperature:  While many couplings are performed at room temperature, gentle heating (e.g., to 40-60 °C) can provide the necessary activation energy to overcome the steric barrier.[5] However, be mindful that elevated temperatures can also increase the risk of side reactions and racemization if chiral centers are present.[2]
      

      • 

    • 

      Concentration:  Ensure the reaction is not too dilute. A higher concentration (e.g., 0.1-0.5 M) can favor the bimolecular coupling reaction.[5]
      

      • 

    

    • 



Problem 2: I'm observing the formation of a significant amount of a byproduct that I suspect is an N-acylurea.


Possible Cause: 


    

  • 

    Carbodiimide-Mediated Rearrangement:  This is a classic side reaction when using carbodiimide coupling reagents like DCC or DIC. The highly reactive O-acylisourea intermediate can rearrange to a more stable N-acylurea, especially if the subsequent nucleophilic attack by the amine is slow due to steric hindrance.[2]
    

    • 



Solutions & Scientific Rationale: 


    

  • 

    Incorporate an Additive:  The addition of a nucleophilic additive like 1-hydroxybenzotriazole (HOBt) or 1-hydroxy-7-azabenzotriazole (HOAt) can mitigate this side reaction.[6] These additives intercept the O-acylisourea intermediate to form a more stable active ester (OBt or OAt ester), which is less prone to rearrangement but still sufficiently reactive to couple with the amine.[6]
    

    • 

  • 

    Switch to a Non-Carbodiimide Reagent:  The most effective way to avoid N-acylurea formation is to use a different class of coupling reagent altogether. Onium salt-based reagents (e.g., HATU, PyBOP) or acyl halide-forming reagents do not proceed through an O-acylisourea intermediate and therefore cannot form this byproduct.
    

    • 



Problem 3: My reaction is messy, with multiple unidentified side products, making purification difficult.


Possible Causes: 


    

  • 

    Side Reactions of the Pyridine Ring:  Under certain conditions, the pyridine ring itself can be reactive. For example, when using thionyl chloride to form the acid chloride of picolinic acid, chlorination of the pyridine ring has been observed.[7][8]
    

    • 

  • 

    Guanidinylation of the Amine:  If you are using a uronium-based coupling reagent (like HBTU or HATU) in excess, and the coupling is slow, the reagent can react with the amine to form a guanidinium byproduct.
    

    • 

  • 

    Decomposition of Reagents or Substrates:  Extended reaction times at elevated temperatures can lead to the degradation of sensitive functional groups on your substrates or the coupling reagents themselves.
    

    • 



Solutions & Scientific Rationale: 


    

  • 

    Choose Milder Activation Methods:  Avoid harsh reagents like thionyl chloride if you observe unwanted reactions on the pyridine ring. Instead, opt for modern coupling reagents that operate under milder conditions.[6]
    

    • 

  • 

    Control Stoichiometry and Order of Addition:  When using uronium reagents, it is crucial to control the stoichiometry and order of addition. Pre-activating the carboxylic acid for a short period before adding the amine can help to minimize the opportunity for the coupling reagent to react directly with the amine.
    

    • 

  • 

    Monitor Reaction Progress:  Closely monitor the reaction by a suitable analytical technique like TLC, LC-MS, or NMR.[9][10] This will allow you to determine the optimal reaction time and avoid unnecessary heating or prolonged exposure to reactive reagents, which can lead to decomposition.[9][10]
    

    • 



Frequently Asked Questions (FAQs)


Q1: What is the best "go-to" coupling reagent for a sterically hindered pyridine acid? 


While there is no single "best" reagent for all situations, HATU  is an excellent starting point for challenging couplings.[11] Its high reactivity, coupled with the ability of the HOAt leaving group to suppress racemization and accelerate the reaction, makes it a robust choice for many hindered systems.[3]


Q2: How can I monitor the progress of these difficult coupling reactions? 


Quantitative reaction monitoring is crucial for optimizing these challenging reactions.[12]


    

  • 

    LC-MS (Liquid Chromatography-Mass Spectrometry):  This is often the most informative technique, allowing you to track the consumption of starting materials and the formation of the desired product and any byproducts.
    

    • 

  • 

    TLC (Thin Layer Chromatography):  A quick and easy way to get a qualitative sense of the reaction's progress.
    

    • 

  • 

    NMR (Nuclear Magnetic Resonance) Spectroscopy:  Can be used to monitor the reaction in situ or by taking aliquots over time.[9] ¹⁹F NMR can be particularly useful if you are forming an acyl fluoride intermediate.[9]
    

    • 



Q3: Are there any alternatives to traditional coupling reagents for forming these amide bonds? 


Yes, for particularly stubborn cases, you might consider alternative synthetic strategies:


    

  • 

    Acyl Chloride/Fluoride Route:  Preparing the acyl chloride or fluoride from the carboxylic acid and then reacting it with the amine can be a highly effective, albeit a two-step, process.[13][14] Using milder reagents like oxalyl chloride or a fluorinating agent like TFFH is preferable to harsher conditions.[4][6]
    

    • 

  • 

    Mixed Anhydride Method:  This involves activating the carboxylic acid by forming a mixed anhydride, for example, with isobutyl chloroformate. This method can be effective but may suffer from regioselectivity issues.
    

    • 



Q4: Can the choice of base influence the reaction outcome? 


Absolutely. A non-nucleophilic, sterically hindered base is typically required.


    

  • 

    N,N-Diisopropylethylamine (DIPEA or Hünig's base):  This is the most commonly used base for onium salt-mediated couplings. Its steric bulk prevents it from acting as a competing nucleophile.
    

    • 

  • 

    2,4,6-Collidine:  A slightly weaker base than DIPEA, it can be beneficial in cases where racemization is a significant concern.[15]
The choice of base is important in peptide coupling reactions.[14]
    

    • 



Data & Protocols


Table 1: Recommended Coupling Reagents for Hindered Pyridine Acids


Reagent ClassExample ReagentKey AdvantagesPotential Drawbacks
Uronium/Aminium HATU, HCTUHigh reactivity, fast reaction times, low racemization.[1]Can cause guanidinylation of the amine.
Phosphonium PyBOP, PyAOPExcellent for hindered substrates, no guanidinylation.[2]---
Carbodiimide + Additive DIC/HOAtCost-effective.Can still be sluggish for very hindered substrates.
Acyl Fluoride Forming TFFH, BTFFHVery high reactivity for the most challenging cases.[2][4]Reagents can be moisture-sensitive.


Experimental Protocol: General Procedure for HATU-Mediated Coupling of a Hindered Pyridine Acid


This protocol provides a robust starting point for your optimization efforts.


    

  • 

    Reaction Setup:  To an oven-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add the sterically hindered pyridine carboxylic acid (1.0 equiv.) and a suitable anhydrous aprotic solvent (e.g., DMF, to a concentration of 0.1-0.2 M).
    

    • 

  • 

    Reagent Addition:  Add HATU (1.1 equiv.) and a non-nucleophilic base such as DIPEA (2.0 equiv.) to the solution.
    

    • 

  • 

    Pre-activation:  Stir the mixture at room temperature for 10-15 minutes. You may observe a color change, which can be indicative of active ester formation.
    

    • 

  • 

    Amine Addition:  Add the amine (1.0-1.2 equiv.) to the reaction mixture.
    

    • 

  • 

    Reaction Monitoring:  Stir the reaction at room temperature and monitor its progress by LC-MS or TLC. If the reaction is sluggish, it can be gently heated to 40-50 °C.
    

    • 

  • 

    Workup:  Once the reaction is complete (or has reached a plateau), dilute the mixture with an organic solvent like ethyl acetate. Wash the organic layer sequentially with a weak acid (e.g., 1M HCl or saturated NH₄Cl), saturated aqueous NaHCO₃, and brine.
    

    • 

  • 

    Purification:  Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel.
    

    • 



Visualizing the Troubleshooting Process


A logical workflow can simplify the process of troubleshooting difficult coupling reactions.






Troubleshooting_Workflow


Start

Low Coupling Yield with
Hindered Pyridine Acid


Check_Reagent

Is the coupling reagent potent enough?
(e.g., HATU, PyBOP)


Start->Check_Reagent




Check_Conditions

Are reaction conditions optimized?
(Solvent, Temp, Concentration)


Check_Reagent->Check_Conditions


No


Upgrade_Reagent

Switch to a more powerful reagent:
HATU, PyAOP, or TFFH


Check_Reagent->Upgrade_Reagent


Yes


Check_Byproducts

Are major byproducts observed?
(N-acylurea, Guanidinylation)


Check_Conditions->Check_Byproducts


No


Optimize_Conditions

Adjust parameters:
- Use DMF or NMP
- Gently heat (40-60°C)
- Increase concentration


Check_Conditions->Optimize_Conditions


Yes


Change_Strategy

Modify protocol:
- Use additive (HOAt)
- Switch to Phosphonium reagent
- Consider acyl fluoride route


Check_Byproducts->Change_Strategy


Yes


Monitor_Reaction

Monitor progress closely
(LC-MS, NMR)


Check_Byproducts->Monitor_Reaction


No


Upgrade_Reagent->Check_Conditions




Optimize_Conditions->Check_Byproducts




Change_Strategy->Monitor_Reaction







Caption:  A decision-making workflow for troubleshooting low-yield couplings.


References


    

  • 

    Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606-631. [Link]
    

    • 

  • 

    Valeur, E., & Bradley, M. (2008). Amide bond formation: beyond the myth of coupling reagents. Luxembourg Bio Technologies. [Link]
    

    • 


  • 

    Royal Society of Chemistry. (2008). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews. [Link]
    

    • 

  • 

    Agudo-Álvarez, S., et al. (2022). The amide group and its preparation methods by acid-amine coupling reactions: an overview. ResearchGate. [Link]
    

    • 

  • 

    HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]
    

    • 





  • 

    Organic Chemistry Portal. (n.d.). Amide synthesis by acylation. [Link]
    

    • 

  • 

    National Center for Biotechnology Information. (2025). Synthesis and meta-Amination of Pyridines via Multicomponent Cascade Reaction. [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Optimization of Conditions for the Preparation of Coupled Pyridine 2a. [Link]
    

    • 

  • 

    Aapptec Peptides. (n.d.). Coupling Reagents. [Link]
    

    • 

  • 

    ResearchGate. (2022). Optimization of reaction condition for synthesis of functionalized pyridine (4 a). [Link]
    

    • 


  • 

    National Center for Biotechnology Information. (n.d.). Three-Component Coupling Sequence for the Regiospecific Synthesis of Substituted Pyridines. [Link]
    

    • 

  • 

    UVicSpace. (2021). Analytical techniques for reaction monitoring, mechanistic investigations, and metal complex discovery. [Link]
    

    • 

  • 

    ChemRxiv. (n.d.). Computer Vision as a New Paradigm for Monitoring of Solution and Solid Phase Peptide Synthesis. [Link]
    

    • 

  • 

    Reddit. (2023). Choosing amide coupling agent. [Link]
    

    • 


  • 

    Royal Society of Chemistry. (2015). A protocol for amide bond formation with electron deficient amines and sterically hindered substrates. Organic & Biomolecular Chemistry. [Link]
    

    • 

  • 

    National Center for Biotechnology Information. (2015). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. [Link]
    

    • 

  • 

    Spring Group. (2016). The reductive cleavage of picolinic amides. [Link]
    

    • 

  • 

    ResearchGate. (2025). Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. [Link]
    

    • 

  • 

    PubMed. (2014). The Synthesis of Sterically Hindered Amides. [Link]
    

    • 

  • 

    National Center for Biotechnology Information. (2022). Predicting relative efficiency of amide bond formation using multivariate linear regression. [Link]
    

    • 

  • 

    Han, S.-Y., & Kim, Y.-A. (2004). Recent development of peptide coupling reagents in organic synthesis. Tetrahedron, 60(11), 2447-2467. [Link]
    

    • 

  • 

    ResearchGate. (2025). The Synthesis of Sterically Hindered Amides. [Link]
    

    • 

  • 

    Fisher Scientific. (n.d.). Amide Synthesis. [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Synthesis and structural characterisation of amides from picolinic acid and pyridine-2,6-dicarboxylic acid. [Link]
    

    • 

  • 

    CHIMIA. (2014). View of The Synthesis of Sterically Hindered Amides. [Link]
    

    • 


  • 

    PubMed. (2007). Efficient peptide coupling involving sterically hindered amino acids. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Palladium Removal for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid

                    

                                        
 

                                        

                                            
[1]
Ticket ID:  PD-REM-ZWIT-001
Status:  Open
Priority:  Critical (ICH Q3D Compliance)
Assigned Specialist:  Senior Application Scientist, Separation Technologies
Executive Summary & Diagnosis
The Problem: 
You are attempting to remove Palladium (Pd) impurities from 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid . Standard silica chromatography is failing, and recrystallization is yielding material with residual Pd above 100 ppm.
The Root Cause: "The Chelation Trap" 
Your molecule is not just a substrate; it is a tridentate ligand .
  • 

    Pyridine Nitrogen:  A classic soft donor for Pd(II).
    

    • 

  • 

    Aminomethyl Group:  A primary amine providing strong sigma donation.
    

    • 

  • 

    Carboxylic Acid:  At neutral pH, the carboxylate anion can act as an X-type ligand.
    

    • 

Together, these functional groups form a stable "pincer-like" complex with Palladium, rendering standard adsorption methods (like charcoal or unmodified silica) ineffective because the Pd-Product binding constant (
Strategic Solution: Functionalized Scavengers
For zwitterionic, highly polar molecules where solubility is restricted to water or polar organic solvents (MeOH, DMSO), Functionalized Silica Scavengers  are the industry standard. They offer a chemical affinity (
Recommended Scavenger Matrix
Scavenger TypeFunctional GroupMechanismRecommendation LevelWhy?
SiliaMetS® Thiourea ThioureaChelationHigh Excellent for Pd removal in the presence of amines/pyridines. The S-donor competes effectively against the pyridine nitrogen.
SiliaMetS® DMT DimercaptotriazineChelationCritical The "Heavy Lifter." Use if initial Pd > 1000 ppm.[1][2] Extremely high affinity but higher cost.
SiliaMetS® Thiol PropylthiolBindingModerate Good general scavenger, but sometimes blocked by strong amine coordination in the substrate.
Activated Carbon N/AAdsorptionLow Non-specific. High risk of yield loss for polar/zwitterionic compounds due to pore trapping.
Decision Framework (Visualized)
The following logic gate helps you select the correct scavenger and conditions based on your crude material's status.


ScavengerSelectionStartStart: Crude Material AnalysisSolubilityCheckIs Product Soluble inMeOH, THF, or MeCN?Start->SolubilityCheckWaterSolubleIs Product Water Soluble?SolubilityCheck->WaterSolubleNoPdLevelInitial Pd Concentration?SolubilityCheck->PdLevelYesSolventModAdd Co-solvent (MeOH/H2O)Adjust pH to 4-6WaterSoluble->SolventModYesThioureaSelect: SiliaMetS® Thiourea(Best Balance)PdLevel->Thiourea< 500 ppmDMTSelect: SiliaMetS® DMT(High Affinity)PdLevel->DMT> 500 ppmCarbonSelect: Activated Carbon(Only if Cost is Critical)PdLevel->CarbonBudget ConstraintProcessBatch Mode:50°C, 4-12 HoursThiourea->ProcessDMT->ProcessCarbon->ProcessSolventMod->PdLevel
Figure 1: Decision tree for selecting the appropriate scavenging strategy based on solubility and initial impurity load.
Optimized Experimental Protocol
Context:  This protocol is designed for Batch Mode  scavenging. This is preferred over flow cartridges for this specific substrate because the zwitterionic nature often requires longer residence times (equilibration) to break the Pd-Pyridine complex.
Materials
  • 

    Crude Product:  6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid.
    

    • 

  • 

    Solvent:  Methanol (preferred) or Methanol/Water (9:1) if solubility is poor.[3]
    

    • 

  • 

    Scavenger:  SiliaMetS® Thiourea (Loading ~1.2 mmol/g).
    

    • 

Step-by-Step Procedure
  • 

    Dissolution (Critical): 
    

    • 

      Dissolve the crude product in Methanol (10-20 volumes).
      

      • 

    • 

      Troubleshooting: If the solution is cloudy, add Water dropwise until clear. If the compound is zwitterionic and insoluble, adjust pH slightly to 4-5 using Acetic Acid to protonate the amine and break zwitterionic lattice energy. Do not exceed pH 8 , as silica backbones degrade in alkaline conditions.
      

      • 

    • 

  • 

    Scavenger Addition: 
    

    • 

      Calculate Pd load (assume 5% wt/wt if unknown, or use ICP data).
      

      • 

    • 

      Add 4 equivalents  of Scavenger relative to the residual Palladium (not the product).
      

      • 

    • 

      Rule of Thumb: If Pd content is unknown, add 50% wt/wt of scavenger relative to the crude mass for a first pass.
      

      • 

    • 

  • 

    Incubation: 
    

    • 

      Heat the slurry to 50°C . Thermal energy is required to overcome the activation energy of ligand exchange (breaking the Pd-Pyridine bond).
      

      • 

    • 

      Stir for 4 to 12 hours .
      

      • 

    • 

  • 

    Filtration: 
    

    • 

      Cool to room temperature.[2]
      

      • 

    • 

      Filter through a 0.45 µm PTFE or Nylon membrane (or a fine Celite pad) to remove the silica.
      

      • 

    • 

      Note: Ensure the filtrate is clear. Any turbidity suggests silica fines (colloidal silica) which can carry Pd into the final product.
      

      • 

    • 

  • 

    Analysis: 
    

    • 

      Evaporate solvent and analyze via ICP-MS.
      

      • 

    • 

Troubleshooting & FAQs
Q1: I treated the sample, but Pd levels are still high (>500 ppm). Why?
A:  This is likely a kinetic  issue. The Pd-Pyridine bond is thermodynamically stable.
  • 

    Fix 1:  Increase temperature to reflux (65°C for MeOH).
    

    • 

  • 

    Fix 2:  Switch to SiliaMetS® DMT . The dimercaptotriazine ligand has a higher binding constant than thiourea.
    

    • 

  • 

    Fix 3:  Check your solvent.[3][4] If the product is aggregating (micelles), Pd might be trapped inside. Dilute the reaction.
    

    • 

Q2: My product yield dropped significantly after scavenging.
A:  Your product might be adsorbing to the silica surface via non-specific binding (silanol interactions).
  • 

    Fix:  Add 1-5% Triethylamine (TEA)  or Ammonium Hydroxide  to the solvent during the wash step of the filtration. This "deactivates" the silanols and releases your amine-containing product.
    

    • 

      Caution: Do not use high pH during the scavenging phase, only the wash phase, to avoid degrading the silica.
      

      • 

    • 

Q3: The filtrate is still colored (dark/brown).
A:  You likely have Colloidal Palladium  (Pd(0) nanoparticles) rather than Pd(II) salts.
  • 

    Fix:  Functionalized silica captures Pd(II) well but struggles with Pd(0) nanoparticles. Add a Celite filtration step before the scavenger treatment to remove bulk Pd(0), or use a scavenger specifically doped for Pd(0) oxidation (rare). Alternatively, stir with activated carbon for 30 mins before the silica treatment.
    

    • 

Q4: Can I use ion exchange resins instead?
A:  Risky. Since your molecule is zwitterionic (contains both (+) and (-) charges), it will likely bind to both Cation and Anion exchange resins, leading to massive yield loss. Metal-specific scavengers (Thiourea/DMT) operate via coordination chemistry, not ionic interaction, making them orthogonal to your product's charge.
Data Summary: Scavenger Efficiency
Simulated data based on typical aminopyridine purification profiles [1, 2].
ScavengerInitial Pd (ppm)Final Pd (ppm)Yield Recovery (%)Solvent System
Control (Celite) 2500180098%MeOH
Activated Carbon 250040075%MeOH
SiliaMetS® Thiol 250015092%MeOH/H2O
SiliaMetS® Thiourea 2500< 20 95%MeOH/H2O
SiliaMetS® DMT 2500< 5 94%MeOH/H2O
References
  • 

    Garrett, C. E., & Prasad, K.  (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients Produced by Pd-Catalyzed Reactions. Advanced Synthesis & Catalysis, 346(8), 889–900. Link
    

    • 

  • 

    SiliCycle Inc.  (n.d.). SiliaMetS® Metal Scavengers User Guide. Retrieved from SiliCycle Application Notes. Link
    

    • 

  • 

    ICH Expert Working Group.  (2019). ICH Q3D(R1) Guideline for Elemental Impurities. International Council for Harmonisation. Link
    

    • 

  • 

    Welch, C. J., et al.  (2005). Adsorbent Screening for Metal Impurity Removal in Pharmaceutical Process Research. Organic Process Research & Development, 9(2), 198–205. Link
    

    • 

Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: Handling Hygroscopic Hydrochloride Salts of Aminomethyl Pyridines

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Current Status:  Operational
Ticket Topic:  Troubleshooting deliquescence, stoichiometry errors, and purification of Aminomethyl Pyridine (AMP) HCl salts.
Assigned Specialist:  Senior Application Scientist


Introduction: The "Dual-Basic" Challenge


Aminomethyl pyridines (AMPs) present a unique challenge compared to standard aliphatic amines. They possess two basic nitrogen centers:


    

  • 

    The Exocyclic Primary Amine:  High basicity (

    
).[1]

    • 

  • 

    The Pyridine Ring Nitrogen:  Moderate basicity (

    
).

    • 



The Core Problem:  When converting these to hydrochloride salts, you often aim for the monohydrochloride  (protonating the primary amine) or the dihydrochloride  (protonating both). However, the lattice energy of these salts is frequently insufficient to overcome the hydration energy. The result is a highly hygroscopic  solid that rapidly absorbs atmospheric moisture, leading to "deliquescence" (dissolving in its own absorbed water) and stoichiometry errors (e.g., weighing 100 mg of solid but only adding 80 mg of active compound).


Module 1: Immediate Handling & Storage (Tier 1 Support)


User Complaint: "I opened the bottle and the powder turned into a sticky paste within minutes."


The Protocol: The "Dry Chain" of Custody


You must treat AMP-HCl salts like organometallic reagents, not standard organic salts.


    

  • 

    Primary Storage:  Always store in a desiccator containing active desiccant (Phosphorus Pentoxide 

    
 or Indicating Silica Gel).[1]

    • 

  • 

    The "Glove Bag" Rule:  If the humidity in your lab is >40%, do not open the bottle on an open bench. Use a glove bag purged with 

    
 or Ar.[1]

    • 

  • 

    Parafilm is Insufficient:  Use electrical tape or Teflon tape to seal the cap threads under the Parafilm.
    

    • 



Visual Workflow: The Moisture Defense Loop






MoistureDefense


cluster_0

Storage Zone


cluster_1

Handling Zone


cluster_2

Action


Desiccator

Vacuum Desiccator
(P2O5 or Silica)


Freezer

Freezer (-20°C)
*Warm to RT before opening*


Desiccator->Freezer


Long Term


OpenBench

Open Bench
(High Risk)


Desiccator->OpenBench


Only if <30% RH


GloveBag

Inert Gas Bag
(Recommended)


Desiccator->GloveBag


Best Practice


Freezer->Desiccator


Thaw (2 hrs)


Weighing

Weigh by Difference


OpenBench->Weighing


Rapid uptake error!


GloveBag->Weighing




Reaction

Immediate Dissolution


Weighing->Reaction







Figure 1: Decision logic for storage and handling to prevent deliquescence.


Module 2: Weighing & Stoichiometry (Tier 2 Support)


User Complaint: "My reaction yield is >100%" or "The reaction stalled, likely due to incorrect equivalents."


The Issue: Water Mass Illusion


If your AMP-HCl salt has absorbed 10% water by weight, calculating equivalents based on the anhydrous molecular weight (MW) will result in under-loading the reagent.


Troubleshooting Table: Stoichiometry Correction


SymptomDiagnosisVerification StepCorrective Action
Clumpy/Sticky Solid High water content (5-15% w/w).[1]Karl Fischer (KF)  titration (Gold Standard) or qNMR .[1]Dry to constant weight (see Module 4) OR adjust MW calculation based on water %.
Fuming upon opening Excess HCl trapped in lattice.[1]Dissolve in water, check pH. If pH < 3, excess HCl is present.Place in vacuum desiccator over KOH pellets (acid scavenger).
Melting Point Depression Hydrate formation.[1]Compare MP to literature.[1][2] Sharp drop = Impurity/Water.[1]Recrystallize using anhydrous solvents (EtOH/Et2O).[1]


Protocol: Weighing by Difference (Mandatory for Hygroscopic Solids)


Do not weigh the solid directly onto a weigh paper.


    

  • 

    Dry a glass weighing bottle and cap in the oven; cool in a desiccator.
    

    • 

  • 

    Add approx. amount of AMP-HCl to the bottle inside a glove bag/box. Cap immediately.
    

    • 

  • 

    Weigh the capped bottle  (

    
).

    • 

  • 

    Quickly uncap, pour solid into the reaction vessel, and recap immediately.
    

    • 

  • 

    Reweigh the capped bottle  (

    
).

    • 

  • 

    Calculation: 

    
.

    • 



Module 3: Synthesis & Purification (Tier 3 Support)


User Complaint: "I tried to crystallize the salt, but I got an oil/goo that won't solidify."


The Science of "Goo"


This usually happens because:


    

  • 

    Excess HCl:  You used a large excess of HCl, forming the dihydrochloride which is often more hygroscopic and less crystalline than the monohydrochloride.
    

    • 

  • 

    Trapped Solvent:  Water or alcohols are trapped in the lattice.
    

    • 



Protocol: Controlled Salt Formation & Crystallization


Goal:  Target the Monohydrochloride (if possible) or clean Dihydrochloride.


    

  • 

    Dissolution:  Dissolve the free base AMP in a minimum amount of anhydrous Ethanol  or Isopropanol .
    

    • 

  • 

    Acidification:  Add HCl in Dioxane (4M)  or HCl in Ether (2M)  dropwise.[1]
    

      

    • 

      Critical: Monitor pH.[1][3] Stop exactly when wet pH paper touches neutral/slightly acidic (pH 5-6).[1] Do NOT flood with acid.[1]
      

      • 

    

    • 

  • 

    Precipitation: 
    

      

    • 

      If solid forms: Filter under 

      
.[1]

      • 

    • 

      If no solid: Add anhydrous Diethyl Ether  or Hexane  (Antisolvent) dropwise until cloudy.[1]
      

      • 

    • 

      Trick: If it oils out, scratch the glass side with a spatula or add a seed crystal. Sonicate the oil to induce lattice formation.
      

      • 

    

    • 



Visual Workflow: Remediation of "Goo"






Remediation


Start

Starting Material:
Oily/Gooey HCl Salt


Solvent

Dissolve in min. vol.
Hot Ethanol or IPA


Start->Solvent




Cool

Cool to RT


Solvent->Cool




Antisolvent

Add Et2O or EtOAc
until cloudy


Cool->Antisolvent




Decision

Result?


Antisolvent->Decision




Solid

White Precipitate


Decision->Solid


Crystals


Oil

Oils out again


Decision->Oil


Goo


FinalDry

Filter & Vacuum Dry
(40°C, P2O5)


Solid->FinalDry




FixOil

1. Decant solvent
2. Triturate with fresh Et2O
3. Sonicate vigorously


Oil->FixOil




FixOil->Decision







Figure 2: Workflow for converting an oily salt into a handleable solid.


Module 4: Drying & Remediation (Tier 4 Support)


User Complaint: "Can I just put it in the oven to dry?"


WARNING:  Do NOT  heat AMP-HCl salts above 100°C in a standard oven.


    

  • 

    Risk:  Loss of HCl (dissociation) creates the free base, which may sublime or oxidize.
    

    • 

  • 

    Risk:  The dihydrochloride may disproportionate to the monohydrochloride.
    

    • 



Correct Drying Protocol


    

  • 

    Equipment:  Vacuum Oven or High-Vacuum Line (Schlenk).
    

    • 

  • 

    Temperature:  Set to 40-60°C  max.
    

    • 

  • 

    Vacuum:  < 10 mbar.
    

    • 

  • 

    Time:  Dry until constant weight is achieved (two measurements, 1 hour apart, differ by <1%).
    

    • 

  • 

    Desiccant:  Place a tray of KOH pellets in the bottom of the oven to trap liberated HCl and water, preventing corrosion of your pump.
    

    • 



FAQs


Q: How do I determine if I have the Mono- or Dihydrochloride? 
A: Elemental Analysis (CHN)  is best. Alternatively, perform a Chloride Titration  with Silver Nitrate (


).

    

  • 

    Quick Check: Dissolve in water and measure pH.[1]
    

      

    • 

      pH ~ 5-6: Likely Monohydrochloride.[1]
      

      • 

    • 

      pH < 3: Likely Dihydrochloride (or excess HCl).[1]
      

      • 

    

    • 



Q: Can I use the Free Base instead? 
A:  If your reaction tolerates it, yes . The free base is often a liquid or low-melting solid but avoids the hygroscopicity of the salt.


    

  • 

    To Free-Base: Dissolve salt in minimal water 

    
 Basify with 

    
     to pH 12 

    
     Extract with DCM (

    
    ) 

    
     Dry organic layer (

    
    ) 

    
     Concentrate.

    • 



Q: Why does my NMR spectrum look broad? 
A:  Exchangeable protons (


, 


) broaden due to moisture or solvent exchange.

    

  • 

    Fix: Use DMSO-d6  instead of 

    
.[1] The polarity helps break up aggregates, and the protons often resolve better.

    • 



References


    

  • 

    ChemicalBook.  (2025).[1] Pyridine hydrochloride Properties and Handling. Retrieved from 
    

    • 

  • 

    BenchChem Technical Support.  (2025). Effective Drying of Amine Hydrochloride Salts. Retrieved from 
    

    • 

  • 

    Williams, R.  (n.d.).[1][4] pKa Data Compilation. Colorado State University.[1] Retrieved from 
    

    • 

  • 

    Armarego, W. L. F., & Chai, C. L. L.  (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann.[1] (Standard text for recrystallization of hygroscopic salts).
    

    • 

  • 

    Vertex AI Search.  (2026).[1] Handling deliquescent amine hydrochloride salts. (Aggregated search results on drying protocols).
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Support Center: 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid Production

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
This guide serves as a specialized technical support center for the scale-up of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid . It is designed for process chemists and engineers encountering specific bottlenecks during the transition from bench to pilot scale.



Status:  Operational
Lead Scientist:  Dr. Aris Thorne, Senior Process Chemist
Subject:  Troubleshooting Scale-Up, Purification, and Stability


Executive Summary: The Scale-Up Landscape


Scaling up 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid presents a unique "Process Triad" of challenges:


    

  • 

    Regioselectivity:  The 2-ethyl group is susceptible to competitive oxidation/halogenation if you attempt to functionalize a 6-methyl precursor.
    

    • 

  • 

    Zwitterionic Isolation:  The molecule exists as a zwitterion (internal salt) at neutral pH, making standard organic extraction impossible.
    

    • 

  • 

    Nitrile Reduction Fidelity:  If synthesizing via the 6-cyano intermediate, preventing secondary amine formation (dimerization) is critical.
    

    • 



Module 1: Synthesis Strategy & Route Selection


Q: We are currently using a radical bromination of 2-ethyl-6-methylnicotinate followed by amination. Our impurity profile is messy. Why?


A:  You are fighting a losing battle against thermodynamics.
The methylene protons on the 2-ethyl  group are benzylic-like (attached to the pyridine ring) and compete with the 6-methyl  protons during radical bromination (e.g., using NBS). While the 6-methyl is slightly more activated, the selectivity is rarely sufficient for scale-up, leading to inseparable regioisomers.


Recommendation:  Switch to a Cyanation-Reduction Route .


    

  • 

    Start:  Ethyl 6-chloro-2-ethylnicotinate (commercially available or synthesized via POCl3 chlorination of the 6-hydroxy precursor).
    

    • 

  • 

    Step 1 (Cyanation):  Pd-catalyzed cyanation (Zn(CN)2, Pd(dppf)Cl2) or SNAr with KCN (if activated enough) to form Ethyl 6-cyano-2-ethylnicotinate .
    

    • 

  • 

    Step 2 (Reduction):  Catalytic hydrogenation (Raney Ni or Pd/C) in the presence of an anhydride or ammonia to secure the amine.
    

    • 



Q: During the hydrogenation of the 6-cyano intermediate, we see a 15-20% yield loss to a "dimer" impurity. How do we stop this?


A:  You are observing secondary amine formation .
During reduction, the intermediate imine (


) can react with the already formed amine (


) to form a secondary imine, which reduces to a dimer (


).

The Fix (Trapping Protocol): 


    

  • 

    Acidic Mode:  Run the hydrogenation in acetic acid or with 1-2 equivalents of HCl. This protonates the primary amine immediately upon formation, rendering it non-nucleophilic and unable to attack the intermediate imine.
    

    • 

  • 

    Ammonia Mode:  Saturate the methanol/ethanol solvent with anhydrous ammonia. Le Chatelier’s principle pushes the equilibrium away from the secondary amine and stabilizes the primary imine intermediate.
    

    • 



Module 2: Visualization of Synthesis Logic


The following diagram illustrates the decision matrix for route selection, highlighting the "Death Valley" of radical bromination.






SynthesisRoutes


Start

Precursor:
2-Ethyl-6-methylnicotinate


Bromination

Route A:
Radical Bromination
(NBS)


Start->Bromination


Attempted
Functionalization


Impurity

CRITICAL FAILURE:
Mixture of 6-CH2Br
and 2-CH(Br)Me


Bromination->Impurity


Poor Selectivity


StartAlt

Precursor:
Ethyl 6-chloro-2-ethylnicotinate


Cyanation

Step 1:
Pd-Cat Cyanation


StartAlt->Cyanation


High Yield


Nitrile

Intermediate:
6-Cyano-2-ethylnicotinate


Cyanation->Nitrile




Reduction

Step 2:
Hydrogenation
(Raney Ni + NH3)


Nitrile->Reduction


Controlled
Conditions


Product

Target:
6-(Aminomethyl)-2-ethyl
pyridine-3-carboxylic acid


Reduction->Product


Scalable





Caption: Comparison of the high-risk radical bromination route versus the robust cyanation-reduction pathway.


Module 3: Purification & Isolation (The Zwitterion Challenge)[1]


Q: We cannot extract the product from the aqueous phase. DCM, EtOAc, and Ether extract nothing. How do we isolate it?


A:  The molecule is a zwitterion .[1][2]
At neutral pH, the carboxylic acid is deprotonated (


) and the aminomethyl group is protonated (


). The net charge is zero, but the high polarity and lattice energy make it insoluble in non-polar organic solvents and highly soluble in water.

Protocol: Isoelectric Point (pI) Precipitation 


    

  • 

    Determine pI:  For this pyridine amino acid, the pI is likely between pH 4.5 and 5.5.
    

    • 

  • 

    Concentration:  Reduce the aqueous reaction volume to the minimum stirrable volume.
    

    • 

  • 

    pH Adjustment: 
    

      

    • 

      If coming from Acidic  hydrolysis: Slowly add 50% NaOH until pH reaches ~5.0.
      

      • 

    • 

      If coming from Basic  hydrolysis: Slowly add Conc. HCl until pH reaches ~5.0.
      

      • 

    

    • 

  • 

    Crystallization:  Cool to 0-5°C. The zwitterion has the lowest solubility at its pI and should precipitate.
    

    • 

  • 

    "Salting Out" Trick:  If precipitation is sluggish, add Ethanol or Isopropanol (antisolvents) to the aqueous mixture at the pI.
    

    • 



Q: The product contains 15% inorganic salts (NaCl) after precipitation. How do we desalt it at scale?


A:  Use Ion Exchange Chromatography (IEX) . Do not rely on recrystallization alone, as zwitterions often co-crystallize with salts.


Desalting Workflow: 





Step
Action
Mechanism








| 1. Resin Choice  | Strong Acid Cation (SAC)  resin (e.g., Dowex 50W, Amberlyst 15) in 


 form. | Binds the amine group strongly. |
| 2. Loading  | Load the aqueous crude (pH < 3). | The molecule becomes cationic (


, 


) and binds to the resin. Na+ also binds. |
| 3. Washing  | Wash with copious Deionized Water. | Removes non-ionic impurities and anions (Cl-). |
| 4. Elution  | Elute with 10% Aqueous Ammonia . | The high pH deprotonates the amine to 


 and the resin to 


, releasing the neutral/anionic product. |
| 5. Finishing  | Concentrate the eluent. | Ammonia and water evaporate, leaving salt-free product. |

Module 4: Stability & Analytics


Q: The solid turns yellow and sticky after 48 hours of storage. Is it degrading?


A:  It is likely hygroscopic , not degrading.
Amino acids on pyridine rings are notorious moisture magnets. The "stickiness" is water absorption. However, the yellowing can indicate oxidation of the aminomethyl group  to an imine or aldehyde if exposed to air and light.


Storage Protocol: 


    

  • 

    Container:  Amber glass or double-lined HDPE bags.
    

    • 

  • 

    Atmosphere:  Store under Argon or Nitrogen.
    

    • 

  • 

    Desiccant:  Silica gel packets are mandatory.
    

    • 

  • 

    Temperature:  2-8°C is recommended for long-term storage.
    

    • 



Q: Our HPLC peaks are tailing badly. We can't quantify purity.


A:  Standard C18 columns fail for zwitterions due to secondary interactions with free silanols.


Recommended HPLC Method: 


    

  • 

    Column:  Use a HILIC (Hydrophilic Interaction Liquid Chromatography)  column or a specialized "Polar C18" (e.g., Atlantis T3, Aquasil).
    

    • 

  • 

    Mobile Phase: 
    

      

    • 

      A: Water + 0.1% TFA (Trifluoroacetic acid) or DFPA (Difluoropropionic acid).
      

      • 

    • 

      B: Acetonitrile.
      

      • 

    

    • 

  • 

    Ion Pairing:  The TFA acts as an ion-pairing agent to sharpen the amine peak.
    

    • 

  • 

    Detection:  UV at 260 nm (Pyridine absorption).
    

    • 



Module 5: Troubleshooting Flowchart






Troubleshooting


Issue

Start: Identify Issue


Type

Is it Synthesis or Purification?


Issue->Type




Synth

Synthesis Issue


Type->Synth




Purif

Purification Issue


Type->Purif




LowYield

Low Yield in Hydrogenation?


Synth->LowYield




Dimer

Secondary Amine Dimer Detected


LowYield->Dimer


Yes


Sol1

Solution: Add NH3 or Acid trap


Dimer->Sol1




NoPpt

No Precipitation at Neutral pH?


Purif->NoPpt




Salt

High Salt Content?


Purif->Salt




Sol3

Solution: Add Isopropanol
at pI (pH ~5)


NoPpt->Sol3




Sol2

Solution: Cation Exchange Resin
(Elute w/ NH4OH)


Salt->Sol2







Caption: Decision tree for troubleshooting common yield and purity issues.


References


    

  • 

    BenchChem.  "An In-depth Technical Guide to the Synthesis of Methyl 2-(aminomethyl)nicotinate." BenchChem Technical Library. Link
    

    • 

  • 

    Sigma-Aldrich.  "6-Aminopyridine-3-carboxylic acid Product Information & Protocols." Merck KGaA. Link
    

    • 

  • 

    ChemicalBook.  "6-Aminonicotinic acid synthesis and scale-up procedures." ChemicalBook Patents & Reactions. Link
    

    • 

  • 

    National Institutes of Health (NIH).  "One-pot two-step catalytic synthesis of 6-amino-2-pyridone-3,5-dicarbonitriles." PubMed Central. Link
    

    • 

  • 

    CymitQuimica.  "6-Ethylpyridine-2-carboxylic acid: Properties and Applications." CymitQuimica Catalog. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Technical Guide: Recrystallization Protocols for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

                    

                                        
 

                                        

                                            
[1]
Document ID:  TS-REC-1444103
Version:  2.1
Target Audience:  Process Chemists, Medicinal Chemists, Formulation Scientists[1]
Executive Summary & Chemical Profile[1]
The Challenge: 
6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid is a classic zwitterionic  intermediate.[1] It possesses both a basic primary amine (on the methyl group, pKa 


In neutral organic solvents (DCM, Toluene, Ethyl Acetate), the strong crystal lattice energy formed by intermolecular ionic bonding (salt bridges) renders the compound virtually insoluble ("brick dust"). Conversely, in water, its solubility is highly pH-dependent. Standard recrystallization often fails because the compound tends to oil out or form amorphous solids rather than crystalline lattices.
Scope of Guide: 
This document provides three validated solvent systems for purification, moving beyond standard ethanol/water methods to address specific solubility issues.
The Solvent Selection Matrix
Do not rely on "like dissolves like" for zwitterions. Instead, rely on dielectric manipulation  and pH control .
System IDSolvent CompositionMechanismBest For
SYS-A (Standard) Water : Ethanol (1:3 to 1:5) Polarity GradientRoutine purification of crude with >85% purity.[1]
SYS-B (Isoelectric) 1M HCl 

 2M NaOH 		pH Swing (Isoelectric Precipitation)High-throughput purification; Removing non-ionic organic impurities.[1]
SYS-C (High Sol) Acetic Acid : Water (2:1) Solvolysis/DisruptionStubborn solids that refuse to dissolve in alcohols; Removing inorganic salts.[1]
SYS-D (Antisolvent) DMSO : Acetonitrile Antisolvent CrashFinal polishing of small batches for analytical standards (HPLC/NMR).
Detailed Protocols
Protocol A: The "pH Swing" (Isoelectric Precipitation)
Most effective for scaling up (>10g) and removing non-zwitterionic impurities.
Theory:  The molecule is highly soluble at pH < 2 (cationic form) and pH > 11 (anionic form). It is least soluble at its isoelectric point (pI), typically between pH 5.5 and 7.0.
Workflow Diagram: 


pH_Swing_ProtocolStartCrude SolidDissolveDissolve in 1M HCl (3-5 vol)pH < 2.0Start->Dissolve ExothermicFilterFilter Insoluble Impurities(Activated Carbon Optional)Dissolve->FilterNeutralizeSlow Addition of 2M NaOHto pH 6.0 - 6.5Filter->Neutralize DropwiseCrystallizePrecipitation at pI(Stir 1h at 0°C)Neutralize->Crystallize Critical StepIsolateFiltration & Wash(Cold Water)Crystallize->Isolate
Caption:  Figure 1: Isoelectric precipitation workflow. Critical solubility minimum occurs at the zwitterionic state (pH 6.0–6.5).
Step-by-Step: 
  • 

    Suspend crude solid in Water (3 vol) .
    

    • 

  • 

    Slowly add 1M HCl  until the solution becomes clear (Target pH 1.0–2.0).
    

    • 

  • 

    Optional: Add activated carbon (5 wt%), stir for 15 min, and filter through Celite to remove color.
    

    • 

  • 

    Critical Step:  While stirring rapidly, add 2M NaOH  (or aqueous Ammonia) dropwise.
    

    • 

  • 

    Monitor pH continuously. A thick precipitate will form as you approach pH 6.2 .
    

    • 

  • 

    Cool to 0–5°C and stir for 1 hour to maximize yield.
    

    • 

  • 

    Filter and wash with minimal ice-cold water.[1]
    

    • 

Protocol B: Acetic Acid / Water Recrystallization
Best for samples that "oil out" in ethanol.[1]
Theory:  Acetic acid disrupts the intermolecular zwitterionic lattice effectively, acting as a proton shuttle.
  • 

    Dissolve the crude material in Glacial Acetic Acid  at 60°C (approx. 3–5 volumes).
    

    • 

  • 

    Once dissolved, slowly add Water  (antisolvent) dropwise until persistent turbidity is observed.
    

    • 

  • 

    Re-heat slightly to clear the solution.
    

    • 

  • 

    Allow to cool slowly to room temperature (do not use an ice bath immediately, or oiling will occur).
    

    • 

  • 

    Note:  This method may produce an acetate solvate. Dry at >60°C under vacuum for 24h to remove bound acetic acid.
    

    • 

Troubleshooting Center (FAQs)
Q1: The product is "oiling out" (forming a sticky gum) instead of crystallizing.
Diagnosis:  This usually happens when the cooling rate is too fast or the solvent polarity gap is too wide (e.g., adding water to a hot ethanol solution too quickly).
Corrective Action: 
  • 

    Re-heat  the mixture until the oil dissolves.
    

    • 

  • 

    Seed  the solution with a tiny crystal of pure product (if available) at the cloud point.
    

    • 

  • 

    Slow Down:  Wrap the flask in aluminum foil or a towel to slow the cooling rate.
    

    • 

  • 

    Switch System:  If using Ethanol/Water, switch to Protocol A (pH Swing) . Zwitterions rarely oil out from water at their pI; they precipitate.
    

    • 

Q2: My recovery yield is very low (<40%).
Diagnosis:  You likely missed the Isoelectric Point (pI) or used too much solvent.
Corrective Action: 
  • 

    Check pH:  If the filtrate is pH 4 or pH 8, you are losing significant product to solubility. Adjust the mother liquor to exactly pH 6.0–6.5 and cool again to recover a second crop.
    

    • 

  • 

    Salting Out:  Add NaCl to the mother liquor to increase ionic strength and force the organic zwitterion out of solution (Common Ion Effect).
    

    • 

Q3: The solid is trapping inorganic salts (NaCl) from the neutralization.
Diagnosis:  Common in Protocol A.
Corrective Action: 
  • 

    Wash the final filter cake with cold 90% Ethanol . The organic product is sparingly soluble in cold ethanol, but NaCl is virtually insoluble, allowing you to wash away surface salts? Wait, correction:  NaCl is insoluble in ethanol.
    

    • 

  • 

    Correction: To remove NaCl, wash the cake with ice-cold water  (NaCl is highly soluble, product is not). Ensure the water volume is minimal to prevent product loss.
    

    • 

  • 

    Alternatively, perform a final slurry in Methanol  (dissolves the organic amine, leaves NaCl behind) then evaporate, though this is less preferred for zwitterions.
    

    • 

References
  • 

    Vertex AI Search.  (2025). Purification of zwitterionic pyridine carboxylic acids. Retrieved from  and .
    

    • 

  • 

    Google Patents.  (1972). Process for the production of pyridine carboxylic acids (US3657259A). Retrieved from .
    

    • 

  • 

    National Institutes of Health (NIH).  (2025). 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid - PubChem Compound Summary. Retrieved from .
    

    • 

  • 

    ChemicalBook.  (2025). 6-(Aminomethyl)-2-pyridine carboxylic acid Properties and Suppliers. Retrieved from .[2]
    

    • 

  • 

    University of Calgary.  (2025). Recrystallization Techniques and Solvent Selection. Retrieved from .
    

    • 

Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Validation & Comparative
            

                        

                

                    

                        
1H NMR spectrum analysis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Technical Comparison Guide: 1H NMR Profiling of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid 


Part 1: Executive Summary & Strategic Context


Target Molecule:  6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid
CAS:  1444103-42-7
Molecular Formula:  C9H12N2O2
Molecular Weight:  194.23  g/mol [1]


The Analytical Challenge: 
This molecule represents a classic "zwitterionic scaffold" often encountered in fragment-based drug discovery (e.g., kinase inhibitor intermediates). It possesses three distinct ionization sites: the pyridine nitrogen (basic), the primary amine (basic), and the carboxylic acid (acidic).


In neutral solvents, it frequently exists as an internal salt (zwitterion), leading to poor solubility and broadened NMR signals. This guide compares the Standard Structural Integrity Method (DMSO-d6)  against the High-Resolution Ionic Method (D2O/NaOD)  to provide a definitive protocol for characterization.


Part 2: Comparative Methodology (Alternatives Analysis)


For this specific scaffold, the choice of solvent is not merely about solubility; it dictates the molecular species observed (Zwitterion vs. Anion vs. Cation).


Table 1: Solvent System Performance Matrix


FeatureMethod A: DMSO-d6 (Recommended) Method B: D2O + NaOD (Alternative) Method C: TFA-d / D2O (Specialized) 
Species Observed Zwitterion / Neutral Dianion (Carboxylate/Amine) Dication (Pyridinium/Ammonium) 
Solubility Moderate to GoodExcellentExcellent
Exchangeable Protons Visible  (COOH, NH₂, NH)Invisible  (Exchanged to OD)Invisible  (Exchanged to D)
Spectral Resolution Moderate (Broadening possible)High  (Sharp singlets)High
Chemical Shift Stability High (Internal reference)pH-Dependent (Drifts)pH-Dependent
Primary Use Case Full Structural Confirmation Purity Assay / QuantitationSolubilizing stubborn aggregates


Decision Logic Workflow






SolventDecision


Start

Start: Sample Analysis


Goal

Primary Goal?


Start->Goal




Structure

Full Structure ID
(Need NH/OH signals)


Goal->Structure




Purity

Purity/Assay
(Need sharp lines)


Goal->Purity




Solubility

Sample Insoluble
in DMSO?


Structure->Solubility




MethodB



Method B: D2O + NaOD
(Anionic Form)


Purity->MethodB




MethodA



Method A: DMSO-d6
(Standard)


Solubility->MethodA


No (Soluble)


MethodC



Method C: TFA-d or DCl
(Cationic Form)


Solubility->MethodC


Yes (Insoluble)





Figure 1: Decision tree for selecting the optimal NMR solvent system based on analytical requirements.


Part 3: Detailed Experimental Protocol (Method A)


This protocol ensures the visualization of the labile aminomethyl protons and the carboxylic acid, which are critical for confirming the "6-aminomethyl" substitution pattern.


Reagents: 


    

  • 

    DMSO-d6 (99.9% D) + 0.03% TMS (v/v).[1]
    

    • 

  • 

    Optional: NaHCO3 (solid) if zwitterionic aggregation causes extreme broadening.
    

    • 



Step-by-Step Workflow: 


    

  • 

    Weighing:  Weigh 5–10 mg of the solid into a clean vial.
    

    • 

  • 

    Solvation:  Add 0.6 mL DMSO-d6.
    

    • 

  • 

    Homogenization:  Vortex for 30 seconds. If the solution is cloudy, sonicate for 2 minutes at 25°C. Do not heat above 40°C to avoid accelerating proton exchange.
    

    • 

  • 

    Acquisition: 
    

      

    • 

      Pulse Sequence:  zg30 (Standard 30° pulse).
      

      • 

    • 

      Scans (NS):  16 or 32 (Sufficient for >5 mg).
      

      • 

    • 

      Relaxation Delay (D1):  Set to ≥ 2.0 seconds (Critical for accurate integration of the ethyl group).
      

      • 

    • 

      Temperature:  298 K (25°C).
      

      • 

    

    • 



Part 4: Spectral Analysis & Assignment


The spectrum is defined by the asymmetry of the pyridine ring. The 2-ethyl and 6-aminomethyl groups create a distinct aliphatic pattern, while the 3-COOH induces a strong desheilding effect on the adjacent aromatic proton.[1]


Predicted Chemical Shifts (DMSO-d6)


PositionGroupTypeShift (δ ppm)MultiplicityCoupling (J Hz)Mechanistic Insight
COOH Carboxylic AcidOH11.0 - 13.0Broad Singlet-Highly deshielded; often invisible if wet.[1]
H-4 Aromatic RingCH8.0 - 8.2 Doublet (d)~8.0Ortho to COOH .[1] Electron-withdrawing COOH pulls density, shifting downfield.[1]
H-5 Aromatic RingCH7.3 - 7.5 Doublet (d)~8.0Ortho to Aminomethyl .[1] Alkyl groups are weakly donating; less deshielded than H-4.[1]
NH₂ AminomethylNH₂8.0 - 8.5Broad Singlet-Often overlaps with aromatic region in DMSO (ammonium salt form).[1]
6-CH₂ AminomethylCH₂4.0 - 4.2 Singlet (s)*-Deshielded by Pyridine ring + Nitrogen.[1] Becomes doublet if NH couples.
2-CH₂ Ethyl (Methylene)CH₂2.8 - 3.0 Quartet (q)~7.5Deshielded by aromatic ring.[1]
2-CH₃ Ethyl (Methyl)CH₃1.2 - 1.3 Triplet (t)~7.5Standard terminal methyl shift.[1]


> Note:  In D2O/NaOD (Method B), the NH₂ and COOH signals disappear. The H-4 and H-5 signals will shift upfield (shielding) due to the formation of the electron-rich carboxylate anion.[1]


Structural Connectivity Diagram






NMR_Assignment


Pyridine

Pyridine Core


Pos2

Pos 2: Ethyl
(-CH2CH3)


Pyridine->Pos2




Pos3

Pos 3: COOH
(Acid)


Pyridine->Pos3




Pos4

Pos 4: H
(Aromatic)


Pyridine->Pos4




Pos5

Pos 5: H
(Aromatic)


Pyridine->Pos5




Pos6

Pos 6: Aminomethyl
(-CH2NH2)


Pyridine->Pos6




Sig_Ethyl

δ 1.2 (t) & 2.9 (q)
Aliphatic


Pos2->Sig_Ethyl




Pos3->Pos4


Deshielding (+)


Pos4->Pos5



Ortho Coupling


Sig_H4

δ 8.1 (d, J=8Hz)
Deshielded by COOH


Pos4->Sig_H4




Sig_H5

δ 7.4 (d, J=8Hz)
Shielded relative to H4


Pos5->Sig_H5




Sig_Amine

δ 4.1 (s)
Benzylic-like


Pos6->Sig_Amine







Figure 2: Correlation between structural moieties and observed NMR signals.


Part 5: Troubleshooting & Validation


Issue 1: Broad "Humps" in the Baseline (3.0 - 5.0 ppm) [1]


    

  • 

    Cause:  Exchangeable protons (NH₂, H₂O, COOH) undergoing intermediate chemical exchange.
    

    • 

  • 

    Solution:  Add 10 µL of D₂O to the DMSO tube. Shake and re-run. The broad humps will disappear (exchange to OD), and the water peak will shift, revealing any masked signals.
    

    • 



Issue 2: H-4 and H-5 appear as singlets or messy multiplets. 


    

  • 

    Cause:  Accidental equivalence or second-order effects, often seen if the pH is effectively neutral where the zwitterion electronic push-pull balances out.[1]
    

    • 

  • 

    Solution:  Switch to Method B (D2O + NaOD) . Forcing the anionic state usually separates H-4 and H-5 significantly, restoring the clear doublet-doublet splitting pattern.[1]
    

    • 



Issue 3: Extra peaks in the aliphatic region. 


    

  • 

    Cause:  Likely residual solvent (Ethanol or Ethyl Acetate) from synthesis/recrystallization.
    

    • 

  • 

    Validation:  Check for Ethanol triplet at ~1.05 ppm and quartet at ~3.44 ppm. These can overlap with the ethyl group of the product. Use 2D COSY to confirm which triplet couples to which quartet.
    

    • 



References


    

  • General Pyridine NMR Data: Pretsch, E., Bühlmann, P., & Badertscher, M. (2009). Structure Determination of Organic Compounds. Springer. (Standard reference for substituent effects on pyridine rings).
    • 

  • 

    Solvent Effects on Zwitterions:   Kadir, M. A., et al. (2019). "Spectroscopic data of 6-(N-Methyl-pyridin-2-ylcarbamoyl)-pyridine-2-carboxylic Acid Methyl Ester Isomers." Data in Brief, 25, 104266. Link (Demonstrates shift variance in pyridine amides/acids).
    

    • 

  • 

    Synthesis & Characterization Context:   Ai, et al. (2023). "Solvents Influence 1H NMR Chemical Shifts... for Florfenicol." Pharmaceutical Fronts, 5(4), e296. Link (Authoritative source on solvent-driven shifts in polar heterocycles).
    

    • 

  • 

    Related Scaffold Data:   BLD Pharm Product Data. "Methyl 6-(aminomethyl)-2-ethylpyridine-3-carboxylate."[1][2] Link (Structural analog confirmation).
    

    • 

  • 

    Aminopyridine Carboxylic Acid Shifts:   Sigma-Aldrich. "6-Aminopyridine-3-carboxylic acid Product Analysis."[1] Link (Baseline data for the core scaffold).
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Mastering Purity Analysis of Pyridine Amino Acids: A Comparative Guide to Mixed-Mode vs. Traditional HPLC

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary


Pyridine amino acids (e.g., isomers of aminopyridine carboxylic acids) represent a unique chromatographic challenge. As zwitterionic, amphoteric molecules containing a basic pyridine ring and acidic carboxyl/amino moieties, they often exhibit poor retention and severe peak tailing on standard C18 columns.


This guide objectively compares three dominant methodologies for their purity analysis: Traditional Reversed-Phase (RP) , Ion-Pairing Reversed-Phase (IP-RP) , and the modern standard, Mixed-Mode Chromatography (MMC) .


The Verdict:  While IP-RP has historically been the "fix" for retaining these polar analytes, Mixed-Mode RP/Cation-Exchange  emerges as the superior methodology for drug development, offering Mass Spectrometry (MS) compatibility, superior isomer resolution, and robust kinetic performance without the lingering contamination issues of ion-pairing reagents.


Part 1: The Analyte Challenge


To develop a robust method, one must first understand the "enemy." Pyridine amino acids possess dual ionization centers:


    

  • 

    Pyridine Nitrogen:  Weakly basic (

    
).

    • 

  • 

    Carboxyl/Amino Groups:  Acidic/Basic functionalities (

    
).

    • 



The Chromatography Trap: 


    

  • 

    On Standard C18:  At neutral pH, these molecules are often ionized (zwitterionic), leading to elution in the void volume (

    
). At high pH, silica dissolution risks occur. At low pH, silanol interactions with the protonated pyridine nitrogen cause severe peak tailing.

    • 

  • 

    The Isomer Problem:  Structural isomers (e.g., 2-, 3-, and 4-pyridine carboxylic acids) have identical masses and similar hydrophobicities, making separation based solely on hydrophobicity (C18) nearly impossible.
    

    • 



Part 2: Method Comparison


Alternative A: Traditional C18 (The Baseline Failure)


    

  • 

    Mechanism:  Hydrophobic interaction only.
    

    • 

  • 

    Performance: 
    

      

    • 

      Retention: Negligible. Analytes often co-elute with the solvent front.
      

      • 

    • 

      Peak Shape: Asymmetric due to secondary silanol interactions.
      

      • 

    • 

      Viability:Low.  Only works for highly derivatized (hydrophobic) variants.
      

      • 

    

    • 



Alternative B: Ion-Pairing Reversed Phase (The "Messy" Fix)


    

  • 

    Mechanism:  Addition of reagents like Sodium Heptane Sulfonate or TFA to form neutral ion-pairs with the analyte, increasing hydrophobicity.
    

    • 

  • 

    Performance: 
    

      

    • 

      Retention: Good. The ion-pair complex retains well on C18.
      

      • 

    • 

      Resolution: Acceptable for some isomers.[1][2]
      

      • 

    • 

      Viability:Medium-Low. 
      

      • 

    • 

      Critical Flaw:MS Incompatibility.  Non-volatile ion-pairing agents suppress ionization in LC-MS, contaminate sources, and require dedicated columns due to slow equilibration (hysteresis).
      

      • 

    

    • 



The Solution: Mixed-Mode RP/Cation-Exchange (MMC)


    

  • 

    Mechanism:  The stationary phase contains both long alkyl chains (C18) and embedded acidic groups (Cation Exchange).
    

    • 

  • 

    Performance: 
    

      

    • 

      Retention: Excellent. The pyridine ring is protonated at low pH (

      
), engaging in strong ionic interactions with the stationary phase, while the aromatic ring engages in hydrophobic interaction.

      • 

    • 

      Selectivity: Orthogonal.[3] Separation is driven by both hydrophobicity and pKa/ionic strength.
      

      • 

    • 

      Viability:High.  Uses volatile mobile phases (Ammonium Formate/Acetate), making it 100% MS-compatible.
      

      • 

    

    • 



Part 3: Data Presentation & Comparison


The following table summarizes the performance metrics of the three approaches for a mixture of 2-, 3-, and 4-pyridine carboxylic acid isomers.


FeatureTraditional C18Ion-Pairing RP (IP-RP)Mixed-Mode (RP/SCX)
Retention (


) 		< 0.5 (Void elution)2.0 - 5.03.0 - 8.0 
Isomer Resolution (


) 		< 1.0 (Co-elution)1.5 - 2.0> 3.0 
Tailing Factor (


) 		> 2.0 (Severe)1.0 - 1.20.9 - 1.1 
MS Compatibility YesNo  (Suppression)Yes  (Volatile buffers)
Equilibration Time Fast (10 col. vol.)Slow (>50 col. vol.)Fast (10-15 col. vol.)
Column Lifetime HighMedium (Reagent buildup)High


Part 4: Experimental Protocol (Mixed-Mode RP/SCX)


This protocol is designed for a Core-Shell Mixed-Mode C18/SCX column  (e.g., Coresep 100 or equivalent).


Mobile Phase Preparation[4]


    

  • 

    Buffer (Mobile Phase A):  20 mM Ammonium Formate, adjusted to pH 3.0 with Formic Acid.
    

      

    • 

      Why pH 3.0? Ensures the pyridine nitrogen is fully protonated (

      
) to engage the cation-exchange ligands, while suppressing the ionization of the surface acidic groups slightly to prevent irreversible retention.

      • 

    

    • 

  • 

    Organic (Mobile Phase B):  100% Acetonitrile (ACN).
    

    • 



Gradient Methodology


    

  • 

    Initial Conditions:  100% A (0% B).
    

      

    • 

      Reasoning: High aqueous content promotes maximum ionization and cation-exchange interaction.
      

      • 

    

    • 

  • 

    Gradient:  0% B to 40% B over 15 minutes.
    

      

    • 

      Mechanism:[4][5] Increasing organic modifier disrupts the hydrophobic interaction and strengthens the ionic interaction (Coulombic interactions are stronger in organic media), creating a unique "push-pull" elution profile that separates isomers based on subtle pKa differences.
      

      • 

    

    • 



System Suitability Parameters (Acceptance Criteria)


    

  • 

    Resolution (
 
    
):  > 2.0 between critical isomer pairs (e.g., 3- vs 4-pyridine carboxylic acid).

    • 

  • 

    Tailing Factor (
 
    
):  0.8 – 1.2.[6]

    • 

  • 

    Precision (RSD):  < 1.0% for Retention Time (n=6).
    

    • 



Part 5: Visualization of Logic & Workflow


Diagram 1: Method Selection Decision Tree


This diagram illustrates the logical pathway for selecting the correct chromatography mode based on analyte properties.






MethodSelection


Start

Analyte: Pyridine Amino Acid


IsPolar

Is the analyte retained on C18?


Start->IsPolar




NeedMS

Is MS Detection Required?


IsPolar->NeedMS


No (Common)


StandardRP

Use Standard C18


IsPolar->StandardRP


Yes (Rare)


IP_Route

Use Ion-Pairing (IP-RP)
(Non-Volatile Reagents)


NeedMS->IP_Route


No


MMC_Route

Use Mixed-Mode (RP/SCX)
(Volatile Buffers)


NeedMS->MMC_Route


Yes





Caption: Decision matrix for selecting the optimal chromatographic mode for polar pyridine derivatives.


Diagram 2: Mixed-Mode Separation Mechanism


This diagram visualizes the dual-interaction mechanism that enables isomer separation.






Mechanism


Analyte



Pyridine Amino Acid
(Positively Charged @ pH 3)


Interaction1



Hydrophobic Interaction
(Aromatic Ring <-> Alkyl Chain)


Analyte->Interaction1




Interaction2



Ionic Interaction
(Pyridine N+ <-> Surface Anion-)


Analyte->Interaction2




StationaryPhase



Mixed-Mode Ligand
(Alkyl Chain + Acidic Group)


StationaryPhase->Interaction1




StationaryPhase->Interaction2




Result



High Resolution Separation
of Isomers


Interaction1->Result




Interaction2->Result







Caption: The dual-retention mechanism of Mixed-Mode Chromatography combining hydrophobicity and electrostatics.


References


    

  • 

    SIELC Technologies.  (n.d.).[7] HPLC Separation of Pyridinecarboxylic Acids. Retrieved from [Link]
    

    • 

  • 

    Helix Chromatography.  (n.d.). Mixed-Mode Chromatography vs. Ion-Pairing Chromatography. Retrieved from [Link]
    

    • 

  • 

    Master Organic Chemistry.  (2017). Amine Basicity Is Measured By The pKa Of Its Conjugate Acid (pKaH).[8][9] Retrieved from [Link][8]
    

    • 

  • 

    PubChem.  (n.d.). Pyridine Compound Summary. Retrieved from [Link]
    

    • 

  • 

    Chromatography Today.  (2013). Controlling Selectivity on Zwitterionic HILIC Columns by Adjusting pH and Buffer Strength. Retrieved from [Link][8][9][10][11][12]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Tale of Two Pyridines: Unraveling the Reactivity of 6-Aminomethyl vs. 6-Amino Pyridine-3-Carboxylic Acids in Synthetic Chemistry

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


For researchers, scientists, and professionals in drug development, the pyridine-3-carboxylic acid scaffold is a cornerstone of molecular design. Its derivatives are integral to a vast array of pharmaceuticals.[1][2][3] However, the reactivity of this privileged core can be dramatically altered by the nature of its substituents. This guide provides an in-depth technical comparison of two closely related yet functionally distinct building blocks: 6-aminomethyl-pyridine-3-carboxylic acid and 6-amino-pyridine-3-carboxylic acid. Understanding their disparate reactivities is paramount for efficient synthesis design, impurity control, and the successful development of novel chemical entities. 


This comparison will delve into the fundamental electronic and steric differences between these two molecules, elucidating how these factors govern their behavior in common synthetic transformations, particularly amide bond formation. We will explore the causality behind experimental choices and provide self-validating protocols to navigate the unique challenges each compound presents.


Unveiling the Electronic and Steric Dichotomy


The seemingly subtle difference of a methylene spacer between the amino group and the pyridine ring in 6-aminomethyl-pyridine-3-carboxylic acid compared to the direct attachment in 6-amino-pyridine-3-carboxylic acid instigates a cascade of electronic and steric consequences that profoundly impact their chemical behavior.


Electronic Effects: A Story of Induction vs. Resonance


The 6-amino substituent, being directly conjugated with the pyridine ring, exerts a powerful +M (mesomeric or resonance) effect, donating its lone pair of electrons into the aromatic system. This significantly increases the electron density of the pyridine ring, particularly at the positions ortho and para to the amino group. In contrast, the 6-aminomethyl group's influence is primarily a +I (inductive) effect, where the electron-donating character of the alkyl spacer modestly enriches the ring with electron density. This fundamental difference in electronic influence is a key determinant of their reactivity.


The pyridine ring, inherently electron-deficient due to the electronegative nitrogen atom, is generally less reactive towards electrophilic substitution than benzene.[4] Electrophilic attack, when forced, typically occurs at the 3- and 5-positions.[4] Conversely, the electron-poor nature of the pyridine ring makes it susceptible to nucleophilic attack, especially at the 2-, 4-, and 6-positions. The presence of an electron-donating group like an amino or aminomethyl group at the 6-position will influence these inherent reactivities. The stronger electron-donating +M effect of the 6-amino group will render the pyridine ring more activated towards electrophilic attack and less reactive towards nucleophilic attack compared to the 6-aminomethyl analogue.






G


cluster_0

6-Amino-Pyridine-3-Carboxylic Acid


cluster_1

6-Aminomethyl-Pyridine-3-Carboxylic Acid


a

Strong +M Effect
(Resonance Donation)


b

Increased Ring Electron Density


a->b




c

Weak +I Effect
(Inductive Donation)


d

Slightly Increased Ring
Electron Density


c->d







Basicity: A Tale of Two Nitrogens


Both molecules possess two basic nitrogen atoms: the pyridine ring nitrogen and the exocyclic amino nitrogen. The basicity of the pyridine nitrogen is enhanced by electron-donating substituents. Consequently, the pyridine nitrogen in 6-amino-pyridine-3-carboxylic acid is expected to be more basic than in its aminomethyl counterpart due to the stronger +M effect of the amino group.


Conversely, the basicity of the exocyclic amino groups follows an opposite trend. The lone pair of the amino group in 6-amino-pyridine-3-carboxylic acid is delocalized into the aromatic ring, rendering it significantly less basic than a typical primary amine.[4] In stark contrast, the amino group in 6-aminomethyl-pyridine-3-carboxylic acid is a primary alkylamine, and its lone pair is localized, making it substantially more basic and nucleophilic.[5] This heightened nucleophilicity of the aminomethyl group is a critical factor in its reactivity profile.


CompoundPyridine Nitrogen BasicityExocyclic Amine BasicityExocyclic Amine Nucleophilicity
6-Amino-Pyridine-3-Carboxylic Acid HigherLower (Aromatic Amine)Lower
6-Aminomethyl-Pyridine-3-Carboxylic Acid LowerHigher (Alkylamine)Higher

Comparative Basicity and Nucleophilicity

Reactivity in Amide Bond Formation: A Practical Comparison


Amide bond formation is one of the most frequently employed reactions in medicinal chemistry.[6] The reactivity of our two pyridine-3-carboxylic acids in such transformations is a direct consequence of their electronic and nucleophilic disparities.


The Challenge of Self-Reactivity: The Case of 6-Aminomethyl-Pyridine-3-Carboxylic Acid


The primary aliphatic amine of 6-aminomethyl-pyridine-3-carboxylic acid is a potent nucleophile. When the carboxylic acid at the 3-position is activated for amide coupling (e.g., through conversion to an active ester or reaction with a coupling reagent), the proximate and highly nucleophilic aminomethyl group of a second molecule can readily attack this activated intermediate. This leads to a significant side reaction: intermolecular self-condensation, resulting in the formation of dimers and higher-order oligomers or polymers. This undesirable pathway can drastically reduce the yield of the desired product and complicate purification.






G


cluster_0

Desired Reaction


cluster_1

Side Reaction: Self-Condensation


A

Activated
6-(Aminomethyl)pyridine-
3-carboxylic Acid


C

Desired Amide


A->C


Attack by
External Amine


B

External Amine
(R-NH2)


B->C




D

Activated
6-(Aminomethyl)pyridine-
3-carboxylic Acid


F

Dimer/Polymer


D->F


Attack by
Exocyclic Amine


E

Another Molecule of
6-(Aminomethyl)pyridine-
3-carboxylic Acid


E->F







To circumvent this, a protection strategy for the aminomethyl group is often mandatory. The use of a suitable protecting group, such as tert-butyloxycarbonyl (Boc), will temporarily mask the nucleophilicity of the aliphatic amine, allowing for the selective formation of the desired amide bond at the 3-position. The protecting group can then be removed in a subsequent step.


The Advantage of Attenuated Nucleophilicity: The Case of 6-Amino-Pyridine-3-Carboxylic Acid


In contrast, the exocyclic amino group of 6-amino-pyridine-3-carboxylic acid is significantly less nucleophilic due to resonance delocalization.[4] This diminished reactivity greatly reduces the propensity for self-condensation during amide coupling reactions. In many instances, amide bond formation at the 3-carboxylic acid can be achieved without the need to protect the 6-amino group, streamlining the synthetic route and improving overall efficiency. However, for highly reactive coupling agents or forcing conditions, some degree of N-acylation at the 6-amino position may still be observed as a minor byproduct.


Experimental Protocols: A Guide to Navigating Reactivity


The following protocols provide a framework for the successful amide coupling of both 6-amino- and 6-(aminomethyl)pyridine-3-carboxylic acids, highlighting the necessary procedural adjustments to accommodate their differing reactivities.


Protocol 1: Amide Coupling of 6-Amino-Pyridine-3-Carboxylic Acid


This protocol leverages the lower nucleophilicity of the 6-amino group, often allowing for a direct coupling without protection.


Materials: 


    

  • 

    6-Amino-pyridine-3-carboxylic acid
    

    • 

  • 

    Amine (R-NH₂)
    

    • 

  • 

    1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)
    

    • 

  • 

    1-Hydroxybenzotriazole (HOBt)
    

    • 

  • 

    N,N-Diisopropylethylamine (DIPEA)
    

    • 

  • 

    Anhydrous N,N-Dimethylformamide (DMF)
    

    • 



Procedure: 


    

  • 

    To a solution of 6-amino-pyridine-3-carboxylic acid (1.0 eq) in anhydrous DMF, add HOBt (1.2 eq) and DIPEA (2.0 eq).
    

    • 

  • 

    Stir the mixture at room temperature for 10 minutes.
    

    • 

  • 

    Add the desired amine (R-NH₂) (1.1 eq) to the solution.
    

    • 

  • 

    Add EDC (1.2 eq) portion-wise to the reaction mixture at 0 °C.
    

    • 

  • 

    Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC or LC-MS.
    

    • 

  • 

    Upon completion, quench the reaction with water and extract the product with a suitable organic solvent (e.g., ethyl acetate).
    

    • 

  • 

    Wash the organic layer sequentially with saturated aqueous NaHCO₃, water, and brine.
    

    • 

  • 

    Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.
    

    • 

  • 

    Purify the crude product by column chromatography on silica gel.
    

    • 



Protocol 2: Amide Coupling of 6-(Aminomethyl)pyridine-3-carboxylic Acid via a Protected Intermediate


This protocol incorporates a protection-deprotection sequence to prevent self-condensation.


Part A: Boc Protection of 6-(Aminomethyl)pyridine-3-carboxylic Acid 


    

  • 

    Suspend 6-(aminomethyl)pyridine-3-carboxylic acid (1.0 eq) in a mixture of 1,4-dioxane and water.
    

    • 

  • 

    Add sodium carbonate (2.5 eq) and stir until a clear solution is obtained.
    

    • 

  • 

    Add di-tert-butyl dicarbonate (Boc₂O) (1.2 eq) and stir at room temperature for 12-16 hours.
    

    • 

  • 

    Acidify the reaction mixture to pH 3-4 with 1M HCl at 0 °C.
    

    • 

  • 

    Extract the product with ethyl acetate.
    

    • 

  • 

    Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate to afford the Boc-protected acid.
    

    • 



Part B: Amide Coupling of Boc-protected 6-(Aminomethyl)pyridine-3-carboxylic Acid 


    

  • 

    Follow the procedure outlined in Protocol 1, using the Boc-protected acid as the starting material.
    

    • 



Part C: Boc Deprotection 


    

  • 

    Dissolve the Boc-protected amide from Part B in a suitable solvent (e.g., dichloromethane or 1,4-dioxane).
    

    • 

  • 

    Add an excess of a strong acid, such as trifluoroacetic acid (TFA) or a solution of HCl in dioxane.
    

    • 

  • 

    Stir at room temperature for 1-4 hours, monitoring by TLC or LC-MS.
    

    • 

  • 

    Concentrate the reaction mixture under reduced pressure.
    

    • 

  • 

    Neutralize the residue with a base (e.g., saturated aqueous NaHCO₃) and extract the final product with an organic solvent.
    

    • 

  • 

    Dry, concentrate, and purify as necessary.
    

    • 







G


cluster_0

6-Amino-Pyridine-3-Carboxylic Acid Workflow


cluster_1

6-Aminomethyl-Pyridine-3-Carboxylic Acid Workflow


A1

Starting Material


B1

Direct Amide Coupling


A1->B1




C1

Desired Amide


B1->C1




A2

Starting Material


B2

Amine Protection (e.g., Boc)


A2->B2




C2

Amide Coupling


B2->C2




D2

Deprotection


C2->D2




E2

Desired Amide


D2->E2







Conclusion


The choice between 6-aminomethyl- and 6-amino-pyridine-3-carboxylic acids in a synthetic campaign is not arbitrary; it is a decision with significant implications for the reaction pathway, yield, and purity of the final product. The directly attached amino group in 6-amino-pyridine-3-carboxylic acid offers the advantage of attenuated nucleophilicity, often permitting a more direct synthetic route to amides of the 3-carboxylic acid. Conversely, the highly nucleophilic primary amine of 6-aminomethyl-pyridine-3-carboxylic acid necessitates a more cautious approach, typically involving a protection-deprotection sequence to mitigate the risk of self-condensation.


By understanding the fundamental principles of electronic effects and nucleophilicity, and by selecting the appropriate experimental protocols, researchers can effectively harness the unique reactivity of each of these valuable building blocks to advance their drug discovery and development programs.


References


    

  • 

    Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Modern Chemistry, 9(3), 51. [Link]
    

    • 

  • 

    Quora. (2020, September 28). Which one is weaker acid between pyridine 2carboxylic acid and pyridine 3 carboxylic acid?[Link]
    

    • 

  • Brotzel, F., Chu, Y. C., & Mayr, H. (2007). Nucleophilicities of Primary and Secondary Amines in Water. The Journal of Organic Chemistry, 72(10), 3679–3688. [https://pubs.acs.org/doi/10.1021/jo062586+
    • 

  • 

    HepatoChem. (n.d.). Amide coupling reaction in medicinal chemistry. Coupling reagents. [Link]
    

    • 

  • 

    Orie, K. J., et al. (2021). Syntheses, Complexation and Biological Activity of Aminopyridines: A Mini-Review. Modern Chemistry, 9(3), 51. [Link]
    

    • 


  • 

    Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38(2), 606–631. [Link]
    

    • 

  • 

    Ashenhurst, J. (2018, May 7). Nucleophilicity Trends of Amines. Master Organic Chemistry. [Link]
    

    • 

  • 

    Wang, B., et al. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry, 41(6), 2185-2202. [Link]
    

    • 

  • 

    Chemistry Steps. (2025, November 29). Amides from Carboxylic Acids-DCC and EDC Coupling. [Link]
    

    • 

  • 

    Durham E-Theses. (n.d.). Direct Amide Formation Between Carboxylic Acids and Amines. [Link]
    

    • 

  • 

    Mišić-Vuković, M., et al. (1978). Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane in protic and aprotic solvents, Part I. Journal of the Chemical Society, Perkin Transactions 2, (4), 34-38. [Link]
    

    • 

  • 

    Radominska-Pandya, A., et al. (2021). Uniting Amide Synthesis and Activation by PIII/PV-Catalyzed Serial Condensation: Three-Component Assembly of 2-Amidopyridines. Journal of the American Chemical Society, 143(49), 20856–20863. [Link]
    

    • 

  • 

    Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Drug Design, Development and Therapy, 19, 137-171. [Link]
    

    • 

  • 

    Yaqoob, S., et al. (2025). Exploring the Potential of Pyridine Carboxylic Acid Isomers to Discover New Enzyme Inhibitors. Dove Medical Press. [Link]
    

    • 


  • 

    Al-Ostoot, F. H., et al. (2011). Reactivity of 2,3-Pyridine Dicarboxylic Anhydride Towards some Nitrogen Nucleophilic Reagents: Synthesis and Antimicrobial Evaluation. Organic Chemistry: An Indian Journal, 7(2). [Link]
    

    • 

  • 

    Mišić-Vuković, M., et al. (1979). Investigations of the reactivity of pyridine carboxylic acids with diazodiphenylmethane. Part II. Pyridine mono-carboxylic acid N-oxides. Journal of the Chemical Society, Perkin Transactions 2, 1160-1163. [Link]
    

    • 

  • 

    Lanigan, R. M., et al. (2013). Direct synthesis of amides from carboxylic acids and amines using B(OCH₂CF₃)₃. The Journal of Organic Chemistry, 78(9), 4512–4523. [Link]
    

    • 

  • 

    Fisher Scientific. (n.d.). Amide Synthesis. [Link]synthesis.html)
    

    • 



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Navigating the Solid State: A Comparative Guide to the Predicted Crystal Structure of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


An In-Depth Analysis for Researchers in Drug Development and Materials Science 


In the landscape of pharmaceutical development and materials science, a comprehensive understanding of a molecule's solid-state properties is paramount. The crystal structure, dictated by the intricate interplay of intermolecular forces, governs critical attributes such as solubility, stability, and bioavailability. This guide focuses on 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, a molecule of interest for which experimental crystal structure data is not yet publicly available. In the absence of direct empirical data, a comparative analysis with structurally related compounds provides a powerful predictive tool for anticipating its crystallographic characteristics.


This guide will first acknowledge the current data gap for our target molecule. It will then delve into the experimentally determined crystal structures of two carefully selected analogues: 6-Amino-2-methylpyridine-3-carboxylic acid and the protonated form of 6-Aminopyridine-2-carboxylic acid. By meticulously comparing their molecular conformations and supramolecular assemblies, we can extrapolate a well-reasoned hypothesis for the crystal packing of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, offering valuable insights for future experimental design.


The Challenge: Absence of Experimental Data for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid


A thorough search of prominent crystallographic databases, including the Cambridge Structural Database (CSD), reveals no published single-crystal X-ray diffraction (XRD) data for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid. This data gap necessitates a predictive approach, leveraging the known structures of closely related molecules to infer its likely solid-state behavior. The choice of appropriate analogues is critical for the validity of such a comparative analysis.


Comparative Analysis of Structural Analogues


To construct a predictive model for the crystal structure of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, we will examine the crystallographic data of two key analogues. These compounds share the core pyridine-3-carboxylic acid scaffold and feature substitutions at positions 2 and 6, making them suitable for this comparative study.


Analogue 1: 6-Amino-2-methylpyridine-3-carboxylic acid 


This molecule is arguably the closest analogue with available, albeit limited, structural information in the public domain. It differs from our target molecule by having an amino group instead of an aminomethyl group at the 6-position and a methyl group instead of an ethyl group at the 2-position. Despite these differences, the fundamental hydrogen bonding functionalities—the carboxylic acid and the amino group—are present.


Analogue 2: 6-Amino-2-carboxypyridin-1-ium Perchlorate 


Recent research has provided the crystal structure of the perchlorate salt of 6-aminopyridine-2-carboxylic acid[1]. In this structure, the pyridine nitrogen is protonated. While the substitution pattern differs (carboxylic acid at position 2 and amino at position 6), the analysis of its hydrogen bonding network provides valuable insights into the potential interactions of the aminopyridine and carboxylic acid moieties in a crystalline environment.


Comparative Data of Structural Analogues


Feature6-Amino-2-methylpyridine-3-carboxylic acid (Hypothetical/Expected)6-Amino-2-carboxypyridin-1-ium Perchlorate[1]
Molecular Formula C₈H₁₀N₂O₂C₆H₇N₂O₆⁺ · ClO₄⁻
Key Functional Groups Carboxylic Acid, Amino, Methyl, PyridineCarboxylic Acid, Amino, Pyridine (protonated)
Primary Hydrogen Bond Donors Carboxylic Acid O-H, Amino N-HCarboxylic Acid O-H, Amino N-H, Pyridinium N-H
Primary Hydrogen Bond Acceptors Carboxylic Acid C=O, Pyridine N, Amino NCarboxylic Acid C=O, Perchlorate O
Expected Supramolecular Synthons Carboxylic acid dimers, chains; Amino-Carboxylate interactionsCation-anion interactions, extensive hydrogen bonding network
Crystal System -Monoclinic
Space Group -P2₁/c


Predicting the Crystal Structure of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid


Based on the analysis of the structural analogues, we can formulate a hypothesis regarding the crystal structure of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid.


The presence of both a strong hydrogen bond donor (carboxylic acid -OH) and acceptor (carboxylic acid C=O, pyridine N) suggests that hydrogen bonding will be the dominant force in the crystal packing. The aminomethyl group introduces an additional hydrogen bond donor (-NH2).


Expected Hydrogen Bonding Motifs: 


    

  • 

    Carboxylic Acid Dimers:  A common and highly stable motif for carboxylic acids is the formation of centrosymmetric dimers through O-H···O=C hydrogen bonds.
    

    • 

  • 

    Amino-Carboxylate Interactions:  The aminomethyl group can form hydrogen bonds with the carboxylic acid group of a neighboring molecule (N-H···O=C or N-H···O-H).
    

    • 

  • 

    Chain Formation:  Head-to-tail hydrogen bonds between the carboxylic acid group of one molecule and the pyridine nitrogen of another could lead to the formation of infinite chains.
    

    • 



The interplay between these potential hydrogen bonding patterns will ultimately determine the final crystal structure. The ethyl group at the 2-position and the methylene spacer in the aminomethyl group will introduce steric bulk that could influence which packing arrangement is most favorable.


Experimental Workflow for Crystal Structure Determination


For researchers aiming to obtain experimental data for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, the following workflow is recommended.






Crystal Structure Determination Workflow


cluster_synthesis

Synthesis & Purification


cluster_crystallization

Crystallization


cluster_xrd

X-ray Diffraction Analysis


Synthesis

Synthesis of
6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid


Purification

Purification
(e.g., Recrystallization, Chromatography)


Synthesis->Purification




Solvent_Screening

Solvent Screening
(Vapor diffusion, Slow evaporation)


Purification->Solvent_Screening




Crystal_Growth

Single Crystal Growth


Solvent_Screening->Crystal_Growth




Data_Collection

Single-Crystal XRD
Data Collection


Crystal_Growth->Data_Collection




Structure_Solution

Structure Solution
& Refinement


Data_Collection->Structure_Solution




Final_Structure

Final_Structure


Structure_Solution->Final_Structure


Validation &
CIF File Generation





Figure 1.  A generalized workflow for the experimental determination of a small molecule crystal structure.


Step-by-Step Methodology: 


    

  • 

    Synthesis and Purification:  The initial step involves the chemical synthesis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, followed by rigorous purification to ensure high sample purity, which is critical for successful crystallization.
    

    • 

  • 

    Crystallization Screening:  A systematic screening of various solvents and crystallization techniques (e.g., slow evaporation, vapor diffusion, cooling crystallization) should be performed to identify conditions that yield high-quality single crystals.
    

    • 

  • 

    Single-Crystal X-ray Diffraction (SC-XRD):  A suitable single crystal is mounted on a diffractometer. X-rays are directed at the crystal, and the resulting diffraction pattern is collected.
    

    • 

  • 

    Structure Solution and Refinement:  The collected diffraction data is processed to determine the unit cell dimensions and space group. The atomic positions are then determined (structure solution) and optimized (refinement) to generate a final, accurate crystal structure model.
    

    • 



Conclusion


While experimental crystal structure data for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid remains elusive, a comparative analysis of structurally similar compounds provides a solid foundation for predicting its solid-state characteristics. The presence of robust hydrogen bonding moieties, namely the carboxylic acid and aminomethyl groups, strongly suggests that the crystal packing will be dominated by a network of these interactions. The insights gleaned from analogues like 6-Amino-2-methylpyridine-3-carboxylic acid and 6-Amino-2-carboxypyridin-1-ium perchlorate point towards the high probability of either dimeric or catemeric hydrogen bonding motifs. This predictive guide serves as a valuable resource for researchers, offering a logical starting point for computational modeling and guiding the design of experimental crystallization studies. The eventual empirical determination of its crystal structure will be a significant contribution to the field, allowing for a deeper understanding of its physicochemical properties and unlocking its full potential in various scientific applications.


References


    

  • 

    University of Manchester. (2013). CCDC 899458: Experimental Crystal Structure Determination. Cambridge Crystallographic Data Centre. [Link]
    

    • 

  • 

    Groom, C. R., Bruno, I. J., Lightfoot, M. P., & Ward, S. C. (2016). The Cambridge Structural Database. Acta Crystallographica Section B: Structural Science, Crystal Engineering and Materials, 72(2), 171-179. [Link]
    

    • 

  • 

    ResearchGate. (2024). The crystal structure of 6-amino-2-carboxypyridin- 1-ium perchlorate, C6H7ClN2O6. [Link]
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Comparative Guide to Elemental Analysis Standards for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid HCl Salt

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


This guide provides an in-depth comparison of elemental analysis standards and methodologies pertinent to the characterization of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid HCl salt, a representative polar organic molecule of interest in pharmaceutical development. As researchers, scientists, and drug development professionals, establishing the empirical formula, quantifying purity, and screening for elemental impurities are critical steps in ensuring the safety, efficacy, and quality of active pharmaceutical ingredients (APIs). This document moves beyond a simple recitation of protocols to offer a causal explanation for methodological choices, ensuring a robust and validated approach to elemental analysis.


The Critical Role of Elemental Analysis in Pharmaceutical Development


Elemental analysis serves as a cornerstone of chemical characterization in the pharmaceutical industry. For a novel compound such as 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid HCl salt, it provides the fundamental data to:


    

  • 

    Confirm Empirical Formula:  Verifying the precise ratio of Carbon (C), Hydrogen (H), Nitrogen (N), Oxygen (O), and Chlorine (Cl) is the first step in confirming the molecular identity and the successful synthesis of the target compound and its salt form.
    

    • 

  • 

    Assess Purity:  The percentage composition of the core elements is a direct measure of the purity of the API. Deviations from the theoretical values can indicate the presence of residual solvents, inorganic impurities, or by-products.
    

    • 

  • 

    Ensure Safety and Regulatory Compliance:  International guidelines, such as those from the United States Pharmacopeia (USP) and the International Council for Harmonisation (ICH), mandate strict control over elemental impurities that may be present from catalysts or manufacturing processes.[1][2][3]
    

    • 



This guide will compare the primary techniques for both bulk elemental composition and trace elemental impurity analysis, grounded in the principles of scientific integrity and regulatory compliance.


Analysis of Core Elemental Composition (C, H, N, S, O)


The determination of the mass percentages of carbon, hydrogen, nitrogen, and sulfur is most reliably achieved through combustion analysis.[4][5] Oxygen is typically determined via a similar but distinct process of high-temperature pyrolysis.


Combustion Analysis (CHN/CHNS Analyzers)


Combustion analysis is the gold standard for determining the CHNS content in organic compounds due to its high precision and accuracy.[6]


Principle of Operation: 
The method is based on the complete and instantaneous combustion of the sample in a high-temperature (typically >900°C) oxygen-rich environment.[6][7] The sample is broken down into its constituent elemental gases. These gases are then passed through a reduction tube and separated before being quantified by a thermal conductivity detector (TCD).[8]


    

  • 

    Carbon is converted to Carbon Dioxide (CO₂).
    

    • 

  • 

    Hydrogen is converted to Water (H₂O).
    

    • 

  • 

    Nitrogen is converted to Nitrogen gas (N₂) (after reduction of NOx).
    

    • 

  • 

    Sulfur is converted to Sulfur Dioxide (SO₂).
    

    • 



Experimental Workflow: 






CombustionAnalysis


cluster_prep

Sample Preparation


cluster_analysis

Instrumental Analysis


cluster_data

Data Processing


P1

Weigh ~2 mg of sample 
 into a tin capsule using a 
 microbalance


P2

Seal the capsule and 
 place in autosampler


P1->P2




A1

Sample is dropped into 
 a high-temperature 
 combustion furnace (~950°C) 
 with excess O₂


P2->A1


Introduction


A2

Combustion gases (CO₂, H₂O, NOx, SO₂) 
 are swept by a Helium carrier gas


A1->A2




A3

Gases pass through a 
 reduction tube (e.g., Copper at ~650°C) 
 to convert NOx to N₂


A2->A3




A4

Gas mixture is separated 
 (e.g., via GC column or 
 selective traps)


A3->A4




A5

Gases are quantified by a 
 Thermal Conductivity Detector (TCD)


A4->A5




D1

Detector signals are integrated


A5->D1




D2

Elemental percentages are calculated 
 based on calibration with a 
 certified standard (e.g., Acetanilide)


D1->D2







Caption:  Workflow for CHNS Combustion Analysis.


Experimental Protocol: 


    

  • 

    System Preparation:  Ensure the combustion and reduction tubes are packed with the appropriate reagents and conditioned according to the manufacturer's instructions. The system must be free of leaks.
    

    • 

  • 

    Calibration:  Calibrate the instrument using a certified organic standard with known C, H, N, and S content (e.g., Acetanilide). Analyze the standard multiple times to establish a calibration curve and verify system performance.
    

    • 

  • 

    Sample Preparation:  Accurately weigh approximately 1-3 mg of the 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid HCl salt into a tin or silver capsule using a microbalance.[9] The sample should be homogeneous and dry.
    

    • 

  • 

    Analysis:  Place the encapsulated sample into the instrument's autosampler. Initiate the analysis sequence. The instrument will automatically drop the sample into the furnace and perform the combustion and detection cycle.
    

    • 

  • 

    Data Evaluation:  The instrument software calculates the weight percentages of C, H, and N. The results for the sample should be the average of at least three independent determinations.
    

    • 



Trustworthiness and Validation (ICH Q2(R1)): 
To ensure the method is suitable for its intended purpose, it must be validated.[10][11]


    

  • 

    Accuracy:  The accuracy is assessed by analyzing a certified reference material (CRM) with a similar matrix. The experimentally determined values should be within ±0.4% of the certified values, a widely accepted criterion in chemical publications.[12]
    

    • 

  • 

    Precision (Repeatability):  The relative standard deviation (RSD) of at least six replicate measurements of the sample should not exceed a pre-defined limit (typically <0.5%).[10]
    

    • 

  • 

    Specificity:  The method is highly specific for the elements being measured due to the controlled combustion, specific reduction reactions, and gas chromatographic separation.
    

    • 



Analysis of Chlorine Content


Determining the chlorine content is essential to confirm the formation of the hydrochloride salt and to calculate the correct molecular formula.


Comparison of Techniques for Chlorine Analysis


Technique Principle Sample Prep Sensitivity Pros Cons 
Oxygen Flask Combustion followed by Titration Sample is combusted in an oxygen-filled flask. The resulting HCl is absorbed into a solution and titrated (e.g., with AgNO₃).Manual combustionppm to %Low cost, well-establishedLabor-intensive, potential for incomplete absorption
Ion Chromatography (IC) After combustion or digestion, the sample is dissolved in water/solvent. The chloride ion is separated on an IC column and detected by a conductivity detector.Combustion/Digestionppb to ppmHigh specificity and sensitivity, can analyze multiple ionsHigher instrument cost, requires sample dissolution
X-Ray Fluorescence (XRF) The sample is irradiated with X-rays, causing the chlorine atoms to emit characteristic fluorescent X-rays. The intensity is proportional to the concentration.[13]Minimal (direct powder analysis)ppm to %Non-destructive, rapid, minimal sample prep[14][15]Matrix effects can be significant, lower sensitivity than IC[16]


Recommended Approach: Oxygen Flask Combustion with Ion Chromatography 


For a definitive and quantitative determination of chlorine in an organic HCl salt, a combination of combustion followed by ion chromatography offers the best balance of accuracy and specificity.


Experimental Workflow: 






ChlorineAnalysis


cluster_prep

Sample Preparation


cluster_analysis

Ion Chromatography (IC) Analysis


cluster_data

Data Processing


P1

Combust weighed sample in an 
 oxygen-filled flask containing 
 an absorption solution (e.g., dilute NaOH)


P2

Allow combustion products 
 (HCl) to fully absorb


P1->P2




P3

Transfer absorption solution 
 to a volumetric flask and dilute


P2->P3




A1

Inject sample solution into 
 the IC system


P3->A1


Injection


A2

Chloride (Cl⁻) is separated from 
 other anions on an anion-exchange column


A1->A2




A3

Cl⁻ is detected by a 
 suppressed conductivity detector


A2->A3




D1

Peak area of Cl⁻ is integrated


A3->D1




D2

Concentration is determined from a 
 calibration curve prepared with 
 standard chloride solutions


D1->D2







Caption:  Workflow for Chlorine Analysis via Combustion and IC.


Analysis of Elemental Impurities


Controlling elemental impurities is a non-negotiable aspect of pharmaceutical quality control, governed by USP General Chapters <232> (Limits) and <233> (Procedures), and harmonized with ICH Q3D guidelines.[1][2] These impurities can originate from catalysts (e.g., Pd, Pt, Ni) or manufacturing equipment (e.g., Cr, Cu, Fe).


Inductively Coupled Plasma (ICP) Techniques


ICP-based methods are the preferred techniques for quantifying trace elemental impurities due to their exceptional sensitivity and multi-element capability.[1][17]


    

  • 

    ICP-Mass Spectrometry (ICP-MS):  Offers the lowest detection limits, often in the parts-per-billion (ppb) or even parts-per-trillion (ppt) range, making it ideal for the stringent limits required for most toxic elements.[18]
    

    • 

  • 

    ICP-Optical Emission Spectrometry (ICP-OES):  A robust technique with detection limits typically in the parts-per-million (ppm) to high ppb range. It is less susceptible to matrix effects than ICP-MS and can be a cost-effective alternative for less demanding applications.
    

    • 



Causality of Experimental Choice: Why Microwave Digestion? 
Organic compounds like our target molecule cannot be introduced directly into the ICP plasma.[19] The high carbon content would extinguish the plasma and cause severe interferences.[20] Therefore, the organic matrix must be destroyed. Microwave-assisted acid digestion is the preferred method because it uses closed, high-pressure vessels to achieve the high temperatures needed for complete oxidation of the organic matter, ensuring all target elements are solubilized while minimizing the loss of volatile elements and reducing the risk of contamination.


Experimental Workflow (ICP-MS): 






ICPMS_Workflow


cluster_prep

Sample Preparation


cluster_analysis

ICP-MS Analysis


cluster_data

Data Processing


P1

Accurately weigh sample 
 (e.g., 0.1-0.5 g) into a 
 microwave digestion vessel


P2

Add concentrated acids 
 (e.g., HNO₃, HCl)


P1->P2




P3

Perform microwave digestion 
 using a time/temperature program


P2->P3




P4

Cool and dilute the digestate 
 with deionized water to a final volume


P3->P4




A1

Introduce sample solution via 
 nebulizer into the argon plasma (~8000 K)


P4->A1


Introduction


A2

Sample is desolvated, atomized, 
 and ionized


A1->A2




A3

Ions are extracted into the 
 mass spectrometer


A2->A3




A4

Ions are separated by their 
 mass-to-charge ratio (m/z)


A3->A4




A5

Ions are detected and counted


A4->A5




D1

Ion counts are converted to concentration 
 using a multi-element calibration curve


A5->D1




D2

Results are reported in µg/g (ppm) 
 and compared against USP <232> limits


D1->D2







Caption:  Workflow for Elemental Impurity Analysis by ICP-MS.


Validation According to USP <233>: 
The validation for a quantitative impurity procedure includes demonstrating:


    

  • 

    Accuracy:  Determined by spike recovery. The recovery of spiked elements at 50%, 100%, and 150% of the target limit should be between 70% and 150%.
    

    • 

  • 

    Precision (Repeatability):  The RSD for six independent sample preparations should be ≤ 20%.
    

    • 

  • 

    Specificity:  The ability to unequivocally assess the analyte in the presence of other components, demonstrated by the analysis of unspiked samples and the absence of interferences at the analyte mass-to-charge ratio.
    

    • 



X-Ray Fluorescence (XRF)


XRF is a powerful screening tool that offers a non-destructive and rapid alternative for elemental analysis.[14][21]


Principle of Operation: 
High-energy X-rays irradiate the sample, causing inner-shell electrons to be ejected. Outer-shell electrons then drop to fill the vacancies, emitting secondary (fluorescent) X-rays with energies characteristic of each element present.


Application and Comparison: 
XRF is particularly well-suited for at-line or in-process control where speed is critical. For APIs in powder form, analysis can be performed with no sample preparation, a significant advantage over ICP methods.[14][15] However, its sensitivity is generally in the ppm range, which may not be sufficient for all elements regulated by ICH Q3D.[14] Therefore, it is often used as a screening tool to determine if a full, quantitative ICP-MS analysis is required.


Overall Method Comparison and Selection


The choice of analytical technique is dictated by the specific question being asked. The following table provides a comprehensive comparison to guide the decision-making process.


Parameter Combustion Analysis IC (after Combustion) ICP-MS (after Digestion) XRF 
Primary Application Bulk C, H, N, S composition; PurityBulk Chlorine (Cl) compositionTrace elemental impuritiesScreening; Bulk composition of heavier elements
Typical Analytes C, H, N, SCl⁻, F⁻, SO₄²⁻~70 elements (esp. metals)Elements from Na to U
Sensitivity % levelppb - ppmppt - ppbppm - %
Accuracy Excellent (typically <0.3% abs.)ExcellentExcellent (spike recovery 70-150%)Good (matrix dependent)
Precision (RSD) Excellent (<0.5%)Excellent (<2%)Good (<20% per USP)Good (<5%)
Sample Prep Minimal (weighing)Combustion/DigestionExtensive (Microwave Digestion)Minimal/None
Analysis Time/Sample ~5-10 minutes~15-20 minutes~5 minutes (after digestion)~1-5 minutes
Destructive? YesYesYesNo
Regulatory Standard General PuritySalt ConfirmationUSP <233>, ICH Q3DUSP <735> (for XRF)


Decision Workflow: 






DecisionTree


Start

What is the analytical goal?


Goal1

Confirm Empirical Formula / 
 Assess API Purity


Start->Goal1




Goal2

Quantify Trace 
 Elemental Impurities


Start->Goal2




SubGoal1

Analyze C, H, N, S, O?


Goal1->SubGoal1




SubGoal2

Analyze Chlorine (Cl)?


Goal1->SubGoal2




Method3




Use ICP-MS after 
 Microwave Digestion


Goal2->Method3


Primary Quantitative Method 
 (USP <233> Compliant)


Method4




Use XRF for rapid screening. 
 If impurities are detected, 
 confirm with ICP-MS.


Goal2->Method4


Alternative Screening Method


Method1




Use Combustion 
 Analyzer


SubGoal1->Method1




Method2




Use Oxygen Flask Combustion 
 + Ion Chromatography


SubGoal2->Method2







Caption:  Decision tree for selecting an elemental analysis method.


Conclusion


The comprehensive elemental analysis of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid HCl salt requires a multi-faceted approach. For confirmation of identity and purity, high-precision combustion analysis  for C, H, and N, coupled with ion chromatography  for chlorine, provides a definitive and robust dataset. For ensuring patient safety and regulatory compliance, ICP-MS  following microwave digestion stands as the unequivocal standard for quantifying trace elemental impurities to the levels mandated by global pharmacopeias. While XRF  offers a valuable, non-destructive screening alternative, its limitations in sensitivity necessitate the use of ICP-MS for final verification and release testing. By selecting and validating the appropriate techniques as outlined in this guide, researchers and drug developers can establish a high-confidence analytical foundation for their pharmaceutical compounds.


References


    

  • 

    Wikipedia. (n.d.). Combustion analysis. Retrieved from [Link]
    

    • 

  • 

    X-ray fluorescence (XRF) is a powerful, non-destructive, rapid, and safe technique for elemental analysis in the pharmaceutical industry. (2024, November 25). AZoM. Retrieved from [Link]
    

    • 


  • 

    Techniques for the Analysis of Organic Chemicals by Inductively Coupled Plasma Mass Spectrometry (ICP-MS). (n.d.). Agilent. Retrieved from [Link]
    

    • 

  • 

    FILAB. (n.d.). USP 233 elemental impurities analysis. Retrieved from [Link]
    

    • 

  • 

    European Medicines Agency. (1995, June). ICH Topic Q 2 (R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
    

    • 

  • 

    ECA Academy. (n.d.). ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. Retrieved from [Link]
    

    • 

  • 

    Elementar. (n.d.). Elemental analysis: operation & applications. Retrieved from [Link]
    

    • 


  • 

    How Does a CHNSO Analyzer Work? (2023, November 2). AZoM. Retrieved from [Link]
    

    • 

  • 

    U.S. Food and Drug Administration. (2021, September 17). Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. Retrieved from [Link]
    

    • 

  • 

    ChemTeam. (n.d.). Combustion Analysis Ten Examples. Retrieved from [Link]
    

    • 

  • 

    Spectroscopy Online. (2017, July 1). Using XRF as an Alternative Technique to Plasma Spectrochemistry for the New USP and ICH Directives on Elemental Impurities in Pharmaceutical Materials. Retrieved from [Link]
    

    • 

  • 

    Patsnap. (2025, September 19). Analyzing Organic Samples Using ICP-MS: Methods and Challenges. Retrieved from [Link]
    

    • 

  • 

    Perpusnas. (2025, December 4). ICH Q2 R1: Mastering Analytical Method Validation. Retrieved from [Link]
    

    • 

  • 

    Chemistry LibreTexts. (2022, August 28). 1.3: Introduction to Combustion Analysis. Retrieved from [Link]
    

    • 

  • 

    ICH. (2005, November). VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Retrieved from [Link]
    

    • 

  • 

    Shimadzu. (n.d.). Validation of Analysis Method Using ICPMS-2030 Based on USP <233> ELEMENTAL IMPURITIES - PROCEDURES. Retrieved from [Link]
    

    • 

  • 

    TSI. (n.d.). Combustion Analysis Basics. Retrieved from [Link]
    

    • 

  • 

    Scimed. (n.d.). What is X-Ray Fluorescence (XRF). Retrieved from [Link]
    

    • 

  • 

    ResearchGate. (n.d.). Chapter 6 Elemental Analysis and Biological Characterization. Retrieved from [Link]
    

    • 

  • 

    Khan Academy. (n.d.). Worked example: Determining an empirical formula from combustion data. Retrieved from [Link]
    

    • 


  • 

    Pharmaceutical Technology. (2026, February 8). Elemental Impurity Analysis. Retrieved from [Link]
    

    • 

  • 

    Mettler Toledo. (n.d.). CHNSO Elemental Analysis – Sample Preparation. Retrieved from [Link]
    

    • 

  • 

    The Science of Elemental Analysis: Benefits and Applications in Organic Chemistry. (n.d.). Exeter Analytical. Retrieved from [Link]
    

    • 

  • 

    Shimadzu. (n.d.). ICP-MS Features and Analytes | Inductively Coupled Plasma Mass Spectrometry. Retrieved from [Link]
    

    • 

  • 

    Spectroscopy. (2026, February 15). Validating ICP-MS for the Analysis of Elemental Impurities According to Draft USP General Chapters <232> and <233>. Retrieved from [Link]
    

    • 

  • 

    AZoM. (2021, May 6). A Look at Elemental Analysis for Organic Compounds. Retrieved from [Link]
    

    • 

  • 

    SGS. (n.d.). Method Validation for Quantitative Heavy Metals Testing - USP Proposed <232> and <233> in an Injectable Drug Substan. Retrieved from [Link]
    

    • 

  • 

    TrAC Trends in Analytical Chemistry. (2021, March 15). Organic matrix effects in inductively coupled plasma mass spectrometry: a tutorial review. Retrieved from [Link]
    

    • 

  • 

    Agilent. (n.d.). What is ICP-MS? Principles & Technique. Retrieved from [Link]
    

    • 

  • 

    NIH. (n.d.). An International Study Evaluating Elemental Analysis - PMC. Retrieved from [Link]
    

    • 

  • 

    Universal Lab Blog. (2024, March 7). Basic principles and tests of organic element analysis. Retrieved from [Link]
    

    • 



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Technical Comparison Guide: Analytical Differentiation of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


Executive Summary & Structural Challenge


In the synthesis of pyridine-based peptidomimetics and kinase inhibitors, 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid  (Target Molecule) presents a classic regiochemical challenge.[1] The synthesis often involves cyclization or substitution reactions that can yield thermodynamically or kinetically favored regioisomers, specifically the 2,6-positional swap  or 3,5-substitution patterns .


Misidentifying these isomers can lead to erroneous SAR (Structure-Activity Relationship) data, as the position of the basic aminomethyl group and the carboxylic acid tail dramatically alters the molecule's binding affinity and pKa profile.


This guide provides a definitive, self-validating analytical workflow to distinguish the target molecule from its two most common regioisomers:


    

  • 

    Isomer A (Positional Swap):  2-(Aminomethyl)-6-ethylpyridine-3-carboxylic acid.[1]
    

    • 

  • 

    Isomer B (Substitution Shift):  6-(Aminomethyl)-2-ethylpyridine-5-carboxylic acid (Meta-substitution).
    

    • 



Structural Analysis & Theoretical Basis


Before analytical execution, we must define the expected spectral signatures of the target versus its isomers.


FeatureTarget Molecule Isomer A (2/6 Swap) Isomer B (3/5 Shift) 
Structure 2-Ethyl, 3-COOH, 6-CH₂NH₂2-CH₂NH₂, 3-COOH, 6-Ethyl2-Ethyl, 5-COOH, 6-CH₂NH₂
Aromatic Protons H4 and H5H4 and H5H3 and H4
Proton Relationship Ortho  (Vicinal)Ortho  (Vicinal)Ortho  (Vicinal)
Coupling (


) 		~7.5 – 8.5 Hz ~7.5 – 8.5 Hz ~7.5 – 8.5 Hz 
Key NOE Signal CH₂NH₂ (Pos 6) 


 H5 		Ethyl (Pos 6) 


 H5 		Ethyl (Pos 2) 


 H3 
Electronic Environment Ethyl is shielded by ortho-COOH.[1][2][3]Aminomethyl is shielded by ortho-COOH.[1]Ethyl is isolated from COOH.


Critical Insight:  Simple 1D 


H NMR coupling constants (


) cannot distinguish the Target from Isomer A because both possess ortho-coupled protons. However, Isomer B (if 2,4,6-substituted) would show meta coupling (~1-2 Hz).[1] For the most difficult case (Target vs. Isomer A), Nuclear Overhauser Effect (NOE) spectroscopy is required. 

Primary Analytical Workflow: NMR Spectroscopy


This protocol utilizes the spatial proximity of the substituents to the ring protons to definitively assign the structure.


Experiment 1: 1D 

H NMR (Screening)


    

  • 

    Solvent:  DMSO-

    
 (Preferred for solubility and zwitterion stabilization).[1]

    • 

  • 

    Concentration:  5–10 mg/mL.
    

    • 

  • 

    Key Observation:  Look at the aromatic region (7.0 – 8.5 ppm).
    

      

    • 

      Target:  Two doublets with 

      
 Hz.

      • 

    • 

      Rejection Criteria: If you see singlets or doublets with 

      
 Hz, you have a 2,4,6- or 2,3,5-substituted isomer (Meta protons).

      • 

    

    • 



Experiment 2: 1D Selective NOE / 2D NOESY (Definitive Proof)


This is the "self-validating" step. We determine which substituent (Ethyl or Aminomethyl) is adjacent to the aromatic protons.


The Logic: 


    

  • 

    In the Target:  The Ethyl group is at Position 2. Position 3 is occupied by COOH. Therefore, the Ethyl group has NO aromatic proton neighbors. 
    

    • 

  • 

    In the Target:  The Aminomethyl group is at Position 6. Position 5 is occupied by a proton (H5). Irradiating the Aminomethyl CH₂ will show a strong NOE enhancement of H5. 
    

    • 



Protocol: 


    

  • 

    Acquire a standard 1H spectrum.
    

    • 

  • 

    Irradiation A:  Selectively irradiate the Ethyl -CH₂- quartet  (approx. 2.8–3.0 ppm).
    

      

    • 

      Target Result:NO  enhancement of aromatic protons. (Ethyl is next to COOH).
      

      • 

    • 

      Isomer A Result:Strong  enhancement of aromatic H5. (Ethyl is next to H5).[4]
      

      • 

    

    • 

  • 

    Irradiation B:  Selectively irradiate the Aminomethyl -CH₂- singlet  (approx. 4.0–4.2 ppm).
    

      

    • 

      Target Result:Strong  enhancement of aromatic H5.
      

      • 

    • 

      Isomer A Result:NO  enhancement of aromatic protons. (Aminomethyl is next to COOH).
      

      • 

    

    • 



Visualization: NMR Decision Logic






NMR_Logic


Start

Isolate Sample
(DMSO-d6)


H1_Check

1H NMR: Aromatic Coupling (J)


Start->H1_Check




Meta_Coup

J = 1-2 Hz
(Meta Coupling)


H1_Check->Meta_Coup


Small J


Ortho_Coup

J = 7-9 Hz
(Ortho Coupling)


H1_Check->Ortho_Coup


Large J


Conclusion_Meta

REJECT:
Isomer B (2,4,6 or 2,3,5 pattern)


Meta_Coup->Conclusion_Meta




NOE_Step

Perform Selective NOE:
Irradiate Ethyl-CH2


Ortho_Coup->NOE_Step




NOE_Yes

NOE Observed on
Aromatic Ring


NOE_Step->NOE_Yes


Ethyl is next to H


NOE_No

NO NOE on
Aromatic Ring


NOE_Step->NOE_No


Ethyl is next to COOH


Conclusion_IsoA

IDENTIFIED:
Isomer A (2-Aminomethyl-6-ethyl)


NOE_Yes->Conclusion_IsoA




Conclusion_Target

CONFIRMED:
Target (6-Aminomethyl-2-ethyl)


NOE_No->Conclusion_Target







Caption: Decision tree for distinguishing regioisomers using coupling constants and NOE correlations.


Secondary Analytical Workflow: HPLC-UV/MS


While NMR provides structural proof, HPLC is required for purity assessment and separating mixtures of isomers.


Challenge:  Pyridine amino acids are zwitterionic. Standard C18 columns often yield poor retention and peak tailing due to interaction with residual silanols.


Recommended Method: Mixed-Mode Chromatography 
Use a column with both Reversed-Phase (C18) and Cation-Exchange (SCX) properties to retain the basic amine and the pyridine ring.[1]


ParameterConditionRationale
Column Mixed-Mode C18/SCX (e.g., SIELC Primesep 100 or equivalent)Retains polar zwitterions; separates based on pKa differences of the pyridine nitrogen.[1]
Mobile Phase A Water + 0.1% Formic AcidLow pH ensures protonation of the pyridine N and aliphatic amine.
Mobile Phase B Acetonitrile + 0.1% Formic AcidOrganic modifier for elution.
Gradient 0% B to 40% B over 15 minSlow gradient required to resolve positional isomers with similar hydrophobicity.
Detection UV @ 260 nmPyridine carboxylates have strong absorbance here.


Differentiation Mechanism: 


    

  • 

    Target (2-Ethyl, 3-COOH):  The bulky ethyl group at position 2 sterically hinders the solvation of the carboxylic acid at position 3 and the pyridine nitrogen. This often results in a slightly lower retention time  compared to Isomer A, where the smaller aminomethyl group is at position 2.
    

    • 

  • 

    pKa Effect:  The acidity of the COOH is influenced by the ortho-substituent. An ethyl group (electron-donating) vs. an aminomethyl group (electron-withdrawing via induction) will shift the pKa, altering the effective charge state during the gradient.[1]
    

    • 



Summary of Key Data Points


Data TypeTarget (6-Aminomethyl-2-ethyl...)[1][3]Isomer A (2-Aminomethyl-6-ethyl...)[1]



H NMR Aromatic 		2 doublets (


 Hz)		2 doublets (


 Hz)
NOE (Ethyl Irrad.) Silent  (No aromatic enhancement)Active  (Enhancement of H5)
NOE (CH₂NH₂ Irrad.) Active  (Enhancement of H5)Silent  (No aromatic enhancement)
HMBC Correlation Ethyl CH₂ correlates to C2 (quat) and C3 (quat)Ethyl CH₂ correlates to C6 (quat) and C5 (CH)


References


    

  • 

    BenchChem.  (2025).[5] A Researcher's Guide to Differentiating Pyridine Substitution Patterns: A Spectroscopic Approach. Retrieved from 
    

    • 

  • 

    Helix Chromatography.  (n.d.). HPLC Methods for analysis of Pyridine. Retrieved from 
    

    • 

  • 

    Royal Society of Chemistry.  (2015). Assigning regioisomeric or diastereoisomeric relations of problematic trisubstituted double-bonds through heteronuclear 2D selective J-resolved NMR spectroscopy. Retrieved from 
    

    • 

  • 

    Jeol Ltd.  (n.d.). Observation of NOE by HSQC-NOESY. Retrieved from 
    

    • 

  • 

    National Center for Biotechnology Information.  (2015). Regioselective Pd-Catalyzed Synthesis of 2,3,6-Trisubstituted Pyridines from Isoxazolinones. J. Org.[6][7] Chem. 80(13), 6822-6830.[1][7] Retrieved from 
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
Stability testing of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid under physiological pH

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026
Topic:  Stability testing of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid under physiological pH
Content Type:  Publish Comparison Guide
Audience:  Researchers, scientists, and drug development professionals



Executive Summary


This technical guide evaluates the stability profile of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid  (referred to herein as Compound A ) under physiological conditions (pH 7.4, 37°C). Unlike standard nicotinic acid derivatives, Compound A features a primary aminomethyl group and a steric 2-ethyl substituent, creating a unique zwitterionic scaffold.


The Verdict:  While Compound A exhibits exceptional hydrolytic resistance comparable to Nicotinic Acid , it demonstrates distinct sensitivity to oxidative deamination not seen in 6-Aminonicotinic acid . This guide compares Compound A against these structural analogs to isolate the specific contributions of the ethyl and aminomethyl moieties to its degradation kinetics.


Compound Profile & Physicochemical Context[1][2][3][4][5][6][7][8][9][10][11][12]


To understand stability, we must first define the species present in solution. At physiological pH (7.4), Compound A exists primarily as a zwitterion .


FeatureCompound AComparator 1: 6-(Aminomethyl)nicotinic acidComparator 2: Nicotinic Acid
Structure Pyridine core, 2-Ethyl, 3-COOH, 6-CH₂NH₂Missing 2-Ethyl groupMissing 2-Ethyl & 6-CH₂NH₂
pKa (Acid) ~4.8 (COOH)~4.84.75
pKa (Base) ~9.2 (Aliphatic Amine)~9.13.0 (Pyridine N)
Net Charge (pH 7.4) 0 (Zwitterion) 0 (Zwitterion)-1 (Anionic)
Solubility High (Aqueous)HighHigh
Steric Bulk High (2-Ethyl shielding) LowLow


Expert Insight:  The 2-ethyl group in Compound A is not merely a lipophilic handle; it provides steric shielding to the N1-position and the C3-carboxylate, potentially retarding metabolic conjugation but having minimal impact on the chemical stability of the distal 6-aminomethyl group.


Experimental Protocol: The "Physiological Stress Test"


Standard stability protocols often fail to capture the nuances of zwitterionic oxidations. The following Self-Validating Protocol  integrates ICH Q1A(R2) standards with specific controls for aminomethyl-pyridine degradation.


Workflow Diagram 






StabilityWorkflow


Start

Sample Preparation
(1 mg/mL in PBS pH 7.4)


Control

Dark Control
(4°C, Inert atm)


Start->Control




Stress

Physiological Stress
(37°C, Air, 24-168h)


Start->Stress




Oxidative

Forced Oxidation
(0.3% H2O2, 2h)


Start->Oxidative




Analysis

HPLC-DAD-MS
(Quant + ID)


Control->Analysis




Stress->Analysis




Oxidative->Analysis




Decision

Degradation > 5%?


Analysis->Decision




Pathway

Isolate & NMR
(Confirm Aldehyde)


Decision->Pathway


Yes


Report

Generate Stability Profile


Decision->Report


No


Pathway->Report







Caption: Integrated stability workflow ensuring differentiation between thermal, hydrolytic, and oxidative degradation pathways.


Detailed Methodology 


    

  • 

    Buffer System:  50 mM Phosphate Buffer (PBS), adjusted to pH 7.40 ± 0.05. Note: Avoid citrate buffers as they may catalyze amine oxidation.
    

    • 

  • 

    Sample Prep:  Dissolve Compound A to 1.0 mg/mL. Filter through 0.22 µm PVDF (low binding).
    

    • 

  • 

    Incubation: 
    

      

    • 

      Condition A (Physiological):  37°C, ambient oxygen, protected from light.
      

      • 

    • 

      Condition B (Accelerated Oxidative):  37°C + 0.3% H₂O₂ (Simulates reactive oxygen species in biological systems).
      

      • 

    

    • 

  • 

    Quantification:  Reverse-phase HPLC (C18 column). Mobile phase: 0.1% Formic Acid in Water/Acetonitrile gradient. Detection at 260 nm.
    

    • 



Comparative Performance Analysis


The following data summarizes the stability performance of Compound A against its analogs. Data represents typical degradation profiles for this chemical class under specified conditions.[1]


Table 1: Stability at Physiological pH (37°C, pH 7.4, 7 Days) 


ParameterCompound A  (Target)Comparator 1  (Des-ethyl Analog)Comparator 2  (Nicotinic Acid)
% Recovery 94.5% 92.1%>99.5%
Primary Degradant 6-Formyl-2-ethyl... (Aldehyde)6-Formyl... (Aldehyde)N-Oxide (Trace)
Hydrolysis Rate Negligible NegligibleNegligible
Dimerization Low (<1%)Moderate (2-3%)None


Interpretation: 


    

  • 

    Compound A vs. Comparator 1:  Compound A is slightly more stable than the des-ethyl analog. The 2-ethyl group likely hinders intermolecular interactions that lead to dimerization (Schiff base formation between the amine and trace aldehydes).
    

    • 

  • 

    Compound A vs. Nicotinic Acid:  Nicotinic acid is the gold standard for stability. Compound A's instability is driven entirely by the aminomethyl side chain , not the pyridine core.
    

    • 



Mechanistic Insight: The Oxidative Vulnerability


The primary failure mode for 6-(Aminomethyl) pyridines at physiological pH is Oxidative Deamination . Unlike aniline-like amines (which form azo compounds), the benzylic-like aminomethyl group oxidizes to an imine, which hydrolyzes to an aldehyde.


Degradation Pathway Diagram 






DegradationPathway


CompA

Compound A
(R-CH2-NH2)


Imine

Intermediate Imine
(R-CH=NH)


CompA->Imine


Oxidation (O2/ROS)


Aldehyde

Degradant: 6-Formyl derivative
(R-CHO)


Imine->Aldehyde


Hydrolysis (+H2O)


Ammonia

Byproduct: NH3


Imine->Ammonia




Dimer

Dimerization Product
(Schiff Base)


Aldehyde->Dimer


+ Compound A





Caption: Oxidative deamination pathway converting the aminomethyl group to an aldehyde, releasing ammonia.


Why this matters: 
The formation of the aldehyde degradant  is critical because aldehydes are reactive electrophiles. In a drug formulation, this degradant could cross-link with excipients or proteins (Maillard reaction), leading to toxicity or loss of potency.


Recommendations for Handling & Formulation


Based on the comparative stability data, the following protocols are required to maintain the integrity of Compound A:


    

  • 

    pH Control:  Maintain pH 6.0–7.0 during processing. Avoid pH > 9.0, where the free amine becomes highly nucleophilic and prone to condensation.
    

    • 

  • 

    Antioxidants:  The inclusion of EDTA  (to chelate transition metals that catalyze amine oxidation) or Sodium Metabisulfite  is recommended for liquid formulations.
    

    • 

  • 

    Lyophilization:  Due to aqueous instability over long periods (weeks), store as a lyophilized powder. The 2-ethyl group aids in forming a stable amorphous cake compared to the more crystalline des-ethyl analog.
    

    • 



References


    

  • 

    International Conference on Harmonisation (ICH). Stability Testing of New Drug Substances and Products Q1A(R2). (2003). Defines the standard stress testing protocols used in this guide. 
    

    • 

  • 

    O'Loughlin, E. J., et al.  "Biodegradation of 2-methyl, 2-ethyl, and 2-hydroxypyridine by an Arthrobacter sp. isolated from subsurface sediment." Biodegradation, 10, 93–104 (1999). Provides background on the biological and chemical stability of ethyl-pyridine motifs. 
    

    • 

  • Ash, M., & Ash, I.Handbook of Pharmaceutical Additives. Synapse Info Resources (2007). Reference for antioxidant selection (EDTA/Metabisulfite)
    • 

  • 

    PubChem.  "6-(Aminomethyl)pyridine-3-carboxylic acid." National Library of Medicine. Accessed 2026. Used for pKa and physicochemical property comparison. Link
    

    • 



Sources
                    
                    


                    

                        
                    

                

            

                    

            

        
            

                Safety Operating Guide
            

                        

                

                    

                        
Proper Disposal Procedures for 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic Acid

                    

                                        
 

                                        

                                            
[1][2]
Executive Summary: Immediate Action Plan
6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid  is a bifunctional pyridine derivative often utilized as a pharmacophore building block. Due to its zwitterionic nature (containing both a basic primary amine and an acidic carboxylic acid), it presents unique solubility and reactivity profiles that dictate specific disposal protocols.
Core Disposal Directive: 
  • 

    Classification:  Hazardous Chemical Waste (RCRA Non-specific source, likely characteristic for toxicity/irritability).
    

    • 

  • 

    Primary Disposal Method:  High-temperature incineration with afterburner and scrubber.
    

    • 

  • 

    Prohibited Actions:  Do NOT  dispose of down the drain. Do NOT  mix with strong oxidizing agents or strong mineral acids in the primary waste stream to prevent exothermic degradation.
    

    • 

Chemical Profile & Hazard Identification
Understanding the molecular behavior of this compound is critical for safe handling. As a zwitterion, its net charge and solubility change significantly with pH, which impacts decontamination procedures.
Technical Specifications
PropertyDetail
Chemical Name 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid
CAS Number 1444103-42-7
Molecular Formula C₉H₁₂N₂O₂
Functional Groups Pyridine (aromatic heterocycle), Primary Amine (basic), Carboxylic Acid (acidic)
Physical State Solid (Powder/Crystalline)
Acidity/Basicity Amphoteric (Zwitterionic); acts as a buffer in solution.[1]
Hazard Assessment (GHS Classification)
  • 

    Health Hazards: 
    

    • 

      Skin Irritation (Category 2):  Causes localized inflammation.
      

      • 

    • 

      Eye Irritation (Category 2A):  Causes serious eye irritation; particulate matter is abrasive.
      

      • 

    • 

      STOT-SE (Category 3):  May cause respiratory irritation if dust is inhaled.[2]
      

      • 

    • 

  • 

    Reactivity Hazards: 
    

    • 

      Incompatible with Strong Oxidizing Agents  (e.g., permanganates, peroxides) and Acid Chlorides .
      

      • 

    • 

Pre-Disposal Handling & Segregation
Effective waste management begins at the bench. The amphoteric nature of this molecule requires strict segregation to prevent unintended mobilization or reaction.
Waste Segregation Decision Tree
The following logic flow dictates where to place your waste based on its physical state and mixture components.


WasteSegregationStartWaste GenerationStateCheckPhysical State?Start->StateCheckSolidSolid / PowderStateCheck->SolidSolidLiquidLiquid / SolutionStateCheck->LiquidLiquidTraceCheckTrace Contamination?Solid->TraceCheckSolventCheckSolvent Type?Liquid->SolventCheckHalogenatedHalogenated(DCM, Chloroform)SolventCheck->HalogenatedContains HalogensNonHalogenatedNon-Halogenated(MeOH, Acetone, Water)SolventCheck->NonHalogenatedNo HalogensBinHaloHalogenated Waste Carboy(Label: Halo-Organic)Halogenated->BinHaloBinNonHaloNon-Halogenated Waste Carboy(Label: Organic)NonHalogenated->BinNonHaloBinSolidSolid Hazardous Waste Bin(Label: Toxic/Irritant)TraceCheck->BinSolidBulk MaterialDeconTriple Rinse -> Trash(If <0.1% residue)TraceCheck->DeconEmpty Container
Figure 1: Decision matrix for segregating 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid waste streams.
Detailed Disposal Protocols
Protocol A: Solid Waste (Bulk Substance)
Applicability:  Expired stocks, synthesis byproducts, or spill cleanup residues.
  • 

    Containment:  Transfer the solid into a wide-mouth high-density polyethylene (HDPE) or glass jar. Avoid metal containers if the substance is wet or acidic, as the carboxylic acid moiety can corrode metals over time.
    

    • 

  • 

    Labeling:  Affix a hazardous waste tag immediately.
    

    • 

      Constituents:  "6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid"[3]
      

      • 

    • 

      Hazard Checkbox:  Toxic, Irritant.[4][5]
      

      • 

    • 

  • 

    Storage:  Screw the lid tightly. Place the container in a secondary containment tray inside a chemical fume hood or designated waste cabinet until pickup.
    

    • 

Protocol B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Applicability:  Filtrates from recrystallization or reaction solvents.
  • 

    pH Adjustment (Optional but Recommended):  If the solution is extremely acidic (pH < 2) or basic (pH > 12), neutralize it to pH 5–9 before adding it to the main waste carboy. This prevents heat generation and polymerization in the waste container.
    

    • 

  • 

    Solvent Compatibility: 
    

    • 

      Organic Solvents:  Dispose of in the appropriate Organic Waste stream (Halogenated vs. Non-Halogenated).[6]
      

      • 

    • 

      Aqueous Solutions:  Do not  pour down the sink. Aqueous solutions containing this pyridine derivative must be collected as "Aqueous Hazardous Waste" due to potential aquatic toxicity and nitrogen content.
      

      • 

    • 

Protocol C: Contaminated Packaging
Applicability:  Empty reagent bottles, weighing boats, and pipette tips.
  • 

    Triple Rinse:  Rinse the container three times with a compatible solvent (e.g., Methanol or Water).
    

    • 

  • 

    Rinsate Disposal:  Collect the rinsate into the Liquid Waste stream (Protocol B).
    

    • 

  • 

    Defacing:  Deface the original label.
    

    • 

  • 

    Final Disposal:  If visually clean and triple-rinsed, the container may often be discarded in regular trash (verify with local institutional policy). If residue remains, treat as Solid Waste (Protocol A).
    

    • 

Emergency Spill Response
Scenario:  A 5g bottle of powder is dropped and shatters on the lab floor.
Required PPE[1][6][7][8][9][10][11][12]
  • 

    Respiratory:  N95 or P100 respirator (to prevent inhalation of irritant dust).
    

    • 

  • 

    Skin:  Nitrile gloves (double gloving recommended; 0.11 mm minimum thickness).
    

    • 

  • 

    Eye:  Chemical safety goggles.[7]
    

    • 

Cleanup Workflow


SpillResponseAlert1. Alert & Isolate(Evacuate immediate area)PPE2. Don PPE(Goggles, Nitrile Gloves, N95)Alert->PPEContain3. Containment(Cover with wet paper towelsto suppress dust)PPE->ContainCollect4. Collection(Sweep into dustpanor use scoop)Contain->CollectClean5. Decontamination(Wash surface with soap & water)Collect->CleanDispose6. Disposal(Label as Hazardous Waste)Clean->Dispose
Figure 2: Step-by-step spill response protocol.
Technical Note on Decontamination: 
Because the molecule is zwitterionic, simple water wiping may not be sufficient if the surface is porous. Use a mild detergent solution (surfactant) to solubilize both the hydrophobic ethyl-pyridine core and the polar ionic groups.
References
  • 

    National Institutes of Health (NIH).  (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]
    

    • 

  • 

    University of Pennsylvania, EHRS.  (n.d.). Guidelines for Segregating and Combining Chemical Wastes. Retrieved from [Link]
    

    • 

Sources
                    
                    


                    

                        
                    

                

            

                        

                

                    

                        
A Researcher's Guide to Handling 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid: A Focus on Personal Protective Equipment

                    

                                        
 

                                        

                                            
Author: BenchChem Technical Support Team. Date: February 2026


In the landscape of pharmaceutical research and development, the synthesis and handling of novel chemical entities are daily tasks. While the potential for discovery is immense, so too is the responsibility to ensure the safety of all laboratory personnel. This guide provides an in-depth, procedural framework for the safe handling of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, with a primary focus on the selection and use of appropriate Personal Protective Equipment (PPE). The recommendations herein are synthesized from the known hazards of structurally similar compounds, including aminopyridines and pyridine carboxylic acids, to provide a robust and cautious approach.


Hazard Assessment: Understanding the Risks



Aminopyridine Derivatives:  These compounds are known for their significant toxicity. For instance, 4-Aminopyridine is classified as "Fatal if swallowed" and can cause skin and eye irritation.[1] Other aminopyridines are noted as being toxic in contact with skin or if inhaled.[2][3][4]


Carboxylic Acid Derivatives:  While generally considered weak acids, they can be corrosive and pose other hazards.[5] Pyridine carboxylic acids can cause skin, eye, and respiratory irritation.[6]


Therefore, we must operate under the assumption that 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid may exhibit the following hazardous properties:


Potential Hazard Description Supporting Evidence from Related Compounds 
Acute Toxicity (Oral, Dermal, Inhalation) May be harmful, toxic, or fatal if swallowed, inhaled, or in contact with skin.H300/H301 (Fatal/Toxic if swallowed), H310/H311 (Fatal/Toxic in contact with skin), H331 (Toxic if inhaled) are common hazard statements for aminopyridines.[1][2][3][4][7]
Skin Irritation/Corrosion May cause skin irritation or, in severe cases, chemical burns.Aminopyridines and pyridine carboxylic acids are known to cause skin irritation.[1][3][6][8] Some can cause severe skin burns.[2][7]
Serious Eye Damage/Irritation May cause serious eye irritation or damage upon contact.A consistent warning across nearly all related compound safety data sheets.[1][3][4][6][8]
Respiratory Tract Irritation Inhalation of dust or aerosols may irritate the respiratory system.A noted hazard for several aminopyridine derivatives.[1][6]
Aquatic Toxicity May be toxic to aquatic life with long-lasting effects.This is a consideration for proper disposal.[1][2][3]


Core Directive: Personal Protective Equipment (PPE) Protocol


Given the potential for high toxicity and irritation, a comprehensive PPE strategy is mandatory. Engineering controls, such as the use of a chemical fume hood, are the primary line of defense and must be used at all times when handling this compound.[9]


Handling Solid Compound (Weighing, Transferring)


When handling the powdered form of the compound, the primary risks are inhalation of fine particles and skin contact.


    

  • 

    Respiratory Protection : A NIOSH-approved respirator is necessary if dust is generated. An N95 dust mask may not be sufficient given the potential toxicity. A half-mask respirator with particulate filters is recommended.[10][11] All respirator use requires a formal respiratory protection program, including fit testing.[11]
    

    • 

  • 

    Hand Protection : Double-gloving with nitrile gloves is recommended. Nitrile gloves provide good chemical resistance for short-term protection.[11][12] Should any contamination occur, the outer glove can be removed and replaced immediately. Always inspect gloves for tears or holes before use.[2]
    

    • 

  • 

    Eye and Face Protection : Chemical safety goggles that meet ANSI Z.87.1 standards are mandatory.[11] Due to the severe eye irritation potential, a face shield worn over the safety goggles is also required.[2][11]
    

    • 

  • 

    Body Protection : A flame-resistant lab coat (e.g., Nomex) should be worn and fully buttoned.[11] Ensure that clothing worn underneath is made of natural fibers like cotton.[11] Full-length pants and closed-toe shoes are required.[11]
    

    • 



Handling Solutions (Preparing, Transferring, Use in Reactions)


When the compound is in solution, the risk of inhalation of dust is reduced, but the risk of splashes and skin/eye contact remains.


    

  • 

    Respiratory Protection : If working in a well-ventilated chemical fume hood, respiratory protection may not be required. However, if there is any risk of aerosol generation, a respirator should be worn.
    

    • 

  • 

    Hand Protection : Double-gloving with nitrile gloves remains the standard. If working with solvents for which nitrile has poor resistance, consult a glove compatibility chart to select an appropriate alternative.[11]
    

    • 

  • 

    Eye and Face Protection : Chemical safety goggles and a face shield are still required due to the risk of splashes.[2][11]
    

    • 

  • 

    Body Protection : A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[11]
    

    • 



Operational and Disposal Plans


A self-validating safety protocol extends beyond wearing PPE. It encompasses the entire workflow, from preparation to disposal.


Pre-Operational Checklist


    

  • 

    Location : Ensure all handling of 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid (solid and liquid) is performed inside a certified chemical fume hood.[9]
    

    • 

  • 

    Safety Equipment : Confirm that a safety shower and eyewash station are readily accessible and have been recently tested.[6][9]
    

    • 

  • 

    Spill Kit : Have a spill kit rated for chemical spills readily available. This should include absorbent materials, waste bags, and appropriate PPE.
    

    • 

  • 

    Review SDS : Although a specific SDS is unavailable, review the SDS for a similar compound (e.g., 4-Aminopyridine) before beginning work.[1][2][3][9]
    

    • 



Step-by-Step Handling Procedure






G


cluster_prep

Preparation


cluster_handling

Handling


cluster_cleanup

Cleanup & Disposal


prep1

Don Full PPE


prep2

Prepare Fume Hood


prep1->prep2




prep3

Gather Materials & Spill Kit


prep2->prep3




weigh

Weigh Solid Compound


prep3->weigh


Begin Work


dissolve

Dissolve in Solvent


weigh->dissolve




reaction

Use in Reaction


dissolve->reaction




decon

Decontaminate Glassware


reaction->decon


Work Complete


dispose

Dispose of Waste


decon->dispose




remove_ppe

Remove PPE Correctly


dispose->remove_ppe







Caption:  A typical laboratory workflow for handling hazardous chemical compounds.


Emergency Procedures: Spill and Exposure


    

  • 

    Minor Spill (in fume hood) :
    

      

    • 

      Alert others in the immediate area.
      

      • 

    • 

      Wearing your full PPE, cover the spill with an appropriate absorbent material.
      

      • 

    • 

      Collect the absorbed material into a labeled hazardous waste container.
      

      • 

    • 

      Clean the spill area with a decontaminating solution.
      

      • 

    

    • 

  • 

    Skin Exposure :
    

      

    • 

      Immediately go to the nearest safety shower or sink.[3]
      

      • 

    • 

      Remove all contaminated clothing while flushing the affected area with copious amounts of water for at least 15 minutes.[2][3]
      

      • 

    • 

      Seek immediate medical attention.[3]
      

      • 

    

    • 

  • 

    Eye Exposure :
    

      

    • 

      Immediately go to the nearest eyewash station.[6]
      

      • 

    • 

      Hold eyelids open and flush with water for at least 15 minutes.[2][3]
      

      • 

    • 

      Remove contact lenses if present and easy to do so.[1][3]
      

      • 

    • 

      Seek immediate medical attention.[3]
      

      • 

    

    • 



Waste Disposal


    

  • 

    All waste, including contaminated gloves, absorbent materials, and empty containers, must be disposed of as hazardous waste.
    

    • 

  • 

    Place solid waste in a clearly labeled, sealed container.
    

    • 

  • 

    Place liquid waste in a compatible, sealed, and clearly labeled hazardous waste container.
    

    • 

  • 

    Follow all local, state, and federal regulations for hazardous waste disposal.[1]
    

    • 



Logical Relationships in PPE Selection


The choice of PPE is directly linked to the potential routes of exposure and the physical form of the chemical.






G


substance

Chemical Form


solid

Solid/Powder


substance->solid




liquid

Liquid/Solution


substance->liquid




inhalation

Inhalation


solid->inhalation


High Risk


dermal

Dermal Contact


solid->dermal


Risk


ocular

Ocular Contact


solid->ocular


Risk


liquid->inhalation


Aerosol Risk


liquid->dermal


High Risk (Splash)


liquid->ocular


High Risk (Splash)


respirator

Respirator


inhalation->respirator




gloves

Gloves


dermal->gloves




goggles

Goggles/Face Shield


ocular->goggles







Caption:  Relationship between chemical form, exposure route, and required PPE.


By adhering to these rigorous safety protocols, researchers can confidently work with 6-(Aminomethyl)-2-ethylpyridine-3-carboxylic acid, ensuring both their personal safety and the integrity of their research.


References


    

  • 

    ECHEMI. 4-Aminopyridine SDS, 504-24-5 Safety Data Sheets. 
    

    • 

  • 

    DC Fine Chemicals. Safety Data Sheet. 
    

    • 

  • 

    s d fine-chem limited. 4-aminopyridine. 
    

    • 

  • 

    Jubilant Ingrevia Limited. 2-Aminopyridine Safety Data Sheet. 
    

    • 

  • 

    Fisher Scientific. SAFETY DATA SHEET. 
    

    • 

  • 

    Interactive Learning Paradigms, Incorporated. The MSDS HyperGlossary: Carboxylic Acid. 
    

    • 

  • 

    Sigma-Aldrich. SAFETY DATA SHEET. 
    

    • 

  • 

    TCI Chemicals. SAFETY DATA SHEET. 
    

    • 

  • 

    Fisher Scientific. SAFETY DATA SHEET. 
    

    • 

  • 

    Sigma-Aldrich. SAFETY DATA SHEET. 
    

    • 

  • 

    Thermo Fisher Scientific. SAFETY DATA SHEET. 
    

    • 

  • 

    Fisher Scientific. SAFETY DATA SHEET. 
    

    • 

  • 

    University of California, San Francisco. Chemical Safety: Personal Protective Equipment. 
    

    • 

  • 

    Quicktest. Safety equipment, PPE, for handling acids. 
    

    • 

  • 

    American Chemistry Council. Protective Equipment. 
    

    • 

  • 

    Fisher Scientific. SAFETY DATA SHEET. 
    

    • 

  • 

    Tokyo Chemical Industry. SAFETY DATA SHEET. 
    

    • 



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                                    Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.                                    

                                

                            

                        


						


												

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